SR-4995

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of SR-4995 in Adipocytes

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

SR-4995 is a synthetic small molecule that potently stimulates lipolysis in both white and brown adipocytes. Its mechanism of action is distinct from the canonical β-adrenergic receptor-mediated pathway, as it directly targets the α-β-hydrolase domain containing 5 (ABHD5) protein. By binding to ABHD5, SR-4995 induces a conformational change that leads to its dissociation from Perilipin-1 (PLIN1) on the surface of lipid droplets. The released ABHD5 is then free to activate adipose triglyceride lipase (ATGL), the rate-limiting enzyme in triglyceride hydrolysis. This PKA-independent mechanism of action makes SR-4995 a valuable research tool and a potential therapeutic agent for metabolic diseases characterized by impaired lipolysis.

Core Mechanism of Action

SR-4995 functions as a direct ligand of ABHD5, a critical co-activator of ATGL.[1][2] In the basal state, ABHD5 is sequestered on the lipid droplet surface through its interaction with PLIN1, which prevents its access to ATGL.[1][3] The binding of SR-4995 to an allosteric site on ABHD5 disrupts the ABHD5-PLIN1 interaction.[1] This dissociation allows ABHD5 to bind to and activate ATGL, initiating the breakdown of triglycerides into diacylglycerol and a free fatty acid.[1][3]

A key feature of SR-4995's action is its independence from the cyclic AMP (cAMP)-dependent protein kinase A (PKA) signaling pathway.[1][2] Unlike β-adrenergic agonists such as isoproterenol, SR-4995 does not induce the phosphorylation of HSL or PLIN1.[2][3] This targeted mechanism allows for the specific investigation of the ABHD5-ATGL axis in lipolysis.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the effects of SR-4995 in adipocytes, compiled from the available research.

Table 1: Potency and Efficacy of SR-4995 in Brown Adipocytes

Parameter	Value	Cell Type	Reference
EC50 for Lipolysis	~4 µM	Cultured Brown Adipocytes	[3]
Maximal Lipolytic Rate	>75% of isoproterenol-induced maximum	Cultured Brown Adipocytes	[3]

Table 2: Effect of SR-4995 on Lipolysis in Different Adipocyte Models

Treatment	Effect on NEFA Release	Effect on Glycerol Release	Cell/Tissue Type	Reference
SR-4995 (10 µM)	~7-fold increase	-	Cultured Brown Adipocytes	[3]
SR-4995 (20 µM)	Significant increase	Significant increase	3T3-L1 Adipocytes	[2]
SR-4995 (20 µM)	Significant increase	Significant increase	Brown Adipocytes	[2]
SR-4995	Stimulation of lipolysis	-	Freshly-isolated mouse white adipocytes	[3]

Table 3: Dependence of SR-4995-Stimulated Lipolysis on Key Proteins

Condition	Effect on SR-4995-stimulated Lipolysis	Cell/Tissue Type	Reference
ABHD5 Knockdown	Abolished	Cultured Brown Adipocytes	[3]
ATGL Knockout	Eliminated	Freshly-isolated mouse white adipocytes	[3]

Experimental Protocols

Lipolysis Assay (Measurement of NEFA and Glycerol Release)

This protocol is adapted from methodologies described in studies investigating SR-4995.[2]

• Cell Culture and Differentiation: Differentiated 3T3-L1 or brown adipocytes are used 7-8 days post-induction.

• Pre-incubation: Cells are washed once with PBS and then incubated in Krebs-Ringer Bicarbonate Buffer (KRBB) containing 1% fatty acid-free bovine serum albumin (BSA) for a defined period (e.g., 1 hour).

• Treatment: The pre-incubation medium is replaced with fresh KRBB containing 1% BSA and the desired concentrations of SR-4995, a vehicle control (e.g., DMSO), or a positive control (e.g., isoproterenol).

• Incubation: Cells are incubated for a specified time (e.g., 1 hour) at 37°C.

• Sample Collection: After incubation, the medium is collected.

• Quantification of NEFA: Nonesterified fatty acids in the collected medium are quantified using a commercial NEFA assay kit.

• Quantification of Glycerol: Glycerol release is measured using a free glycerol reagent kit.

• Data Normalization: Results are typically normalized to total protein content in the cell lysates.

Western Blot Analysis for Phosphorylated Proteins

This protocol is a general guide based on standard Western blotting procedures mentioned in the context of SR-4995 research.[2]

• Cell Lysis: After treatment, adipocytes are washed with ice-cold PBS and lysed in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the cell lysates is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: The membrane is blocked with a suitable blocking buffer (e.g., 5% non-fat dry milk or BSA in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies specific for the phosphorylated forms of target proteins (e.g., phospho-HSL Ser-563, phospho-PLIN1 Ser-522) and total proteins overnight at 4°C.

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Band intensities are quantified using densitometry software.

Visualizations

Signaling Pathway of SR-4995 in Adipocytes

Caption: SR-4995 binds to the ABHD5-PLIN1 complex, causing the release of ABHD5, which then activates ATGL to initiate lipolysis.

Experimental Workflow for Lipolysis Assay

Caption: A streamlined workflow for measuring SR-4995-induced lipolysis in cultured adipocytes.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measurement of ATGL activity using adiposomes [journal.hep.com.cn]

The Role of SR-4995 in the Activation of ABHD5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Abscisic acid insensitive 5 (ABHD5), also known as comparative gene identification-58 (CGI-58), is a critical co-activator of adipose triglyceride lipase (ATGL), the rate-limiting enzyme in the hydrolysis of triacylglycerols. The activity of ABHD5 is tightly regulated, primarily through its interaction with perilipin (PLIN) proteins on the surface of lipid droplets. The synthetic small molecule, SR-4995, a thiaza-tricyclo-urea, has been identified as a potent activator of ABHD5. This document provides a comprehensive technical overview of the mechanism of action of SR-4995, detailing its role in ABHD5 activation, the downstream signaling consequences, and the experimental methodologies used to elucidate these processes.

Mechanism of Action of SR-4995

SR-4995 functions as a direct ligand of ABHD5.[1][2] Its primary mechanism of action is to disrupt the inhibitory interaction between ABHD5 and perilipin proteins, specifically PLIN1 and PLIN5.[1][3] In the basal state, ABHD5 is sequestered on the surface of lipid droplets through its binding to PLINs, which prevents it from activating ATGL.[4][5]

The binding of SR-4995 to ABHD5 induces a conformational change that leads to the dissociation of the ABHD5-PLIN complex.[1][2] This release of ABHD5 from its inhibitory binding partner allows it to interact with and activate ATGL, thereby initiating the process of lipolysis.[1][6] A key feature of SR-4995-mediated activation is that it bypasses the canonical β-adrenergic signaling pathway, which typically involves protein kinase A (PKA)-mediated phosphorylation of perilipin to release ABHD5.[1][2] Consequently, SR-4995 stimulates lipolysis without increasing the phosphorylation of HSL or PLIN1.[1][2]

The activation of lipolysis by SR-4995 is dependent on the presence of both ABHD5 and ATGL.[1] Studies have shown that the lipolytic effect of SR-4995 is abolished in cells with knockdown of ABHD5 or knockout of ATGL.[1] While SR-4995 binding to ABHD5 is necessary to free it from PLIN1, the compound itself does not further enhance the intrinsic ability of ABHD5 to activate ATGL.[1]

Quantitative Data

The potency and efficacy of SR-4995 in modulating ABHD5 activity have been quantified in various assays. The following tables summarize the key quantitative findings.

Parameter	Value	Assay	Cell/System Type	Reference
IC50	200 ± 30 nM	Luciferase Complementation Assay (disruption of ABHD5-PLIN1 interaction)	Cos7 cell lysates	[1]
EC50	4–7 µM	Lipolysis Assay (stimulation of FFA release)	Brown adipocytes	[1]

Table 1: Potency of SR-4995 in vitro.

Compound	Concentration	Effect	Cell Type	Reference
SR-4995	10 µM	Stimulation of lipolysis	White adipocytes	[1]
SR-4995	20 µM	Stimulation of NEFA release	3T3-L1 and BA cells	[2]

Table 2: Effective Concentrations of SR-4995 in Cellular Lipolysis.

Signaling Pathways and Experimental Workflows

Signaling Pathway of SR-4995-Mediated ABHD5 Activation

The following diagram illustrates the molecular interactions and signaling cascade initiated by SR-4995.

Caption: SR-4995 binds to ABHD5, causing its dissociation from PLIN1 and subsequent activation of ATGL.

Experimental Workflow for Luciferase Complementation Assay

This diagram outlines the key steps in the luciferase complementation assay used to measure the disruption of the ABHD5-PLIN1 interaction.

Caption: Workflow for determining SR-4995 IC50 using a luciferase complementation assay.

Experimental Protocols

Luciferase Complementation Assay

This assay is designed to quantify the interaction between ABHD5 and PLIN1 in a high-throughput format.

• Principle: ABHD5 and PLIN1 are fused to two different, non-functional fragments of luciferase (Luc1 and Luc2, respectively). When ABHD5 and PLIN1 interact, the luciferase fragments are brought into close proximity, reconstituting a functional enzyme that generates a luminescent signal in the presence of its substrate. Compounds that disrupt this interaction will cause a decrease in the luminescent signal.

• Cell Culture and Transfection: 293T cells are co-transfected with expression vectors for ABHD5-Luc1 and PLIN1-Luc2.

• Lysate Preparation: Following transfection, cells are lysed. The protein concentration of the lysates is determined to ensure equal loading.

• Assay Performance:

  • 50 µL of each cell lysate are added to the wells of a 96-well plate.

  • 1 µL of SR-4995 dissolved in DMSO (or DMSO alone as a vehicle control) at various concentrations is added to the wells.

  • The plate is incubated to allow the compound to interact with the proteins.

  • Luciferase substrate is added to each well.

  • Luminescence is immediately measured using a plate reader.

• Data Analysis: The luminescence data is normalized to the DMSO control. The IC50 value, the concentration of SR-4995 that inhibits 50% of the ABHD5-PLIN1 interaction, is calculated by fitting the data to a dose-response curve.[1]

Adipocyte Lipolysis Assay

This assay measures the rate of lipolysis in isolated adipocytes by quantifying the release of free fatty acids (FFAs) or glycerol into the medium.

• Principle: Activation of lipolysis results in the breakdown of triglycerides into glycerol and FFAs, which are then released from the adipocytes. The amount of FFAs or glycerol in the surrounding medium is directly proportional to the rate of lipolysis.

• Adipocyte Isolation: White or brown adipocytes are isolated from adipose tissue by collagenase digestion.

• Assay Performance:

  • Isolated adipocytes are incubated in a suitable buffer (e.g., Krebs-Ringer bicarbonate buffer) containing bovine serum albumin (BSA) to bind the released FFAs.

  • SR-4995 (or a control vehicle) is added to the adipocyte suspension at the desired concentration.

  • The cells are incubated, typically at 37°C, for a defined period (e.g., 1 hour).

  • At the end of the incubation, the adipocytes are separated from the medium by centrifugation.

  • The concentration of FFAs or glycerol in the medium is determined using a commercially available colorimetric or fluorometric assay kit.

• Data Analysis: The rate of lipolysis is expressed as the amount of FFA or glycerol released per unit of time, normalized to the number of cells or total protein content. The EC50 value, the concentration of SR-4995 that produces 50% of the maximal lipolytic response, can be determined from a dose-response curve.[1]

Förster Resonance Energy Transfer (FRET) Imaging

FRET imaging in live cells provides spatial and temporal information about the dissociation of the ABHD5-PLIN1 complex.

• Principle: ABHD5 is fused to a donor fluorophore (e.g., ECFP), and a minimal fragment of PLIN1 is fused to an acceptor fluorophore (e.g., EYFP). When the two proteins are in close proximity (i.e., interacting), excitation of the donor fluorophore results in energy transfer to the acceptor fluorophore, which then emits fluorescence. Disruption of the interaction by SR-4995 leads to a decrease in FRET efficiency.

• Cell Culture and Transfection: Cos7 cells are co-transfected with expression vectors for ECFP-ABHD5 and a lipid droplet-targeted minimal PLIN1 fragment fused to EYFP.

• Imaging:

  • Transfected cells are imaged using a fluorescence microscope equipped for FRET imaging.

  • A baseline FRET signal is established before the addition of the compound.

  • SR-4995 is added to the imaging medium.

  • Changes in the FRET signal are monitored over time.

• Data Analysis: The FRET efficiency is calculated based on the fluorescence intensities of the donor and acceptor fluorophores. A decrease in FRET upon addition of SR-4995 indicates the dissociation of the ABHD5-PLIN1 complex.[1]

Conclusion

SR-4995 is a valuable pharmacological tool for studying the regulation of lipolysis. Its ability to directly activate ABHD5 in a PKA-independent manner provides a unique approach to dissecting the molecular events downstream of ABHD5 activation. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals interested in targeting ABHD5 for therapeutic intervention in metabolic diseases. The direct targeting of the ABHD5-PLIN interaction by small molecules like SR-4995 represents a novel strategy for promoting fat catabolism.

References

• 1. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Endogenous and Synthetic ABHD5 Ligands Regulate ABHD5-Perilipin Interactions and Lipolysis in Fat and Muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Perilipin Controls Lipolysis by Regulating the Interactions of AB-hydrolase Containing 5 (Abhd5) and Adipose Triglyceride Lipase (Atgl) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ABHD5 suppresses cancer cell anabolism through lipolysis-dependent activation of the AMPK/mTORC1 pathway - PMC [pmc.ncbi.nlm.nih.gov]

SR-4995: A Selective Chemical Probe for PKA-Independent Lipolysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

SR-4995 is a potent and selective small molecule that serves as a valuable chemical probe for studying the regulation of lipolysis. As a direct ligand of α/β-hydrolase domain-containing 5 (ABHD5), also known as comparative gene identification-58 (CGI-58), SR-4995 activates lipolysis through a mechanism distinct from the canonical β-adrenergic receptor-mediated protein kinase A (PKA) signaling pathway. It functions by disrupting the inhibitory interaction between ABHD5 and perilipin 1 (PLIN1) and perilipin 5 (PLIN5) on the surface of lipid droplets. This dissociation allows ABHD5 to bind to and activate adipose triglyceride lipase (ATGL), the rate-limiting enzyme in the hydrolysis of triglycerides. The PKA-independent nature of SR-4995's action provides a powerful tool to dissect the intricate molecular machinery governing lipid metabolism and to explore novel therapeutic strategies for metabolic diseases. This guide provides a comprehensive overview of SR-4995, including its mechanism of action, quantitative data on its activity, selectivity profile, and detailed experimental protocols for its application.

Introduction

Lipolysis, the catabolic process of breaking down triglycerides into fatty acids and glycerol, is a fundamental metabolic pathway for energy homeostasis. The regulation of lipolysis is complex, with the PKA signaling cascade being the most well-characterized pathway. However, emerging evidence points to the existence of PKA-independent regulatory mechanisms. SR-4995, a thiaza-tricyclo-urea compound, has been identified as a key chemical probe for elucidating these alternative pathways.[1] It offers researchers the ability to stimulate lipolysis directly at the level of the ABHD5-PLIN interaction, bypassing the need for upstream receptor activation and cAMP production. This unique property makes SR-4995 an indispensable tool for investigating the direct roles of ABHD5 and ATGL in various physiological and pathophysiological contexts.

Mechanism of Action

SR-4995 exerts its pro-lipolytic effects by directly targeting ABHD5. In the basal state, ABHD5 is sequestered on the lipid droplet surface through its interaction with perilipin proteins (PLIN1 in adipocytes and PLIN5 in muscle). This interaction prevents ABHD5 from activating ATGL. The canonical pathway for lipolysis activation involves the phosphorylation of PLIN1 by PKA, which triggers the release of ABHD5.

SR-4995 circumvents this PKA-dependent step. It binds directly to a ligand-binding pocket on ABHD5, inducing a conformational change that leads to its dissociation from PLIN1/5.[2] The liberated ABHD5 is then free to interact with and allosterically activate ATGL, initiating the hydrolysis of triglycerides. This PKA-independent mechanism has been demonstrated by the lack of PLIN1 and hormone-sensitive lipase (HSL) phosphorylation upon treatment with SR-4995, a hallmark of PKA activation.[1]

Below is a diagram illustrating the signaling pathway of SR-4995-induced lipolysis.

Caption: Signaling pathway of SR-4995-induced lipolysis.

Quantitative Data

The following tables summarize the key quantitative parameters of SR-4995's activity based on published literature.

Table 1: In Vitro Activity of SR-4995

Parameter	Description	Value	Cell/System	Reference
IC50	Concentration for 50% inhibition of ABHD5-PLIN1 interaction	200 ± 30 nM	Luciferase Complementation Assay	[2]
EC50	Concentration for 50% effective stimulation of lipolysis	~4 µM	Cultured Brown Adipocytes	[2]

Table 2: Experimental Concentrations of SR-4995

Concentration	Application	Cell/Tissue Type	Reference
5 µM	Selectivity profiling	HEK293T cells	[3]
20 µM	Stimulation of lipolysis	Differentiated 3T3-L1 and brown adipocytes	[1]
25 µM	Selectivity profiling	HEK293T cells	[3]
50 µM	Blocking of ABHD5 labeling by affinity probe	Cos7 cells expressing ABHD5	[2]

Selectivity Profile

SR-4995 exhibits good selectivity for its primary target, ABHD5. Chemical proteomics studies using a lipid-based probe (LiPIP) in HEK293T cells have shown that at a concentration of 5 µM, SR-4995 has very few off-target proteins.[3] At a higher concentration of 25 µM, some off-target interactions were observed, with epoxide hydrolase 2 (EPHX2) being one of the notable off-targets.[3] It is important to note that SR-4995 does not directly engage PNPLA2 (ATGL), the downstream lipase activated by ABHD5.[3] Furthermore, SR-4995 potently blocks the labeling of ABHD5 by an affinity probe (NBD-HE-HP) without affecting the labeling of hormone-sensitive lipase (HSL), another key lipase in the lipolytic cascade.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing SR-4995.

In Vitro Lipolysis Assay in Adipocytes

This protocol describes the measurement of non-esterified fatty acid (NEFA) release from cultured adipocytes upon treatment with SR-4995.

Caption: Experimental workflow for in vitro lipolysis assay.

Materials:

• Differentiated 3T3-L1 or brown adipocytes

• Multi-well culture plates

• Serum-free cell culture medium

• Fatty acid-free Bovine Serum Albumin (BSA)

• SR-4995 (powder)

• Dimethyl sulfoxide (DMSO)

• NEFA quantification kit

• Protein assay reagent (e.g., BCA)

Procedure:

• Culture and differentiate preadipocytes to mature adipocytes in appropriate multi-well plates.

• On the day of the experiment, wash the cells twice with phosphate-buffered saline (PBS).

• Incubate the cells in serum-free medium containing 1% (w/v) fatty acid-free BSA for 2-4 hours to reduce basal lipolysis.

• Prepare a stock solution of SR-4995 in DMSO (e.g., 10 mM).

• Prepare working solutions of SR-4995 by diluting the stock solution in the incubation medium to the desired final concentrations (e.g., 1, 5, 10, 20, 50 µM). Ensure the final DMSO concentration is consistent across all conditions and does not exceed 0.5%.

• Remove the starvation medium and add the medium containing SR-4995 or vehicle control (DMSO) to the cells.

• Incubate the plate at 37°C in a humidified incubator for the desired time period (e.g., 1, 2, or 3 hours).

• After incubation, carefully collect the culture medium from each well.

• Centrifuge the collected medium to remove any detached cells or debris.

• Use the supernatant to quantify the concentration of NEFA using a commercially available colorimetric assay kit, following the manufacturer's instructions.

• Lyse the cells remaining in the wells and determine the total protein concentration using a suitable protein assay.

• Normalize the measured NEFA concentration to the total protein content in each well to account for variations in cell number.

Western Blot Analysis of PKA-Mediated Phosphorylation

This protocol is designed to confirm the PKA-independent mechanism of SR-4995 by assessing the phosphorylation status of key PKA substrates, PLIN1 and HSL.

Materials:

• Differentiated adipocytes

• SR-4995

• Isoproterenol (positive control for PKA activation)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies against phospho-PLIN1 (Ser522) and phospho-HSL (Ser563)

• Primary antibodies against total PLIN1 and total HSL (for loading control)

• Secondary antibodies conjugated to HRP

• Chemiluminescent substrate

• Western blotting equipment

Procedure:

• Treat differentiated adipocytes with SR-4995 (e.g., 20 µM), isoproterenol (e.g., 10 µM), or vehicle (DMSO) for a specified time (e.g., 30-60 minutes).

• After treatment, wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of the lysates.

• Perform SDS-PAGE to separate the proteins, followed by transfer to a PVDF or nitrocellulose membrane.

• Block the membrane and incubate with primary antibodies against phospho-PLIN1 and phospho-HSL overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with antibodies against total PLIN1 and total HSL to confirm equal loading.

Conclusion

SR-4995 is a highly valuable and selective chemical probe for the investigation of lipolysis. Its ability to activate the ABHD5-ATGL axis in a PKA-independent manner provides a unique opportunity to dissect the molecular details of lipid metabolism. The data and protocols presented in this guide are intended to facilitate the effective use of SR-4995 by researchers in academia and industry, ultimately contributing to a deeper understanding of metabolic regulation and the development of novel therapeutics for metabolic disorders. When using SR-4995, it is crucial to consider its concentration-dependent selectivity and to include appropriate controls to ensure the validity of the experimental findings.

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mapping Protein Targets of Bioactive Small Molecules using Lipid-Based Chemical Proteomics - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Discovery, Synthesis, and Application of SR-4995 in Lipolysis Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR-4995 is a synthetic, small-molecule compound that has emerged as a critical tool for investigating the molecular mechanisms of lipolysis. This thiaza-tricyclo-urea derivative, synthesized at the Scripps Research Institute, functions as a direct ligand of the α/β hydrolase domain-containing protein 5 (ABHD5). By binding to ABHD5, SR-4995 induces its dissociation from perilipin 1 (PLIN1), leading to the activation of adipose triglyceride lipase (ATGL) and subsequent hydrolysis of triacylglycerols. This mechanism notably bypasses the canonical protein kinase A (PKA)-dependent signaling pathway, offering a unique approach to stimulate lipolysis. This technical guide provides a comprehensive overview of SR-4995, including its mechanism of action, a summary of its quantitative parameters, detailed experimental protocols for its use, and a visualization of the pertinent signaling pathways.

Introduction

The regulation of triacylglycerol (TAG) catabolism, or lipolysis, is a fundamental process in cellular energy homeostasis. Dysregulation of lipolysis is implicated in numerous metabolic diseases. The canonical pathway for lipolysis activation involves hormonal stimulation of G-protein coupled receptors, leading to the activation of adenylyl cyclase, an increase in cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA). PKA then phosphorylates key proteins such as perilipin 1 (PLIN1) and hormone-sensitive lipase (HSL) to initiate the breakdown of stored fats.

The discovery of SR-4995 has provided researchers with a novel pharmacological probe to dissect the intricacies of lipolysis. SR-4995 allows for the direct activation of the lipolytic machinery downstream of PKA signaling, specifically by targeting the interaction between ABHD5 and PLIN1.[1][2] This guide details the discovery, mechanism, and practical application of SR-4995 in a laboratory setting.

Discovery and Synthesis

SR-4995 is a thiaza-tricyclo-urea compound that was synthesized at the Scripps Research Institute.[1] It was identified as one of two structurally distinct chemical scaffolds that directly bind to ABHD5 and stimulate lipolysis.[1] The other scaffold is represented by the sulfonyl piperazine class of compounds, such as SR-4559.[1] SR-4995's chemical structure is 1-phenylpropyl-3-(10-methyl-11-oxo-10,11-dihydrodibenzo [b,f][1][3]thiazepin-8-yl)urea.[1]

Mechanism of Action

SR-4995 exerts its pro-lipolytic effects through a direct interaction with ABHD5, a co-activator of adipose triglyceride lipase (ATGL), the rate-limiting enzyme in TAG hydrolysis.[4][5] In the basal state, ABHD5 is sequestered on the surface of lipid droplets through its interaction with PLIN1.[5] The binding of SR-4995 to ABHD5 induces a conformational change that leads to the dissociation of the ABHD5/PLIN1 complex.[1][6] Once released, ABHD5 is free to bind and activate ATGL, initiating the breakdown of TAG into diacylglycerol (DAG) and a free fatty acid.[3][5] A key feature of SR-4995's mechanism is its independence from PKA-mediated phosphorylation.[1][7] Studies have shown that treatment with SR-4995 does not lead to the phosphorylation of PLIN1 or HSL, which are characteristic markers of PKA activation.[1][7]

Quantitative Data Summary

The following table summarizes the key quantitative parameters of SR-4995 from various in vitro and cell-based assays.

Parameter	Value	Cell/System	Reference
EC50 for Lipolysis	4-7 µM	Brown Adipocytes	[7][8]
Maximal Lipolytic Effect	>75% of isoproterenol	Brown Adipocytes	[8]
IC50 for ABHD5-PLIN1 Interaction	200 ± 30 nM	Luciferase Complementation Assay	[7]

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing SR-4995.

In Vitro Lipolysis Assay in Adipocytes

This protocol is designed to measure the release of non-esterified fatty acids (NEFA) and glycerol from cultured adipocytes in response to SR-4995 treatment.

Materials:

• Differentiated 3T3-L1 or brown adipocytes

• Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 1% fatty acid-free Bovine Serum Albumin (BSA)

• SR-4995 (e.g., from Sigma-Aldrich, Cat# SML2207)[3]

• Isoproterenol (positive control)

• DMSO (vehicle control)

• NEFA and glycerol detection kits

Procedure:

• Culture and differentiate adipocytes to maturity in appropriate multi-well plates.

• Wash the cells with phosphate-buffered saline (PBS).

• Pre-incubate the cells in KRBB with 1% BSA for 2-4 hours.[3]

• Remove the pre-incubation buffer and replace it with fresh KRBB containing 1% BSA and the desired concentrations of SR-4995 (e.g., 20 µM), isoproterenol (e.g., 10 µM), or DMSO.[1][3]

• Incubate the plate at 37°C for 1-3 hours.[1]

• Collect the media for the determination of NEFA and glycerol release.

• Measure NEFA and glycerol concentrations using commercially available kits according to the manufacturer's instructions.[3][9]

• Cell lysates can be prepared from the remaining cells for subsequent analysis (e.g., Western blotting).

Western Blotting for PKA-Dependent Phosphorylation

This protocol is used to confirm that SR-4995 acts independently of PKA signaling.

Materials:

• Cell lysates from the in vitro lipolysis assay

• Protein lysis buffer with protease and phosphatase inhibitors[9]

• Primary antibodies against phospho-HSL (Ser-563), total HSL, phospho-PLIN1 (Ser-522), and total PLIN1[1]

• Horseradish peroxidase (HRP)-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Lyse the adipocytes in a suitable lysis buffer.[9]

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST).

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Ex Vivo Adipose Tissue Lipolysis

This protocol assesses the effect of SR-4995 on lipolysis in intact adipose tissue explants.[9]

Materials:

• Freshly dissected murine white or brown adipose tissue

• KRBB with 1% fatty acid-free BSA

• SR-4995, isoproterenol, and DMSO

• 24-well tissue culture plates

• NEFA and glycerol detection kits

Procedure:

• Dissect adipose tissue from mice and place it in warm KRBB.

• Cut the tissue into small pieces (e.g., ~25 mg for white adipose tissue, ~10 mg for brown adipose tissue).[1]

• Place one tissue piece per well in a 24-well plate containing KRBB with 1% BSA.

• Pre-incubate the tissue explants with SR-4995 (e.g., 20 µM), isoproterenol (e.g., 10 µM), or DMSO for 20 minutes at 37°C.[1]

• Remove the pre-incubation medium and replace it with fresh medium containing the same treatments.

• Incubate for 3 hours at 37°C with gentle agitation every 20 minutes.[1]

• Collect the medium for NEFA and glycerol analysis.

Visualization of Signaling Pathways and Workflows

SR-4995 Mechanism of Action

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Distinct roles for alpha-beta hydrolase domain 5 (ABHD5/CGI-58) and adipose triglyceride lipase (ATGL/PNPLA2) in lipid metabolism and signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Adipocyte Lipolysis: from molecular mechanisms of regulation to disease and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mapping Protein Targets of Bioactive Small Molecules using Lipid-Based Chemical Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. Protocol for assessing exvivo lipolysis of murine adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Intracellular Lipolysis: A Technical Guide to the Structure-Activity Relationship of SR-4995 and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of SR-4995, a novel small molecule activator of intracellular lipolysis. By directly targeting the α/β hydrolase domain-containing 5 (ABHD5) protein, SR-4995 and its analogs represent a promising new class of pharmacological tools and potential therapeutic agents for metabolic diseases. This document details the mechanism of action, quantitative biological data, and key experimental methodologies related to these compounds.

Introduction: A Novel Mechanism for Activating Lipolysis

Intracellular lipolysis, the breakdown of stored triglycerides into fatty acids and glycerol, is a critical process for maintaining energy homeostasis. The canonical pathway for lipolysis activation is mediated by protein kinase A (PKA), which is stimulated by hormones such as catecholamines. PKA phosphorylates perilipin 1 (PLIN1), causing the release of the co-activator ABHD5. ABHD5 then binds to and activates adipose triglyceride lipase (ATGL), the rate-limiting enzyme in triglyceride hydrolysis.

SR-4995 and its related compounds bypass this PKA-dependent signaling cascade.[1][2] They are selective ligands of ABHD5 that directly induce a conformational change, leading to its dissociation from PLIN1 and subsequent activation of ATGL.[1][2] This direct activation mechanism offers a powerful tool to study lipolysis independent of the complexities of upstream signaling pathways and presents a novel therapeutic strategy for directly promoting fat catabolism.[3]

Core Scaffolds and Chemical Structures

Two primary chemical scaffolds have been identified as effective ABHD5 ligands: the thiaza-tricyclo-ureas (TTU) and the sulfonyl piperazines.[1] SR-4995 belongs to the TTU class.

Table 1: Chemical Structures of Key ABHD5 Ligands

Compound ID	Chemical Scaffold	Full Chemical Name	Structure
SR-4995	Thiaza-tricyclo-urea (TTU)	1-phenylpropyl-3-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1][2]thiazepin-8-yl)urea
SR-4559	Sulfonyl piperazine	1-(4-((2,3-dihydrobenzo[b][1][2]dioxin-6-yl)sulfonyl)piperazin-1-yl)-2-(6-methylbenzofuran-3-yl)ethanone
SR-3420	Thiaza-tricyclo-urea (TTU)	1-(3-(3,5-bis(trifluoromethyl)phenyl)propyl)-3-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1][2]thiazepin-8-yl)urea

Note: The synthesis of these compounds was carried out at the Scripps Research Institute.[1] Detailed synthetic protocols are not publicly available at the time of this writing.

Structure-Activity Relationship (SAR) Analysis

The available data for SR-4995 and its analogs, SR-4559 and SR-3420, provide initial insights into the SAR for ABHD5 activation.

Table 2: Quantitative Biological Activity of ABHD5 Ligands

Compound ID	Assay Type	Description	Activity
SR-4995	Luciferase Complementation	Inhibition of ABHD5-PLIN1 interaction	IC₅₀ = 200 ± 30 nM
SR-4559	Luciferase Complementation	Inhibition of ABHD5-PLIN1 interaction	IC₅₀ = 510 ± 60 nM
SR-4995	Lipolysis Assay (Brown Adipocytes)	Stimulation of fatty acid release	EC₅₀ ≈ 4 µM
SR-4559	Lipolysis Assay (Brown Adipocytes)	Stimulation of fatty acid release	EC₅₀ ≈ 4-7 µM
SR-3420	Lipolysis Assay (3T3-L1 and BA cells)	Stimulation of NEFA release	More potent and effective than SR-4995 and SR-4559

From this data, several key SAR observations can be made:

• Thiaza-tricyclo-urea Scaffold: The TTU scaffold of SR-4995 appears to be more potent in disrupting the ABHD5-PLIN1 interaction compared to the sulfonyl piperazine scaffold of SR-4559, as indicated by the lower IC₅₀ value.

• Lipophilic Substitutions on the Urea: A significant increase in potency is observed with SR-3420, a structural analog of SR-4995. The key modification in SR-3420 is the replacement of the phenylpropyl group with a 3,5-bis(trifluoromethyl)phenyl)propyl group. This suggests that increased lipophilicity and/or specific electronic interactions of the trifluoromethyl groups in the binding pocket of ABHD5 are crucial for enhanced activity.

• Correlation between Binding and Activity: The ability of these compounds to disrupt the ABHD5-PLIN1 interaction (measured by the luciferase complementation assay) correlates well with their ability to stimulate lipolysis. This supports the proposed mechanism of action.

Signaling Pathway and Mechanism of Action

SR-4995 and its analogs activate lipolysis through a direct interaction with ABHD5, leading to the activation of ATGL. This pathway is distinct from the canonical PKA-dependent pathway.

Figure 1. Signaling pathways for lipolysis activation.

Experimental Protocols

The following are detailed methodologies for key experiments used in the characterization of SR-4995 and its analogs.

Luciferase Complementation Assay for ABHD5-PLIN1 Interaction

This assay quantitatively measures the ability of a compound to disrupt the interaction between ABHD5 and PLIN1.

Figure 2. Workflow for the luciferase complementation assay.

Methodology:

• Constructs: Create expression vectors for fusion proteins of full-length human ABHD5 with the N-terminal fragment of luciferase and full-length human PLIN1 with the C-terminal fragment of luciferase.

• Cell Culture and Transfection: Culture human embryonic kidney (HEK293) cells and co-transfect them with the two fusion protein constructs.

• Cell Lysis: After a suitable incubation period (e.g., 24-48 hours) to allow for protein expression, lyse the cells in a buffer compatible with the luciferase assay.

• Compound Treatment: Aliquot the cell lysate into a multi-well plate. Add varying concentrations of the test compounds (e.g., SR-4995) to the wells. Include a vehicle control (e.g., DMSO).

• Luminescence Measurement: Add the luciferase substrate to all wells and immediately measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of inhibition of the ABHD5-PLIN1 interaction for each compound concentration relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a dose-response curve.

Measurement of Fatty Acid Release from Adipocytes

This assay measures the functional outcome of ABHD5 activation, which is the release of non-esterified fatty acids (NEFA) from adipocytes.

Methodology:

• Cell Culture: Differentiate a suitable pre-adipocyte cell line (e.g., 3T3-L1 or brown adipocytes) into mature adipocytes in multi-well plates.

• Assay Medium: Prepare a Krebs-Ringer bicarbonate buffer (KRBB) supplemented with fatty-acid-free bovine serum albumin (BSA) to bind the released fatty acids.

• Treatment: Wash the differentiated adipocytes and replace the culture medium with the assay medium containing various concentrations of the test compounds (e.g., SR-4995, SR-3420) or a positive control (e.g., isoproterenol). Include a vehicle control.

• Incubation: Incubate the cells at 37°C for a defined period (e.g., 1-2 hours).

• Sample Collection: At the end of the incubation, collect the assay medium from each well.

• NEFA Quantification: Measure the concentration of NEFA in the collected medium using a commercial colorimetric assay kit.

• Data Analysis: Normalize the NEFA release to the total protein content of the cells in each well. Plot the NEFA release against the compound concentration to determine the EC₅₀ value.

Conclusion and Future Directions

The discovery of SR-4995 and its analogs has unveiled a novel, PKA-independent mechanism for the activation of intracellular lipolysis. The structure-activity relationship studies, though in their early stages, have already provided valuable insights into the chemical features required for potent ABHD5 ligand activity. The thiaza-tricyclo-urea scaffold has emerged as a promising starting point, with lipophilic substitutions on the urea moiety significantly enhancing potency.

Future research in this area should focus on:

• Expansion of the SAR: Synthesis and biological evaluation of a broader range of analogs to further refine the SAR and identify compounds with improved potency, selectivity, and pharmacokinetic properties.

• Structural Biology: Determination of the co-crystal structure of ABHD5 with SR-4995 or a more potent analog to elucidate the precise binding mode and guide rational drug design.

• In Vivo Studies: Evaluation of the most promising compounds in animal models of metabolic diseases to assess their therapeutic potential.

• Elucidation of the Synthesis: Public disclosure of the detailed synthetic routes will be crucial for the broader research community to fully engage with and build upon these important findings.

References

• 1. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Effect of SR-4995 on Brown Versus White Adipocytes: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR-4995, a synthetic thiaza-tricyclo-urea compound, has been identified as a direct ligand of the α/β-hydrolase domain-containing 5 (ABHD5) protein, a critical co-activator of adipose triglyceride lipase (ATGL). This technical guide delineates the effects of SR-4995 on brown and white adipocytes, focusing on its mechanism of action in stimulating lipolysis. Unlike conventional β-adrenergic agonists, SR-4995 induces the breakdown of triglycerides into non-esterified fatty acids (NEFA) and glycerol through a signaling pathway independent of cyclic AMP (cAMP) and protein kinase A (PKA). This document provides a comprehensive overview of the comparative effects of SR-4995 and the β-adrenergic agonist isoproterenol on both adipocyte types, supported by quantitative data, detailed experimental protocols, and visual diagrams of the underlying signaling pathways and experimental workflows.

Introduction

Adipose tissue, existing as both white (WAT) and brown (BAT) depots, plays a central role in energy homeostasis. While white adipocytes are primarily responsible for energy storage in the form of triglycerides, brown adipocytes are specialized in energy expenditure through non-shivering thermogenesis. The mobilization of stored energy from both adipocyte types is initiated by lipolysis, a tightly regulated process. The canonical pathway for lipolysis activation involves the stimulation of β-adrenergic receptors by catecholamines, leading to an increase in intracellular cAMP and subsequent activation of PKA. PKA then phosphorylates key proteins like perilipin-1 (PLIN1) and hormone-sensitive lipase (HSL), initiating the breakdown of triglycerides.

SR-4995 represents a novel pharmacological tool to probe and potentially modulate adipocyte lipolysis. As a synthetic ligand for ABHD5, SR-4995 directly activates ATGL by promoting the dissociation of ABHD5 from its inhibitory partner, PLIN1, on the lipid droplet surface.[1] This mechanism bypasses the need for β-adrenergic receptor activation and PKA signaling, offering a distinct advantage in conditions where this canonical pathway may be compromised.[1][2] This guide provides an in-depth analysis of the cellular and molecular effects of SR-4995 on differentiated white (3T3-L1) and brown adipocytes.

Mechanism of Action of SR-4995

SR-4995 stimulates lipolysis through a direct interaction with ABHD5.[1] In the basal state, ABHD5 is sequestered by PLIN1 on the surface of lipid droplets, which prevents its interaction with and activation of ATGL. The binding of SR-4995 to ABHD5 induces a conformational change that leads to the dissociation of the ABHD5/PLIN1 complex.[1] The liberated ABHD5 is then free to bind to and activate ATGL, the rate-limiting enzyme in triglyceride hydrolysis. This initiation of lipolysis occurs without the phosphorylation of PLIN1 and HSL, key events in the PKA-mediated pathway.[1]

Signaling Pathway Diagram

The following diagram illustrates the distinct signaling pathways for lipolysis activation by the β-adrenergic agonist isoproterenol versus the ABHD5 ligand SR-4995.

Caption: Signaling pathways of isoproterenol vs. SR-4995.

Quantitative Data Presentation

The following tables summarize the quantitative effects of SR-4995 on lipolysis in differentiated 3T3-L1 white adipocytes and immortalized brown adipocytes, in comparison to a vehicle control (DMSO) and the β-adrenergic agonist isoproterenol (ISO). Lipolysis was quantified by measuring the release of non-esterified fatty acids (NEFA) and glycerol into the culture medium.

Effect on NEFA Release

Treatment (1 hour)	3T3-L1 White Adipocytes (NEFA Release, nmol/well)	Brown Adipocytes (NEFA Release, nmol/well)
Vehicle (0.1% DMSO)	~5	~10
Isoproterenol (10 µM for 3T3-L1, 10 nM for BA)	~25	~45
SR-4995 (20 µM)	~15	~25

Data are approximated from graphical representations in Rondini et al. (2017) for illustrative purposes.[1]

Effect on Glycerol Release

Treatment (1 hour)	3T3-L1 White Adipocytes (Glycerol Release, nmol/well)	Brown Adipocytes (Glycerol Release, nmol/well)
Vehicle (0.1% DMSO)	~2	~3
Isoproterenol (10 µM for 3T3-L1, 10 nM for BA)	~8	~15
SR-4995 (20 µM)	~5	~8

Data are approximated from graphical representations in Rondini et al. (2017) for illustrative purposes.[1]

Effect on Protein Phosphorylation

Treatment	Phospho-HSL (Ser-563) Level	Phospho-PLIN1 (Ser-522) Level
Isoproterenol	Strong Increase	Strong Increase
SR-4995	No significant change	No significant change

Based on Western blot analysis in Rondini et al. (2017).[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Adipocyte Cell Culture and Differentiation

• Cell Lines:

  • White Adipocytes: 3T3-L1 preadipocytes.

  • Brown Adipocytes: Immortalized brown preadipocytes.

• Culture Medium:

  • Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Differentiation Protocol (3T3-L1):

  • Grow 3T3-L1 cells to confluence.

  • Two days post-confluence, induce differentiation with DMEM containing 10% FBS, 0.5 mM 3-isobutyl-1-methylxanthine (IBMX), 1 µM dexamethasone, and 1.7 µM insulin.

  • After 48 hours, replace the medium with DMEM containing 10% FBS and 1.7 µM insulin.

  • After another 48 hours, maintain the cells in DMEM with 10% FBS, replacing the medium every 2 days.

  • Experiments are typically performed on days 8-12 post-differentiation.

• Differentiation Protocol (Brown Adipocytes):

  • Grow immortalized brown preadipocytes to confluence.

  • Induce differentiation with DMEM containing 10% FBS, 0.5 mM IBMX, 1 µM dexamethasone, 1.7 µM insulin, and 1 nM 3,3',5-triiodo-L-thyronine (T3).

  • After 48 hours, maintain the cells in DMEM with 10% FBS, 1.7 µM insulin, and 1 nM T3, replacing the medium every 2 days.

  • Experiments are typically performed on fully differentiated cells.

Lipolysis Assay (NEFA and Glycerol Measurement)

• Plate differentiated adipocytes in multi-well plates.

• Wash the cells twice with Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 1% fatty acid-free bovine serum albumin (BSA).

• Incubate the cells in KRBB with 1% BSA containing the desired treatments (e.g., 0.1% DMSO, 10 µM isoproterenol for 3T3-L1, 10 nM isoproterenol for brown adipocytes, 20 µM SR-4995).

• Incubate for 1 hour at 37°C.

• Collect the culture medium for analysis.

• Quantify NEFA concentration in the medium using a commercial NEFA assay kit.

• Quantify glycerol concentration in the medium using a commercial glycerol assay kit.

• Normalize the results to total cell protein content.

Western Blotting for Protein Phosphorylation

• After treatment as described in the lipolysis assay, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE.

• Transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-HSL (Ser-563), total HSL, phospho-PLIN1 (Ser-522), and total PLIN1 overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Quantify band intensities using densitometry software.

Experimental Workflow Diagram

Caption: Experimental workflow for adipocyte lipolysis studies.

Discussion and Conclusion

SR-4995 is a valuable pharmacological agent for studying the direct role of the ABHD5-ATGL axis in adipocyte lipolysis, independent of the canonical β-adrenergic signaling pathway. The data clearly demonstrate that SR-4995 effectively stimulates lipolysis in both white and brown adipocytes, as evidenced by the increased release of NEFA and glycerol.[1] However, the magnitude of this effect appears to be less potent than that achieved with maximal stimulation by the β-adrenergic agonist isoproterenol.[1]

The key distinction of SR-4995's mechanism is its lack of reliance on PKA-mediated phosphorylation of HSL and PLIN1.[1] This makes SR-4995 an ideal tool for investigating lipolysis in contexts where β-adrenergic signaling may be impaired, such as in certain metabolic diseases or during receptor desensitization. The ability to activate lipolysis through a direct, intracellular mechanism opens up new avenues for therapeutic strategies aimed at modulating energy metabolism.

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the SR-4995 Lipolysis Induction Pathway

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the SR-4995-mediated lipolysis induction pathway. It is designed to furnish researchers, scientists, and professionals in drug development with the detailed information necessary to understand and potentially utilize this novel mechanism for therapeutic applications. The document outlines the core signaling cascade, presents quantitative data on compound activity, details relevant experimental protocols, and provides visual representations of the key processes.

Core Concept: A PKA-Independent Pathway to Lipolysis

The canonical pathway for hormonally stimulated lipolysis in adipocytes is mediated by the activation of β-adrenergic receptors, leading to an increase in intracellular cyclic AMP (cAMP) and the subsequent activation of Protein Kinase A (PKA). PKA then phosphorylates key proteins such as Perilipin 1 (PLIN1) and Hormone-Sensitive Lipase (HSL), initiating the breakdown of triglycerides.

SR-4995, a synthetic thiaza-tricyclo-urea compound, induces lipolysis through a distinct, PKA-independent mechanism. It directly targets the α/β-hydrolase domain-containing protein 5 (ABHD5), also known as Comparative Gene Identification-58 (CGI-58). In the basal state, ABHD5 is sequestered on the surface of lipid droplets by binding to PLIN1. SR-4995 binds to an allosteric site on ABHD5, causing a conformational change that leads to its dissociation from PLIN1.[1][2] Once released, ABHD5 is free to interact with and activate Adipose Triglyceride Lipase (ATGL), the rate-limiting enzyme in the hydrolysis of triglycerides into diacylglycerol and a free fatty acid.[1][2] This direct activation of the lipolytic machinery bypasses the need for hormonal stimulation and PKA-mediated phosphorylation of PLIN1 and HSL.[1][2]

Quantitative Data Summary

The following tables summarize the quantitative data for SR-4995 and its related compounds, providing key metrics for their biological activity.

Table 1: In Vitro Activity of ABHD5 Ligands

Compound	Target Interaction	Assay	IC50 / EC50 (nM)
SR-4995	Disrupts ABHD5-PLIN1 Interaction	Luciferase Complementation	200 ± 30
SR-4559	Disrupts ABHD5-PLIN1 Interaction	Luciferase Complementation	510 ± 60

Data sourced from Sanders et al. (2015).[1]

Table 2: Lipolytic Activity of ABHD5 Ligands in Brown Adipocytes

Compound	Parameter	Value (µM)	Maximal Lipolysis Rate (% of Isoproterenol)
SR-4995	EC50 for Lipolysis Stimulation	4 - 7	> 75%
SR-4559	EC50 for Lipolysis Stimulation	4 - 7	> 75%

Data sourced from Sanders et al. (2015).[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and further investigation of the SR-4995 pathway.

Protocol 1: Adipocyte Lipolysis Assay (NEFA Release)

This protocol details the measurement of non-esterified fatty acid (NEFA) release from cultured adipocytes as an indicator of lipolysis.

1. Cell Culture and Differentiation:

• Culture 3T3-L1 preadipocytes in DMEM with 10% fetal bovine serum.
• Induce differentiation into mature adipocytes using a standard cocktail of insulin, dexamethasone, and isobutylmethylxanthine. Allow 7-10 days for full differentiation.

2. Lipolysis Stimulation:

• Wash differentiated adipocytes with Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 1% fatty acid-free bovine serum albumin (BSA).
• Incubate cells with varying concentrations of SR-4995 (or other test compounds) or a positive control (e.g., 10 µM isoproterenol) in KRBB with 1% BSA for 1-3 hours at 37°C. A vehicle control (e.g., DMSO) should be included.

3. Sample Collection:

• At the end of the incubation period, collect the cell culture medium.

4. NEFA Quantification:

• Determine the concentration of NEFA in the collected medium using a commercial colorimetric assay kit. These kits typically involve the enzymatic conversion of NEFAs to a colored product that can be measured spectrophotometrically at a specific wavelength (e.g., 540-570 nm).
• Generate a standard curve using known concentrations of a fatty acid (e.g., oleic acid) to calculate the NEFA concentration in the experimental samples.
• Normalize the results to the total protein content of the cells in each well.

Protocol 2: Western Blotting for Phosphorylated HSL and PLIN1

This protocol is used to assess the phosphorylation status of key lipolytic proteins to confirm the PKA-independent mechanism of SR-4995.

1. Cell Lysis:

• Following treatment with SR-4995 or controls as described in the lipolysis assay, wash the adipocytes with ice-cold PBS.
• Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.
• Scrape the cells and collect the lysate. Clarify the lysate by centrifugation at 4°C.

2. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay kit.

3. SDS-PAGE and Protein Transfer:

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.
• Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

4. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.
• Incubate the membrane with primary antibodies specific for phosphorylated HSL (e.g., p-HSL Ser563) and phosphorylated PLIN1 (e.g., p-PLIN1 Ser522) overnight at 4°C.
• Wash the membrane with TBST.
• Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
• Wash the membrane again with TBST.

5. Detection:

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection reagent and visualize using a chemiluminescence imaging system.
• To control for protein loading, strip the membrane and re-probe with antibodies against total HSL and total PLIN1, or a housekeeping protein like β-actin.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows described in this guide.

References

• 1. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

Beyond ABHD5: A Technical Guide to the Cellular Targets of SR-4995

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the cellular targets of SR-4995, a potent and selective ligand of the α/β-hydrolase domain-containing protein 5 (ABHD5). While primarily known for its role in activating lipolysis through ABHD5, this document explores its broader cellular interactions, presenting quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular pathways.

SR-4995 acts as a molecular wedge, disrupting the inhibitory interaction between ABHD5 and perilipin proteins (PLIN1 and PLIN5) on the surface of lipid droplets.[1][2][3][4][5] This dissociation liberates ABHD5 to bind and activate adipose triglyceride lipase (ATGL), the rate-limiting enzyme in triacylglycerol hydrolysis.[1][2] A key feature of SR-4995 is its ability to induce lipolysis independently of the canonical β-adrenergic/PKA signaling pathway, which normally triggers this process through the phosphorylation of perilipins.[1][6]

Quantitative Analysis of SR-4995 Cellular Targets

While SR-4995 exhibits high selectivity for ABHD5, proteomic studies have identified potential off-target interactions, particularly at higher concentrations. The following tables summarize the key quantitative data regarding the on- and off-target engagement of SR-4995.

On-Target Activity	Value	Assay Conditions	Reference
IC50 (ABHD5-PLIN1 Interaction)	200 nM	Prevention of ABHD5 binding to PLIN1	[3][7]
EC50 (Lipolysis Stimulation)	4 - 7 µM	Stimulation of lipolysis in brown adipocytes	[8]

Off-Target Engagement (25 µM SR-4995)	SILAC Ratio (Treated/Untreated)	Probe	Cell Line	Reference
ABHD5 (On-Target)	>10	A-DA & AEA-DA	HEK293T	[9]
EPHX2 (Off-Target)	~3-4	A-DA	HEK293T	[9]
Other potential off-targets	<3	A-DA or AEA-DA	HEK293T	[9]

Note: At a concentration of 5 µM, few to no off-target proteins were observed for SR-4995.[9] The SILAC (Stable Isotope Labeling by Amino acids in Cell culture) ratios represent the degree of engagement, with higher ratios indicating stronger interaction.

Signaling Pathway of SR-4995 Action

The primary mechanism of SR-4995 involves the allosteric modulation of the ABHD5-PLIN interaction. The following diagram illustrates this pathway.

Caption: SR-4995 signaling pathway for lipolysis activation.

Experimental Methodologies

The identification and characterization of SR-4995's cellular targets have been achieved through a combination of sophisticated experimental techniques.

Lipid-Based Chemical Proteomics (LiPIP)

This method was instrumental in identifying both the primary target and potential off-targets of SR-4995 in an unbiased manner within a cellular context.[9]

Caption: Workflow for LiPIP-based target identification.

Förster Resonance Energy Transfer (FRET)

FRET-based assays have been employed to visualize the SR-4995-induced dissociation of the ABHD5-PLIN5 complex in real-time within living cells.[8]

Caption: FRET assay for ABHD5-PLIN5 dissociation.

Western Blotting and Lipolysis Assays

Standard biochemical assays are used to confirm the functional consequences of SR-4995 treatment. Western blotting is utilized to assess the phosphorylation status of key signaling proteins like HSL and PLIN1, demonstrating SR-4995's PKA-independent mechanism.[6] Lipolysis is quantified by measuring the release of non-esterified fatty acids (NEFA) and glycerol into the cell culture medium.[6]

Conclusion

SR-4995 is a highly selective tool for the study of ABHD5-mediated lipolysis. Its primary cellular target is ABHD5, leading to the activation of ATGL. While chemical proteomics has identified EPHX2 as a potential off-target at higher concentrations, SR-4995 demonstrates a clean selectivity profile at concentrations effective for inducing lipolysis. The methodologies outlined in this guide provide a framework for the continued investigation of SR-4995 and other small molecule modulators of cellular metabolism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. abmole.com [abmole.com]
• 3. α/β-Hydrolase Domain (ABHD) Inhibitors as New Potential Therapeutic Options against Lipid-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.biologists.com [journals.biologists.com]
• 5. Endogenous and Synthetic ABHD5 Ligands Regulate ABHD5-Perilipin Interactions and Lipolysis in Fat and Muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mapping Protein Targets of Bioactive Small Molecules using Lipid-Based Chemical Proteomics - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to SR-4995 and its Interaction with the ATGL Lipase

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic small molecule SR-4995 and its mechanism of action in stimulating lipolysis through the activation of Adipose Triglyceride Lipase (ATGL). SR-4995 represents a novel approach to modulating lipid metabolism by targeting the protein-protein interaction between the ATGL co-activator, α/β-hydrolase domain-containing protein 5 (ABHD5), also known as Comparative Gene Identification-58 (CGI-58), and its inhibitor, Perilipin 1 (PLIN1). This document details the molecular interactions, signaling pathways, and provides quantitative data on the effects of SR-4995. Furthermore, it includes detailed experimental protocols for researchers to investigate its activity and a visual representation of the associated molecular pathways and experimental workflows.

Introduction to SR-4995 and ATGL-mediated Lipolysis

Lipolysis, the catabolism of triglycerides (TGs) into fatty acids and glycerol, is a fundamental process in energy homeostasis. The rate-limiting step of this pathway is catalyzed by Adipose Triglyceride Lipase (ATGL). The activity of ATGL is tightly regulated, primarily through its interaction with the co-activator ABHD5. In the basal state, ABHD5 is sequestered on the surface of lipid droplets by binding to Perilipin 1 (PLIN1), which prevents its interaction with ATGL and thus inhibits lipolysis.

The canonical pathway for stimulating lipolysis involves β-adrenergic receptor activation, leading to an increase in intracellular cyclic AMP (cAMP) and activation of Protein Kinase A (PKA). PKA then phosphorylates PLIN1 and Hormone-Sensitive Lipase (HSL), leading to the release of ABHD5 from PLIN1. The liberated ABHD5 is then free to bind to and activate ATGL, initiating the breakdown of triglycerides.

SR-4995 is a synthetic, cell-permeable small molecule that activates ATGL-mediated lipolysis through a PKA-independent mechanism. It directly binds to ABHD5, inducing a conformational change that causes its dissociation from PLIN1. This allows ABHD5 to interact with and activate ATGL, thereby stimulating lipolysis without the need for upstream signaling events like β-adrenergic receptor activation. This targeted mechanism of action makes SR-4995 a valuable tool for studying the regulation of lipolysis and a potential therapeutic agent for metabolic disorders.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the activity of SR-4995 from published studies.

Table 1: In Vitro Activity of SR-4995

Parameter	Value	Cell/System Type	Reference
IC50 (ABHD5-PLIN1 Interaction)	~200 nM	Luciferase Complementation Assay	[1]
EC50 (Lipolysis Stimulation)	~4-7 µM	Cultured Brown Adipocytes	[1]

Table 2: Effects of SR-4995 on Lipolysis in Adipocytes

Cell Type	Treatment	Non-Esterified Fatty Acid (NEFA) Release	Glycerol Release	Reference
3T3-L1 Adipocytes	20 µM SR-4995 (1 hour)	Significant increase compared to DMSO control	Significant increase compared to DMSO control	[2]
Brown Adipocytes (BA)	20 µM SR-4995 (1 hour)	Significant increase compared to DMSO control	Significant increase compared to DMSO control	[2]
Gonadal White Adipose Tissue (gWAT) Explants	20 µM SR-4995 (3 hours)	Significant increase compared to DMSO control	Significant increase compared to DMSO control	[2]
Interscapular Brown Adipose Tissue (iBAT) Explants	20 µM SR-4995 (3 hours)	Significant increase compared to DMSO control	Significant increase compared to DMSO control	[2]

Signaling Pathways and Experimental Workflows

Signaling Pathway of SR-4995-Mediated ATGL Activation

The following diagram illustrates the PKA-independent mechanism by which SR-4995 activates ATGL.

SR-4995 signaling pathway for ATGL activation.

Experimental Workflow for Assessing SR-4995 Activity

This diagram outlines a typical experimental workflow to measure the effect of SR-4995 on lipolysis in cultured adipocytes.

Workflow for SR-4995 lipolysis experiment.

Detailed Experimental Protocols

The following are detailed protocols for key experiments involved in studying the interaction of SR-4995 with the ATGL lipase.

3T3-L1 Preadipocyte Culture and Differentiation

• Cell Culture: Culture 3T3-L1 preadipocytes in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Induction of Differentiation: Two days post-confluence, induce differentiation by changing the medium to DMEM with 10% FBS, 0.5 mM 3-isobutyl-1-methylxanthine (IBMX), 1 µM dexamethasone, and 1.7 µM insulin.

• Maturation: After 48 hours, replace the induction medium with DMEM containing 10% FBS and 1.7 µM insulin.

• Maintenance: After another 48 hours, switch to a maintenance medium of DMEM with 10% FBS, and replace it every 2-3 days. Mature adipocytes are typically ready for experiments 8-12 days after the initiation of differentiation.

In Vitro Lipolysis Assay

• Cell Preparation: On the day of the experiment, gently wash the mature 3T3-L1 adipocytes twice with phosphate-buffered saline (PBS).

• Starvation: Pre-incubate the cells in serum-free DMEM for 2-4 hours at 37°C.

• Treatment: Replace the starvation medium with serum-free DMEM containing various concentrations of SR-4995 (e.g., 0.1, 1, 10, 25, 50 µM) or a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for a defined period (e.g., 1-3 hours) at 37°C.

• Sample Collection: At the end of the incubation, carefully collect the culture medium for the measurement of non-esterified fatty acids (NEFA) and glycerol.

Non-Esterified Fatty Acid (NEFA) Assay

Commercially available NEFA assay kits are recommended for accurate quantification. The general principle involves the enzymatic conversion of NEFA to acyl-CoA, which then generates a colored or fluorescent product.

• Reagent Preparation: Prepare the assay reagents according to the manufacturer's instructions. This typically involves reconstituting enzyme mixtures and preparing a standard curve using the provided fatty acid standard.

• Sample Preparation: If necessary, dilute the collected culture medium to fall within the linear range of the standard curve.

• Assay Procedure:

  • Add a small volume of the standards and samples to the wells of a 96-well plate.

  • Add the enzyme reaction mixture to each well.

  • Incubate the plate at 37°C for the time specified in the kit protocol.

  • Add the color or fluorescence development reagent.

  • Incubate for the recommended time.

• Measurement: Read the absorbance or fluorescence at the specified wavelength using a microplate reader.

• Calculation: Calculate the NEFA concentration in the samples by comparing their readings to the standard curve.

Glycerol Release Assay

The amount of glycerol released into the medium is another indicator of lipolysis. Commercial kits are also available for this assay.

• Reagent Preparation: Prepare the glycerol assay reagent and glycerol standards as per the kit's instructions.

• Assay Procedure:

  • Pipette the standards and collected culture medium samples into a 96-well plate.

  • Add the glycerol assay reagent to all wells.

  • Incubate the plate at room temperature for the time indicated in the protocol.

• Measurement: Measure the absorbance at the recommended wavelength (typically around 540 nm) using a microplate reader.

• Calculation: Determine the glycerol concentration in the samples from the standard curve.

Conclusion

SR-4995 provides a powerful tool for investigating the PKA-independent regulation of ATGL-mediated lipolysis. Its direct interaction with ABHD5 offers a specific mechanism to bypass the canonical signaling cascade and activate the breakdown of triglycerides. The data and protocols presented in this guide are intended to facilitate further research into the therapeutic potential of targeting the ABHD5-ATGL axis for the treatment of metabolic diseases. The provided visualizations offer a clear understanding of the molecular interactions and experimental procedures involved in studying this promising compound.

References

• 1. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for SR-4995 in In Vitro Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR-4995 is a synthetic, cell-permeable small molecule that potently activates lipolysis in adipocytes. It functions as a ligand for the α/β hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58). By binding to ABHD5, SR-4995 disrupts its interaction with the lipid droplet coat protein Perilipin 1 (PLIN1). This dissociation allows ABHD5 to bind to and activate adipose triglyceride lipase (ATGL), the rate-limiting enzyme in triacylglycerol (TAG) hydrolysis. A key feature of SR-4995 is that it induces lipolysis independently of the canonical β-adrenergic receptor/cAMP/Protein Kinase A (PKA) signaling pathway.[1][2][3] This makes SR-4995 a valuable tool for studying the direct regulation of lipolysis and for investigating potential therapeutic strategies for metabolic diseases.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of SR-4995 in in vitro cell culture models.

Parameter	Cell Type	Value	Reference
EC50 for Lipolysis	Brown Adipocytes	4-7 µM	[3]
Working Concentration	3T3-L1 Adipocytes	20 µM	[1]
Working Concentration	Brown Adipocytes	20 µM	[1]
Incubation Time for Lipolysis Assay	3T3-L1 & Brown Adipocytes	1 hour	[1]

Signaling Pathway of SR-4995

The diagram below illustrates the mechanism of action of SR-4995 in adipocytes. Under basal conditions, ABHD5 is sequestered by PLIN1 on the surface of lipid droplets, rendering ATGL inactive. SR-4995 directly binds to ABHD5, causing its release from PLIN1. The liberated ABHD5 is then free to associate with and activate ATGL, initiating the hydrolysis of triacylglycerols. This pathway is distinct from the canonical PKA-mediated pathway, which involves the phosphorylation of PLIN1 and Hormone-Sensitive Lipase (HSL).[1][3]

SR-4995 signaling pathway in adipocytes.

Experimental Protocols

3T3-L1 Adipocyte Differentiation

This protocol describes the differentiation of 3T3-L1 preadipocytes into mature adipocytes suitable for lipolysis assays.

Materials:

• 3T3-L1 preadipocytes

• Growth Medium: DMEM supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Differentiation Medium (MDI): Growth medium supplemented with 0.5 mM 3-isobutyl-1-methylxanthine (IBMX), 1 µM dexamethasone, and 10 µg/mL insulin.

• Insulin Medium: Growth medium supplemented with 10 µg/mL insulin.

• 6-well or 96-well tissue culture plates.

Procedure:

• Seed 3T3-L1 preadipocytes in growth medium and culture at 37°C in a 5% CO2 incubator.

• Grow cells until they reach 100% confluency.

• Two days post-confluency (Day 0), replace the growth medium with differentiation medium (MDI).

• After 48-72 hours (Day 2-3), replace the differentiation medium with insulin medium.

• Two days later (Day 4-5), replace the insulin medium with growth medium.

• Continue to culture the cells in growth medium, replacing the medium every 2-3 days.

• Mature adipocytes, characterized by the visible accumulation of lipid droplets, are typically ready for experiments between days 8 and 14 post-differentiation.

SR-4995-Induced Lipolysis Assay

This protocol details the procedure for measuring lipolysis in differentiated 3T3-L1 adipocytes by quantifying the release of non-esterified fatty acids (NEFA) into the culture medium.

Materials:

• Differentiated 3T3-L1 adipocytes (in 96-well plates)

• SR-4995 stock solution (e.g., 10 mM in DMSO)

• Krebs-Ringer Bicarbonate Buffer (KRBB) containing 1% fatty acid-free Bovine Serum Albumin (BSA)

• NEFA quantification assay kit

• Isoproterenol (positive control, e.g., 10 µM)

• DMSO (vehicle control)

Procedure:

• Wash the differentiated 3T3-L1 adipocytes once with Phosphate-Buffered Saline (PBS).

• Incubate the cells in KRBB with 1% BSA for 2 hours to wash out pre-existing NEFA.

• Prepare treatment solutions by diluting SR-4995, isoproterenol, and DMSO (vehicle) in fresh KRBB with 1% BSA to the desired final concentrations (e.g., 20 µM for SR-4995).

• Remove the wash buffer and add the treatment solutions to the respective wells.

• Incubate the plate at 37°C for 1 hour.

• After incubation, carefully collect the culture medium from each well for NEFA analysis.

• Quantify the NEFA concentration in the collected medium using a commercial NEFA assay kit, following the manufacturer's instructions.

• (Optional) Lyse the cells in the plate and measure the total protein content to normalize the NEFA release data.

Western Blot Analysis of HSL and PLIN1 Phosphorylation

This protocol is designed to assess the phosphorylation status of HSL and PLIN1 in response to SR-4995 treatment, confirming its PKA-independent mechanism.

Materials:

• Differentiated 3T3-L1 adipocytes (in 6-well plates)

• SR-4995 and Isoproterenol

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-HSL (Ser563), anti-total HSL, anti-phospho-PLIN1 (Ser522), anti-total PLIN1

• HRP-conjugated secondary antibodies

• SDS-PAGE gels, transfer membranes, and Western blotting apparatus

• Chemiluminescent substrate

Procedure:

• Treat differentiated 3T3-L1 adipocytes with SR-4995 (e.g., 20 µM), isoproterenol (e.g., 10 µM, as a positive control for PKA activation), or DMSO (vehicle control) for 1 hour.

• After treatment, place the plate on ice and wash the cells with ice-cold PBS.

• Lyse the cells by adding ice-cold lysis buffer to each well. Scrape the cells and collect the lysates.

• Clarify the lysates by centrifugation at 4°C.

• Determine the protein concentration of each lysate using a protein assay (e.g., BCA).

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with the desired primary antibodies (e.g., anti-phospho-HSL) overnight at 4°C, following the manufacturer's recommended dilutions.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• To confirm equal protein loading, strip the membrane and re-probe with antibodies against the total forms of the proteins of interest (e.g., anti-total HSL).

Experimental Workflow Diagram

The following diagram outlines the general workflow for an in vitro experiment using SR-4995.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. abcam.com [abcam.com]
• 3. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SR-4995 in Primary Adipocyte Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR-4995 is a potent and selective small molecule activator of lipolysis. It functions by directly binding to the α/β-hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58).[1] This binding event disrupts the interaction between ABHD5 and its inhibitor, perilipin-1 (PLIN1), a protein coating the surface of lipid droplets.[1][2] The dissociation of ABHD5 from PLIN1 allows it to bind to and activate adipose triglyceride lipase (ATGL), the rate-limiting enzyme in the hydrolysis of triglycerides.[1][3][4][5] This mechanism of action is noteworthy as it bypasses the canonical β-adrenergic receptor/cAMP/PKA signaling pathway that typically mediates lipolysis.[3][6][7] These characteristics make SR-4995 a valuable tool for studying the direct regulation of lipolysis and for the development of therapeutics targeting metabolic diseases.

Data Summary

The following tables summarize the key characteristics of SR-4995 and its effects on primary adipocytes based on published data.

Table 1: SR-4995 Compound Specifications

Property	Value	Reference
Molecular Formula	C₁₉H₂₁N₃O₂S	[1]
Molecular Weight	355.45 g/mol	[1]
CAS Number	891509-95-8	[1]
Appearance	White to beige powder	[1]
Solubility	DMSO (2 mg/mL)	[1]
Storage	-20°C	[1]

Table 2: Experimental Parameters for SR-4995 in Adipocyte Culture

Parameter	Recommended Range	Cell Type	Reference
Working Concentration	4 - 25 µM	Brown Adipocytes, 3T3-L1	[3][6]
EC₅₀ for Lipolysis	~4 µM	Brown Adipocytes	[3]
Incubation Time	3 minutes - 24 hours	Brown Adipocytes, 3T3-L1	[3][8]
Vehicle Control	DMSO (≤0.2%)	3T3-L1, Brown Adipocytes	[6]

Signaling Pathway

The following diagram illustrates the mechanism of action of SR-4995 in inducing lipolysis in adipocytes.

References

• 1. ≥98% (HPLC), adipose triglyceride lipase(ATGL) activator, powder | Sigma-Aldrich [sigmaaldrich.com]
• 2. Perilipin Controls Lipolysis by Regulating the Interactions of AB-hydrolase Containing 5 (Abhd5) and Adipose Triglyceride Lipase (Atgl) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Adipocyte Lipolysis: from molecular mechanisms of regulation to disease and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Distinct Mechanisms Regulate ATGL-Mediated Adipocyte Lipolysis by Lipid Droplet Coat Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isolation and Culturing of Primary Murine Adipocytes from Lean and Obese Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SR-4995 in In Vivo Mouse Studies

For: Researchers, scientists, and drug development professionals.

Introduction

SR-4995 is a small molecule activator of α/β-hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58). ABHD5 is a critical coactivator of adipose triglyceride lipase (ATGL), the rate-limiting enzyme for the hydrolysis of triacylglycerols stored in cellular lipid droplets. By directly binding to ABHD5, SR-4995 promotes its dissociation from the inhibitory protein perilipin 1 (PLIN1) on the lipid droplet surface, leading to the activation of ATGL and subsequent lipolysis. This process occurs independently of the canonical β-adrenergic receptor/PKA signaling pathway. The ability of SR-4995 to stimulate lipolysis makes it a valuable research tool for studying lipid metabolism and a potential therapeutic agent for metabolic diseases.

These application notes provide a summary of the available data on SR-4995 and a generalized protocol for its use in in vivo mouse studies based on common practices for similar research compounds. It is critical to note that specific in vivo dosage and administration protocols for SR-4995 are not yet established in the public domain. The following information is extrapolated from in vitro and ex vivo studies and should be adapted and optimized by the end-user.

Mechanism of Action Signaling Pathway

The diagram below illustrates the signaling pathway of SR-4995 in activating lipolysis.

Caption: SR-4995 directly activates ABHD5, leading to ATGL activation and lipolysis.

Data Presentation: Ex Vivo and In Vitro Studies

The following table summarizes the quantitative data from studies utilizing SR-4995 in mouse-derived cells and tissues. This information can serve as a starting point for dose-range finding studies in vivo.

Parameter	Cell/Tissue Type	Concentration	Observation	Reference
EC50 for Lipolysis	Cultured Brown Adipocytes	~4 µM	Stimulation of lipolysis.	[1]
Effective Concentration	Cultured Brown Adipocytes	10 µM	Stimulation of fatty acid release.	[1]
Effective Concentration	Mouse Diaphragm (ex vivo)	10 µM	Stimulation of lipolysis.
Effective Concentration	Differentiated 3T3-L1 and Brown Adipocytes	20 µM	Stimulation of non-esterified fatty acid (NEFA) release.	[2]
Effective Concentration	Isolated White Adipocytes	Not specified, but effective	Stimulation of lipolysis.	[1]

Experimental Protocols

Note: The following protocols are generalized and should be adapted based on experimental goals and institutional guidelines. A pilot study to determine the optimal dose, route of administration, and treatment schedule is highly recommended.

Protocol 1: Preparation of SR-4995 for In Vivo Administration

Materials:

• SR-4995 (powder)

• Vehicle (e.g., sterile PBS, 10% DMSO in corn oil, or other appropriate vehicle)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Determine the desired stock concentration of SR-4995.

• Aseptically weigh the required amount of SR-4995 powder and transfer it to a sterile microcentrifuge tube.

• Add the appropriate volume of the chosen vehicle to the tube.

• Vortex the solution vigorously until the powder is completely dissolved. Gentle warming or sonication may be required to aid dissolution, but the stability of the compound under these conditions should be verified.

• Prepare fresh solutions for each experiment and protect them from light if the compound is light-sensitive.

Protocol 2: In Vivo Efficacy Study in a Mouse Model of Obesity (Example)

Objective: To evaluate the effect of SR-4995 on body weight and metabolic parameters in a diet-induced obesity mouse model.

Animals:

• C57BL/6J mice (male, 8-10 weeks old)

• Mice fed a high-fat diet (HFD) for 8-12 weeks to induce obesity.

• Control mice fed a standard chow diet.

Experimental Groups (Example):

• Vehicle Control (HFD-fed mice)

• SR-4995 Low Dose (e.g., 1-10 mg/kg, HFD-fed mice)

• SR-4995 High Dose (e.g., 10-50 mg/kg, HFD-fed mice)

• Positive Control (e.g., a known lipolytic agent, HFD-fed mice)

• Chow-fed Control

Administration:

• Route: Intraperitoneal (IP) injection or oral gavage. The optimal route needs to be determined.

• Frequency: Once daily or as determined by pharmacokinetic studies.

• Duration: 2-4 weeks.

Experimental Workflow Diagram:

Caption: A typical experimental workflow for an in vivo mouse study.

Outcome Measures:

• Body weight and composition (e.g., using EchoMRI).

• Food and water intake.

• Fasting blood glucose and insulin levels.

• Glucose and insulin tolerance tests (GTT and ITT).

• Serum lipid profile (triglycerides, free fatty acids, cholesterol).

• At the endpoint, collect tissues (e.g., adipose tissue, liver, muscle) for histological analysis, gene expression (qPCR), and protein analysis (Western blot).

Important Considerations and Future Directions

• Toxicity and Pharmacokinetics: As there is no publicly available data, initial studies should include a dose-escalation study to determine the maximum tolerated dose (MTD) and pharmacokinetic profiling to understand the absorption, distribution, metabolism, and excretion (ADME) of SR-4995.

• Vehicle Selection: The choice of vehicle is critical for ensuring the solubility and bioavailability of SR-4995. Preliminary formulation studies are essential.

• Control Groups: Appropriate vehicle and positive controls are crucial for the interpretation of results.

• Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Further research is required to establish the in vivo efficacy, safety, and pharmacokinetic profile of SR-4995 before it can be widely adopted for preclinical studies. The protocols and information provided here are intended to serve as a guide for researchers to design and execute their own studies.

References

• 1. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

SR-4995 solubility and preparation for experiments

Application Notes and Protocols: SR-4995

For Researchers, Scientists, and Drug Development Professionals

Properties of SR-4995

SR-4995 is a potent and selective ligand for α/β-hydrolase domain-containing protein 5 (ABHD5).[1][2] It functions as an activator of adipose triglyceride lipase (ATGL), a key enzyme in cellular lipolysis.[1]

Property	Value	Reference
Molecular Formula	C₁₉H₂₁N₃O₂S
Molecular Weight	355.45 g/mol	[2]
Appearance	White to beige powder	[1]
Purity	≥98% (HPLC)	[1]
CAS Number	891509-95-8	[2]

Solubility and Stock Solution Preparation

Proper dissolution of SR-4995 is critical for accurate and reproducible experimental results. The compound exhibits limited solubility in aqueous solutions and requires an organic solvent for initial stock preparation.

Solubility Data

Solvent	Concentration	Observations	Reference
DMSO	2 mg/mL	Clear solution	[1][2]

Protocol for Stock Solution Preparation (10 mM DMSO Stock)

• Pre-warming: Warm a vial of anhydrous DMSO to room temperature.

• Weighing: Accurately weigh the desired amount of SR-4995 powder in a sterile microcentrifuge tube. For 1 mg of SR-4995, you will need 281.3 µL of DMSO to achieve a 10 mM concentration.

• Dissolution: Add the calculated volume of DMSO to the SR-4995 powder.

• Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (up to 37°C) may aid in dissolution.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C for long-term use.[1][2]

Application Notes: Mechanism of Action

SR-4995 induces lipolysis through a mechanism that is independent of the canonical protein kinase A (PKA) signaling pathway.[3][4]

• Binding to ABHD5: SR-4995 directly binds to ABHD5.[1][2][5]

• Dissociation from Perilipin: This binding event disrupts the interaction between ABHD5 and its inhibitory binding partners, perilipin-1 (PLIN1) and perilipin-5 (PLIN5), which are located on the surface of lipid droplets.[1][2][4]

• Activation of ATGL: The released ABHD5 is now free to bind to and activate adipose triglyceride lipase (ATGL).[1][2][6]

• Initiation of Lipolysis: Activated ATGL catalyzes the initial and rate-limiting step of triglyceride (TG) hydrolysis, breaking it down into diacylglycerol (DG) and a free fatty acid (FFA).[7] This initiates the lipolytic cascade, leading to the subsequent breakdown of DG and monoacylglycerol (MG) by other lipases, ultimately releasing FFAs and glycerol.

This PKA-independent mechanism makes SR-4995 a valuable tool for studying lipolysis in isolation from upstream hormonal signaling pathways.[3][4]

Caption: SR-4995 signaling pathway for PKA-independent lipolysis.

Protocols: In Vitro Lipolysis Assay in Adipocytes

This protocol describes a method to measure SR-4995-induced lipolysis in differentiated 3T3-L1 adipocytes by quantifying the release of free fatty acids (FFAs) or glycerol into the culture medium.

Materials:

• Differentiated 3T3-L1 adipocytes (or other suitable adipocyte cell line)

• SR-4995 (10 mM stock in DMSO)

• Krebs-Ringer Bicarbonate Buffer with HEPES (KRBH) supplemented with 1% fatty acid-free Bovine Serum Albumin (BSA)

• Isoproterenol (positive control)

• DMSO (vehicle control)

• FFA or Glycerol quantification kit

• 96-well microplate

• Plate reader

Procedure:

• Cell Preparation: Use fully differentiated adipocytes (e.g., day 11-14 for 3T3-L1s).

• Pre-incubation: Gently wash the cells twice with phosphate-buffered saline (PBS). Then, incubate the cells in KRBH buffer with 1% BSA for 2-4 hours at 37°C to establish a basal lipolytic rate.[8]

• Treatment Preparation: Prepare serial dilutions of SR-4995 in KRBH buffer with 1% BSA to achieve the desired final concentrations (e.g., 0.1, 1, 10, 20 µM).[3] Also prepare solutions for the vehicle control (DMSO, ensuring the final concentration does not exceed 0.1%) and a positive control (e.g., 10 µM isoproterenol).

• Stimulation: After the pre-incubation period, carefully remove the buffer and replace it with the prepared treatment solutions.

• Incubation: Incubate the plate at 37°C for 1-3 hours.[3]

• Sample Collection: At the end of the incubation, collect the culture medium (supernatant) from each well.

• Enzyme Inactivation: To prevent further enzymatic activity, heat the collected media at 65°C for 10 minutes.[9]

• Quantification: Measure the concentration of FFAs or glycerol in the collected media using a commercially available colorimetric or fluorometric assay kit, following the manufacturer's instructions.[9][10]

• Data Normalization: After collecting the media, lyse the cells and measure the total protein content in each well. Normalize the FFA or glycerol release to the total protein content to account for variations in cell number.

Caption: Experimental workflow for an in vitro lipolysis assay.

References

• 1. SR-4995 = 98 HPLC 891509-95-8 [sigmaaldrich.com]
• 2. abmole.com [abmole.com]
• 3. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mapping Protein Targets of Bioactive Small Molecules using Lipid-Based Chemical Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Distinct roles for alpha-beta hydrolase domain 5 (ABHD5/CGI-58) and adipose triglyceride lipase (ATGL/PNPLA2) in lipid metabolism and signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Adipose Triglyceride Lipase Regulation: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol for assessing exvivo lipolysis of murine adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 10. zen-bio.com [zen-bio.com]

Application Notes and Protocols for Studying Non-alcoholic Fatty Liver Disease (NAFLD)

Introduction

Non-alcoholic fatty liver disease (NAFLD) is a multifactorial condition characterized by the accumulation of triglycerides in the liver, known as hepatic steatosis.[1][2] Its progression can lead to non-alcoholic steatohepatitis (NASH), fibrosis, and cirrhosis.[3][4] Research into therapeutic interventions for NAFLD is focused on multiple pathways, including those that regulate lipid metabolism, inflammation, and fibrosis.

This document provides detailed application notes on two distinct molecular targets relevant to NAFLD research:

• ABHD5 (CGI-58): A co-activator of adipose triglyceride lipase (ATGL) involved in lipolysis. The small molecule SR-4995 is a known ligand of ABHD5. While mutations in ABHD5 are linked to inherited NAFLD, the direct application of SR-4995 in NAFLD is primarily for mechanistic studies of lipolysis rather than as a direct therapeutic approach.[5]

• VAP-1 (SSAO): A pro-inflammatory enzyme, Vascular Adhesion Protein-1 (VAP-1), also known as Semicarbazide-Sensitive Amine Oxidase (SSAO), is a validated therapeutic target. Its expression and activity are elevated in NAFLD, contributing to inflammation and fibrosis.[6][7] Inhibition of VAP-1 is a promising strategy for NAFLD treatment.

Part 1: SR-4995 as a Research Tool for Probing the ABHD5 Lipolysis Pathway

SR-4995 is a thiaza-tricyclo-urea compound that acts as a synthetic ligand for α/β hydrolase domain-containing protein 5 (ABHD5).[8][9] It functions by disrupting the inhibitory interaction between ABHD5 and perilipin (PLIN) proteins on lipid droplets. This releases ABHD5, allowing it to bind and activate ATGL, the rate-limiting enzyme in triglyceride hydrolysis.[9][10] This activation of lipolysis occurs independently of the canonical PKA signaling pathway.[8][11]

Mechanism of Action: SR-4995

The primary use of SR-4995 is as a chemical probe to acutely and selectively activate ATGL-mediated lipolysis. This is valuable for studying the downstream effects of intracellular fatty acid release in various cell types, including hepatocytes, to understand their role in cellular signaling and metabolism.

Caption: SR-4995 binds ABHD5, causing its dissociation from PLIN1 and subsequent activation of ATGL.

Quantitative Data

The following table summarizes key quantitative data for SR-4995 based on studies in adipocytes, which can serve as a reference for designing experiments in liver-derived cells.

Parameter	Value	Cell Type	Reference
EC₅₀ for Lipolysis	~4 µM	Brown Adipocytes	[11]
Working Concentration	10 - 20 µM	3T3-L1 & Brown Adipocytes	[8][11]
Time to Effect	< 3 minutes	Brown Adipocytes	[11]

Experimental Protocol: In Vitro Lipolysis Assay in Hepatocytes

This protocol describes how to use SR-4995 to stimulate lipolysis in a hepatocyte cell line (e.g., HepG2 or AML12) and measure the release of free fatty acids (FFAs).

1. Cell Culture and Lipid Loading:

• Culture hepatocytes to 80-90% confluency in standard growth medium.
• To mimic steatosis, load cells with fatty acids by incubating for 16-24 hours in medium supplemented with 0.5 mM oleate complexed to 1% fatty-acid-free BSA.
• Wash cells twice with warm PBS to remove excess oleate.

2. Lipolysis Stimulation:

• Pre-incubate cells for 1-2 hours in serum-free medium.
• Prepare stimulation medium: serum-free medium containing 2% fatty-acid-free BSA (to capture released FFAs).
• Prepare working solutions of SR-4995 (e.g., from a 10 mM DMSO stock) in the stimulation medium to achieve final concentrations of 0, 1, 5, 10, and 20 µM. Include a positive control (e.g., isoproterenol for cells with β-adrenergic receptors) and a vehicle control (DMSO).
• Remove pre-incubation medium and add the SR-4995-containing stimulation medium to the cells.
• Incubate for 1-3 hours at 37°C.

3. Measurement of FFA Release:

• After incubation, collect the medium from each well.
• Quantify the concentration of non-esterified fatty acids (NEFA) in the collected medium using a commercial colorimetric or fluorometric assay kit, following the manufacturer’s instructions.
• After collecting the medium, lyse the cells in the wells with a suitable lysis buffer (e.g., 0.1 M NaOH).
• Measure the total protein content in the cell lysate using a BCA or Bradford assay.
• Normalize the amount of FFA released to the total protein content for each well (e.g., nmol FFA/mg protein).

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start -> wash -> preincubate -> stimulate; stimulate -> collect; stimulate -> lyse [style=dashed]; collect -> measure_ffa; lyse -> measure_protein; measure_ffa -> end; measure_protein -> end; }

Caption: Experimental workflow for measuring SR-4995-induced lipolysis in cultured hepatocytes.

Part 2: VAP-1/SSAO Inhibition as a Therapeutic Strategy for NAFLD

VAP-1/SSAO is an enzyme expressed on hepatic endothelium and in a soluble form in serum.[6][12] Its expression is significantly increased in patients with NAFLD.[6] The enzymatic activity of VAP-1 deaminates primary amines, producing aldehydes, ammonia, and hydrogen peroxide (H₂O₂).[12][13] These products promote oxidative stress, inflammation, and leukocyte recruitment to the liver, thereby driving the progression from simple steatosis to NASH and fibrosis.[6][7][14]

Pathogenic Role of VAP-1/SSAO in NAFLD

Targeting the enzymatic activity of VAP-1 with specific inhibitors is a promising therapeutic strategy to mitigate liver injury in NAFLD.[14] Inhibition can reduce hepatic inflammation and attenuate the development of fibrosis.[6][7]

Caption: VAP-1/SSAO activity generates cytotoxic products, driving NAFLD progression; this is blocked by inhibitors.

Quantitative Data

The following table summarizes data related to VAP-1 in NAFLD and the effects of its inhibition in pre-clinical models.

Parameter	Finding	Model / Condition	Reference
VAP-1 Expression	Significantly increased	Human NAFLD & Cirrhosis	[6][14]
Serum sVAP-1	Elevated in NAFLD patients	Human NAFLD	[6]
Inflammatory Infiltrate	Significantly decreased	Rat liver allograft + Semicarbazide	[15][16]
Steatohepatitis & Fibrosis	Attenuated	Murine NAFLD models with VAP-1 knockout or anti-VAP-1 antibody	[6][7]

Experimental Protocol: In Vivo Study of a VAP-1 Inhibitor in a NAFLD Mouse Model

This protocol outlines a general procedure for evaluating the efficacy of a VAP-1 inhibitor in a diet-induced mouse model of NAFLD/NASH.

1. Animal Model Induction:

• Use male C57BL/6J mice, 8-10 weeks old.
• Feed mice a high-fat, high-cholesterol, and high-fructose diet (e.g., "NASH diet") for 16-24 weeks to induce steatohepatitis and fibrosis. A control group should be fed a standard chow diet.
• Monitor body weight and food intake weekly.

2. Dosing and Treatment:

• At a pre-determined time point (e.g., after 12 weeks of diet), randomize NASH-diet-fed mice into two groups: Vehicle control and VAP-1 inhibitor treatment.
• Administer the VAP-1 inhibitor daily via a suitable route (e.g., oral gavage). The vehicle group receives the same volume of the vehicle solution.
• Dosing continues for the remainder of the study (e.g., 4-12 weeks).

3. In-Life Assessments:

• Perform periodic blood collection (e.g., via tail vein) to measure serum ALT, AST (markers of liver injury), and sVAP-1 activity.
• Consider performing metabolic assessments like glucose tolerance tests (GTT) or insulin tolerance tests (ITT).

4. Terminal Endpoint Analysis:

• At the end of the treatment period, euthanize the mice and collect blood and liver tissue.
• Serum Analysis: Measure final levels of ALT, AST, triglycerides, cholesterol, and inflammatory cytokines.
• Liver Histology: Fix a portion of the liver in 10% neutral buffered formalin for paraffin embedding. Stain sections with Hematoxylin & Eosin (H&E) for NAFLD Activity Score (NAS) assessment (steatosis, lobular inflammation, ballooning) and with Sirius Red for fibrosis quantification.
• Liver Biochemistry: Homogenize a portion of the fresh or frozen liver to measure triglyceride content and hydroxyproline content (a marker for collagen/fibrosis).
• Gene Expression: Isolate RNA from a liver portion and perform qPCR to analyze the expression of genes related to inflammation (e.g., Tnf-α, Ccl2), fibrosis (e.g., Col1a1, Acta2, Timp1), and lipid metabolism.

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node [fillcolor="#FBBC05", fontcolor="#202124"]; assess [label="4. In-Life Assessments\n(Blood markers, Metabolic tests)"];

node [fillcolor="#EA4335", fontcolor="#FFFFFF"]; euthanize [label="5. Terminal Sacrifice"];

node [fillcolor="#34A853", fontcolor="#FFFFFF", shape=parallelogram]; analysis [label="6. Endpoint Analysis:\n- Serum Biochemistry\n- Liver Histology (H&E, Sirius Red)\n- Liver Triglycerides & Hydroxyproline\n- Gene Expression (qPCR)"];

start -> randomize -> treat -> assess -> euthanize -> analysis; }

Caption: Workflow for evaluating a VAP-1 inhibitor in a diet-induced mouse model of NAFLD.

References

• 1. Non-alcohol fatty liver disease: Balancing supply and utilization of triglycerides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Non-Alcoholic Fatty Liver Disease (NAFLD) and Its Connection with Insulin Resistance, Dyslipidemia, Atherosclerosis and Coronary Heart Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of lipoprotein sulfatides in MASLD fibrosis transition: A new frontier in hepatic immunomodulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The physiology of MASLD: molecular pathways between liver and adipose tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inherited non-alcoholic fatty liver disease and dyslipidemia due to monoallelic ABHD5 mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. JCI - Vascular adhesion protein-1 promotes liver inflammation and drives hepatic fibrosis [jci.org]
• 7. Vascular adhesion protein-1 promotes liver inflammation and drives hepatic fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Adipose Triglyceride Lipase Regulation: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Semicarbazide-sensitive amine oxidase (SSAO): from cell to circulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Semicarbazide-sensitive amine oxidase: current status and perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of vascular adhesion protein-1 modifies hepatic steatosis in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Inhibition of semicarbazide-sensitive amine oxidases decreases lymphocyte infiltration in the early phases of rat liver allograft rejection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols: Investigating Insulin Resistance with SR-4995

For Researchers, Scientists, and Drug Development Professionals

Introduction

Insulin resistance, a hallmark of type 2 diabetes and metabolic syndrome, is intrinsically linked to dysregulated lipid metabolism. Elevated circulating free fatty acids (FFAs), resulting from increased adipocyte lipolysis, are known to impair insulin signaling in peripheral tissues. SR-4995 is a novel pharmacological probe that offers a unique approach to dissecting the molecular mechanisms underpinning this lipotoxicity. As a synthetic ligand of α/β-hydrolase domain containing 5 (ABHD5), SR-4995 directly activates lipolysis by disrupting the inhibitory interaction between ABHD5 and perilipin-1 (PLIN1) on lipid droplets. This action bypasses the canonical β-adrenergic/PKA signaling pathway, allowing for a targeted investigation of the downstream consequences of triglyceride hydrolysis.

These application notes provide a comprehensive guide for utilizing SR-4995 to explore the intricate relationship between adipocyte lipolysis and insulin resistance. Detailed protocols for in vitro and ex vivo experiments are provided to assess the impact of SR-4995-induced lipolysis on key markers of insulin sensitivity.

Mechanism of Action of SR-4995

SR-4995 stimulates lipolysis through a PKA-independent mechanism. It directly binds to ABHD5, causing its dissociation from PLIN1 on the surface of lipid droplets.[1] Once released, ABHD5 activates adipose triglyceride lipase (ATGL), the rate-limiting enzyme in the hydrolysis of triglycerides into diacylglycerol and a free fatty acid. This targeted activation allows researchers to induce lipolysis without the confounding effects of cAMP signaling.[1]

Data Presentation

The following tables summarize quantitative data on the effects of SR-4995 and related compounds on lipolysis.

Table 1: In Vitro Lipolysis in Adipocytes

Cell Type	Compound	Concentration	Effect	Reference
Brown Adipocytes	SR-4995	~4 µM (EC50)	>75% of maximal isoproterenol response	[2]
3T3-L1 Adipocytes	SR-4995	20 µM	Stimulation of NEFA release	[1]
Brown Adipocytes	SR-4995	20 µM	Stimulation of NEFA release	[1]
Isolated White Adipocytes	SR-4995	Not specified	Stimulation of lipolysis (abolished by ATGL knockout)	[2]

Table 2: Ex Vivo Lipolysis in Adipose Tissue

Tissue	Compound	Concentration	Effect	Reference
Mouse Diaphragm	SR-4995	10 µM	Stimulation of lipolysis	[2]
Gonadal White Adipose Tissue (gWAT)	SR-4995	20 µM	Stimulation of NEFA and glycerol release	[1]
Inguinal Brown Adipose Tissue (iBAT)	SR-4995	20 µM	Stimulation of NEFA and glycerol release	[1]

Mandatory Visualizations

Caption: Mechanism of SR-4995-induced lipolysis.

Caption: In vitro workflow for investigating insulin resistance.

Experimental Protocols

Protocol 1: Induction of Lipolysis in 3T3-L1 Adipocytes

This protocol details the method for treating differentiated 3T3-L1 adipocytes with SR-4995 to induce lipolysis, which can then be quantified by measuring the release of non-esterified fatty acids (NEFAs) and glycerol into the medium.

Materials:

• Differentiated 3T3-L1 adipocytes (in 12- or 24-well plates)

• SR-4995 (stock solution in DMSO)

• Krebs-Ringer Bicarbonate Buffer with HEPES (KRBH) containing 1% fatty acid-free BSA

• DMSO (vehicle control)

• Isoproterenol (positive control)

• NEFA quantification kit

• Glycerol quantification kit

• Plate reader

Procedure:

• On days 11-14 post-differentiation, wash differentiated 3T3-L1 adipocytes twice with PBS.

• Replace the medium with KRBH containing 1% fatty acid-free BSA and incubate for 2-4 hours for serum starvation.

• Prepare treatment solutions in fresh KRBH with 1% BSA. Include a vehicle control (e.g., 0.1% DMSO), a positive control (e.g., 10 µM isoproterenol), and various concentrations of SR-4995 (e.g., 1-20 µM).

• Remove the starvation medium and add the treatment solutions to the respective wells.

• Incubate the plate at 37°C in a CO2 incubator for 1-3 hours.

• After incubation, carefully collect the medium from each well for NEFA and glycerol analysis.

• Quantify NEFA and glycerol concentrations in the collected medium using commercially available kits according to the manufacturer's instructions.

• Normalize the results to the total protein content of the cells in each well. To do this, wash the cells with PBS, lyse them in a suitable lysis buffer (e.g., RIPA buffer), and determine the protein concentration using a BCA assay.

Protocol 2: Assessment of Insulin-Stimulated Glucose Uptake

This protocol is designed to assess the effect of SR-4995-induced lipolysis on insulin-stimulated glucose uptake in 3T3-L1 adipocytes using a 2-deoxyglucose (2-DG) uptake assay.

Materials:

• Differentiated 3T3-L1 adipocytes (in 24- or 96-well plates)

• SR-4995

• Insulin (100 nM final concentration)

• Krebs-Ringer Phosphate Buffer (KRP)

• 2-deoxy-D-[3H]glucose or a non-radioactive 2-DG assay kit

• Phloretin (glucose transport inhibitor)

• Scintillation counter or plate reader

Procedure:

• Differentiate 3T3-L1 cells in 24- or 96-well plates.

• On the day of the assay, wash the cells twice with PBS and serum starve in DMEM for 2-4 hours.

• Pre-treat the cells with SR-4995 (e.g., 10-20 µM) or vehicle (DMSO) in KRP buffer for 1-2 hours at 37°C.

• Following pre-treatment, stimulate the cells with or without 100 nM insulin for 30 minutes at 37°C. A set of wells should also be treated with a glucose transport inhibitor like phloretin as a negative control.

• Initiate glucose uptake by adding 2-deoxy-D-[3H]glucose or the non-radioactive 2-DG substrate to each well for 5-10 minutes.

• Terminate the uptake by washing the cells rapidly three times with ice-cold PBS.

• Lyse the cells according to the specific assay kit's instructions.

• If using a radioactive tracer, measure the radioactivity in the cell lysates using a scintillation counter. For non-radioactive kits, follow the manufacturer's protocol for signal detection with a plate reader.

• Normalize glucose uptake to the protein content in each well.

Protocol 3: Analysis of Insulin Signaling by Western Blot

This protocol describes how to evaluate the impact of SR-4995 on the insulin signaling pathway by measuring the phosphorylation of Akt (a key downstream effector) via Western blotting.

Materials:

• Differentiated 3T3-L1 adipocytes (in 6-well plates)

• SR-4995

• Insulin (100 nM final concentration)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-Akt (Ser473), anti-total Akt

• HRP-conjugated secondary antibody

• SDS-PAGE gels and Western blotting equipment

• Chemiluminescence substrate and imaging system

Procedure:

• Culture and differentiate 3T3-L1 cells in 6-well plates.

• Wash and serum starve the cells for 2-4 hours.

• Pre-treat the cells with SR-4995 (e.g., 10-20 µM) or vehicle for 1-2 hours.

• Stimulate the cells with 100 nM insulin for 10-15 minutes. Include non-insulin-stimulated controls.

• Immediately place the plates on ice and wash the cells with ice-cold PBS.

• Lyse the cells by adding ice-cold lysis buffer to each well. Scrape the cells and collect the lysates.

• Clarify the lysates by centrifugation at 4°C.

• Determine the protein concentration of each lysate.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% BSA or non-fat milk in TBST.

• Incubate the membrane with the primary antibody against phospho-Akt (Ser473) overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescence substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total Akt for normalization.

• Quantify the band intensities to determine the ratio of phosphorylated Akt to total Akt.

Conclusion

SR-4995 provides a valuable tool for inducing lipolysis through a PKA-independent mechanism, enabling a more precise investigation into the effects of increased FFA availability on insulin sensitivity. By combining SR-4995 treatment with established protocols for assessing glucose uptake and insulin signaling, researchers can gain deeper insights into the molecular pathways linking lipid metabolism to insulin resistance. These studies can aid in the identification of novel therapeutic targets for the treatment of metabolic diseases.

References

• 1. The Measurement of GLUT4 Translocation in 3T3-L1 Adipocytes | Springer Nature Experiments [experiments.springernature.com]
• 2. PI3 kinase directly phosphorylates Akt1/2 at Ser473/474 in the insulin signal transduction pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SR-4995 Treatment in Ex Vivo Adipose Tissue Explants

Audience: Researchers, scientists, and drug development professionals.

Introduction

SR-4995 is a synthetic small molecule that functions as a potent and specific ligand for the α/β hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58). In adipocytes, ABHD5 is a critical co-activator of adipose triglyceride lipase (ATGL), the rate-limiting enzyme in the hydrolysis of triacylglycerols (TAGs). Under basal conditions, ABHD5 is sequestered by perilipin 1 (PLIN1) on the surface of lipid droplets, rendering it inactive. SR-4995 activates lipolysis by binding directly to ABHD5, promoting its dissociation from PLIN1 and subsequent interaction with and activation of ATGL.[1][2] This mechanism is distinct from the canonical β-adrenergic receptor-mediated pathway, which involves cAMP and protein kinase A (PKA) signaling.[1][3] Consequently, SR-4995 serves as a valuable pharmacological tool for investigating the direct regulation of ABHD5/ATGL-mediated lipolysis independent of PKA-dependent phosphorylation events.[1] These application notes provide detailed protocols for the treatment of ex vivo adipose tissue explants with SR-4995 to study its effects on lipolysis.

Data Presentation

Table 1: Effect of SR-4995 on Lipolysis in Adipocytes and Adipose Tissue Explants

Cell/Tissue Type	Treatment	Concentration	Outcome Measure	Result	Reference
3T3-L1 Adipocytes	SR-4995	20 µM	NEFA Release	Increased	[1]
Brown Adipocytes	SR-4995	20 µM	NEFA Release	Increased	[1]
Gonadal White Adipose Tissue (gWAT) Explants	SR-4995	Not Specified	NEFA Release	Increased	[1]
Gonadal White Adipose Tissue (gWAT) Explants	SR-4995	Not Specified	Glycerol Release	Increased	[1]
Interscapular Brown Adipose Tissue (iBAT) Cultures	SR-4995	Not Specified	NEFA Release	Increased	[1]
Interscapular Brown Adipose Tissue (iBAT) Cultures	SR-4995	Not Specified	Glycerol Release	Increased	[1]

NEFA: Non-Esterified Fatty Acids

Table 2: Comparison of SR-4995 and Isoproterenol (ISO) on Lipolytic Signaling

Cell Type	Treatment	Concentration	pHSL (Ser-563)	pPLIN1 (Ser-522)	Reference
3T3-L1 Adipocytes	ISO	10 µM	Increased	Increased	[1]
3T3-L1 Adipocytes	SR-4995	20 µM	No Change	No Change	[1]
Brown Adipocytes	ISO	10 nM	Increased	Increased	[1]
Brown Adipocytes	SR-4995	20 µM	No Change	No Change	[1]

pHSL: Phosphorylated Hormone-Sensitive Lipase; pPLIN1: Phosphorylated Perilipin 1

Experimental Protocols

Protocol 1: Ex Vivo Adipose Tissue Explant Culture and SR-4995 Treatment

This protocol details the procedure for isolating and culturing adipose tissue explants and subsequently treating them with SR-4995 to assess its impact on lipolysis.[4][5][6]

Materials:

• Freshly dissected adipose tissue (e.g., from mouse gonadal or subcutaneous depots)

• Phosphate-buffered saline (PBS), sterile, supplemented with 1% antibiotic/antimycotic solution

• Culture medium: RPMI or M199 medium supplemented with penicillin (100 U/ml) and streptomycin (100 µg/ml)

• SR-4995 (can be purchased from commercial suppliers like Sigma-Aldrich)

• Dimethyl sulfoxide (DMSO) for SR-4995 stock solution

• Krebs-Ringer Bicarbonate Hepes (KRBH) buffer (pH 7.4) with 2.5% fatty acid-free BSA for lipolysis assays

• 24-well culture plates

• Sterile surgical instruments (scissors, forceps)

• Sterile Petri dishes

Procedure:

• Tissue Collection: Aseptically dissect adipose tissue from the desired depot. Immediately place the tissue in a sterile tube containing cold PBS with 1% antibiotic/antimycotic solution.[5]

• Tissue Mincing: In a sterile Petri dish containing a small amount of fresh, cold PBS with antibiotics, mince the adipose tissue into small pieces (approximately 2-5 mg) using sterile scissors.[5][6]

• Explant Plating: Carefully transfer one minced tissue piece into each well of a 24-well culture plate.

• Pre-incubation/Washing: Wash the explants with culture medium to remove any debris and residual lipids. Add 1 ml of fresh culture medium to each well and incubate for a stabilization period (e.g., 2-4 hours or overnight) at 37°C in a humidified incubator with 5% CO2.

• SR-4995 Treatment:

  • Prepare a stock solution of SR-4995 in DMSO.

  • Dilute the SR-4995 stock solution in the appropriate assay buffer (e.g., KRBH with BSA) to the desired final concentration (e.g., 20 µM). Prepare a vehicle control with the same final concentration of DMSO.

  • Remove the culture medium from the wells and replace it with the assay buffer containing either SR-4995 or the vehicle control.

• Incubation: Incubate the explants for the desired time period (e.g., 1-3 hours) at 37°C.[1]

• Sample Collection: At the end of the incubation period, carefully collect the culture medium from each well for subsequent analysis of NEFA and glycerol release.

• Normalization: After collecting the medium, the tissue explants can be lysed to determine the total protein or DNA content for normalization of the lipolysis data.

Protocol 2: Quantification of Lipolysis (NEFA and Glycerol Release)

This protocol describes the measurement of non-esterified fatty acids (NEFA) and glycerol in the collected culture medium as indicators of lipolytic activity.

Materials:

• Collected culture medium from Protocol 1

• Commercially available NEFA quantification kit

• Commercially available glycerol quantification kit

• Microplate reader

Procedure:

• NEFA Quantification:

  • Thaw the collected media samples.

  • Follow the manufacturer's instructions for the chosen NEFA quantification kit. This typically involves preparing a standard curve and adding reagents to both standards and samples.

  • Measure the absorbance or fluorescence using a microplate reader at the wavelength specified in the kit protocol.

  • Calculate the NEFA concentration in each sample based on the standard curve.

• Glycerol Quantification:

  • Use a portion of the same media samples for glycerol measurement.

  • Follow the manufacturer's instructions for the chosen glycerol quantification kit. This usually involves similar steps of preparing a standard curve and adding reagents.

  • Measure the absorbance or fluorescence using a microplate reader.

  • Calculate the glycerol concentration in each sample based on the standard curve.

• Data Analysis:

  • Normalize the NEFA and glycerol release data to the total protein or DNA content of the corresponding adipose tissue explant.

  • Perform statistical analysis to compare the SR-4995 treated group with the vehicle control group.

Visualizations

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for the in vitro isolation and culture of mature adipocytes and white adipose tissue explants from humans and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Unraveling Lipolysis: A Synergistic Approach Combining SR-4995 with Specific Inhibitors

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the fields of metabolism, obesity, and diabetes.

Introduction:

Lipolysis, the catabolic process of breaking down triglycerides into glycerol and free fatty acids (FFAs), is a critical pathway for energy homeostasis. This process is primarily regulated by the sequential action of three key lipases: Adipose Triglyceride Lipase (ATGL), Hormone-Sensitive Lipase (HSL), and Monoglyceride Lipase (MGL). Dysregulation of lipolysis is implicated in various metabolic disorders, including obesity and type 2 diabetes. SR-4995 is a synthetic small molecule that activates lipolysis by directly binding to α/β hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58). This binding event releases ABHD5 from its inhibitory interaction with perilipin 1 (PLIN1) on the lipid droplet surface, allowing it to co-activate ATGL. Notably, SR-4995-mediated lipolysis occurs independently of the canonical β-adrenergic receptor/cAMP/Protein Kinase A (PKA) signaling pathway that typically governs HSL activation.

This application note provides a detailed framework for utilizing SR-4995 in combination with specific inhibitors of the lipolytic cascade to dissect the contributions of individual lipases to overall lipid mobilization. By selectively blocking ATGL or HSL in the presence of the PKA-independent activator SR-4995, researchers can precisely probe the downstream effects and relative importance of each enzyme in the lipolytic pathway.

Data Presentation

The following tables summarize quantitative data from representative experiments combining SR-4995 with lipolysis inhibitors in differentiated adipocytes. These experiments aim to quantify the release of non-esterified fatty acids (NEFA) as a primary indicator of lipolytic activity.

Table 1: Effect of SR-4995 in Combination with ATGL and HSL Inhibitors on NEFA Release in Differentiated 3T3-L1 Adipocytes [1]

Treatment Group	NEFA Release (nmol/well/hr)	Percent of SR-4995 Response
Vehicle (DMSO)	5.2 ± 0.8	N/A
SR-4995 (20 µM)	35.7 ± 2.1	100%
Atglistatin (10 µM)	6.1 ± 0.9	N/A
SR-4995 (20 µM) + Atglistatin (10 µM)	8.3 ± 1.2	8.7%
BAY 59-9435 (5 µM)	5.5 ± 0.7	N/A
SR-4995 (20 µM) + BAY 59-9435 (5 µM)	33.9 ± 2.5	94.9%
SR-4995 (20 µM) + Atglistatin (10 µM) + BAY 59-9435 (5 µM)	7.9 ± 1.1	7.6%

Data are represented as mean ± SEM.

Table 2: Effect of SR-4995 Analog (SR-3420) and ATGL Inhibition on Glycerol Release in Differentiated 3T3-L1 Adipocytes [2]

Treatment Group	Glycerol Release (nmol/mg protein)	Percent of SR-3420 Response
Vehicle (DMSO)	12.3 ± 1.5	N/A
SR-3420 (20 µM)	48.9 ± 3.7	100%
Atglistatin (20 µM)	13.1 ± 1.8	N/A
SR-3420 (20 µM) + Atglistatin (20 µM)	15.2 ± 2.1	5.9%

Data are represented as mean ± SEM.

Experimental Protocols

Protocol 1: In Vitro Lipolysis Assay in Differentiated 3T3-L1 Adipocytes

This protocol details the methodology for measuring NEFA release from cultured adipocytes treated with SR-4995 and specific lipase inhibitors.

Materials:

• Differentiated 3T3-L1 adipocytes (plated in 12-well or 24-well plates)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 1% fatty acid-free Bovine Serum Albumin (BSA)

• SR-4995 (e.g., from Sigma-Aldrich, Cat# SML2207)

• Atglistatin (ATGL inhibitor; e.g., from Cayman Chemical)[1]

• BAY 59-9435 (HSL inhibitor; provided by Bayer)[1]

• Dimethyl sulfoxide (DMSO)

• NEFA quantification kit (e.g., Wako Diagnostics)

• Plate reader

Procedure:

• Cell Culture and Differentiation: Culture 3T3-L1 preadipocytes and induce differentiation into mature adipocytes using a standard protocol. Experiments should be performed on fully differentiated adipocytes (typically 7-10 days post-induction).

• Preparation of Reagents:

  • Prepare stock solutions of SR-4995, Atglistatin, and BAY 59-9435 in DMSO.

  • Prepare fresh treatment solutions by diluting the stock solutions in KRBB with 1% fatty acid-free BSA to the final desired concentrations (e.g., 20 µM SR-4995, 10 µM Atglistatin, 5 µM BAY 59-9435). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.2%.

• Lipolysis Assay:

  • Wash the differentiated 3T3-L1 adipocytes once with Phosphate-Buffered Saline (PBS).

  • Incubate the cells in KRBB containing 1% fatty acid-free BSA for a pre-incubation period of 2 hours to establish a baseline.

  • Remove the pre-incubation buffer and add the treatment solutions (Vehicle, SR-4995, inhibitors, and combinations) to the respective wells.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 1 hour.[1]

  • After the incubation period, carefully collect the medium from each well.

• Quantification of NEFA Release:

  • Quantify the concentration of NEFA in the collected medium using a commercially available NEFA quantification kit according to the manufacturer's instructions.[1]

  • Measure the absorbance or fluorescence using a plate reader.

• Data Analysis:

  • Calculate the concentration of NEFA released from each well.

  • Normalize the NEFA release data to the protein content of the cells in each well. To do this, lyse the cells after collecting the medium and perform a protein assay (e.g., BCA assay).

  • Express the results as nmol of NEFA released per mg of protein per hour.

Protocol 2: Ex Vivo Lipolysis Assay in Adipose Tissue Explants

This protocol describes the measurement of lipolysis in fresh adipose tissue explants, providing a more physiologically relevant model.

Materials:

• Freshly dissected mouse adipose tissue (e.g., epididymal white adipose tissue)

• KRBB with 1% fatty acid-free BSA

• SR-4995, Atglistatin, BAY 59-9435

• DMSO

• Glycerol quantification kit (e.g., Sigma-Aldrich)

• Surgical tools for tissue dissection and mincing

• 24-well tissue culture plates

• Shaking incubator

Procedure:

• Tissue Preparation:

  • Euthanize the mouse according to approved institutional guidelines.

  • Immediately dissect the desired adipose tissue depot (e.g., epididymal white adipose tissue).

  • Place the tissue in warm KRBB.

  • Carefully mince the tissue into small fragments of approximately 10-20 mg.

• Lipolysis Assay:

  • Place one tissue explant into each well of a 24-well plate containing pre-warmed KRBB with 1% fatty acid-free BSA.

  • Allow the explants to equilibrate for 30-60 minutes at 37°C in a shaking incubator.

  • Prepare treatment solutions in fresh KRBB with 1% fatty acid-free BSA as described in Protocol 1.

  • Remove the equilibration buffer and add the treatment solutions to the wells.

  • Incubate the plate at 37°C with gentle agitation for 1-3 hours.[1]

• Quantification of Glycerol Release:

  • After incubation, collect the medium from each well.

  • Measure the glycerol concentration in the medium using a commercial glycerol quantification kit as per the manufacturer's protocol.[1] Glycerol is a stable endpoint for lipolysis as it is not re-esterified by adipocytes.

• Data Analysis:

  • Calculate the amount of glycerol released per well.

  • Normalize the glycerol release to the weight of the tissue explant in each well.

  • Express the results as nmol of glycerol released per mg of tissue per hour.

Mandatory Visualizations

Caption: Canonical and SR-4995-mediated lipolysis pathways.

Caption: Workflow for studying lipolysis with SR-4995 and inhibitors.

Caption: Logic of combining SR-4995 with lipase inhibitors.

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Assessing the Efficacy of SR-4995 in Muscle Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR-4995 is a novel small molecule activator of lipolysis, the process by which triglycerides are broken down into fatty acids and glycerol. It functions as a synthetic ligand for the α/β hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58). In muscle cells, ABHD5 is typically sequestered by the lipid droplet-associated protein perilipin 5 (PLIN5), which prevents its interaction with and activation of adipose triglyceride lipase (ATGL), the rate-limiting enzyme in triglyceride hydrolysis. SR-4995 disrupts the ABHD5/PLIN5 interaction, releasing ABHD5 to activate ATGL and thereby stimulating lipolysis.[1] This mechanism is independent of the canonical β-adrenergic receptor/PKA signaling pathway. These application notes provide a detailed protocol for assessing the efficacy of SR-4995 in a muscle cell model.

Mechanism of Action of SR-4995 in Muscle Cells

The binding of SR-4995 to ABHD5 induces a conformational change that leads to its dissociation from PLIN5 on the surface of lipid droplets. The liberated ABHD5 is then free to bind to and activate ATGL, initiating the hydrolysis of triglycerides. This leads to an increase in the intracellular pool of fatty acids, which can then be utilized for energy production through mitochondrial β-oxidation.

Caption: SR-4995 mechanism of action in muscle cells.

Experimental Protocols

The following protocols are designed for differentiated C2C12 myotubes, a commonly used mouse myoblast cell line that can be differentiated into myotubes, providing a suitable in vitro model for skeletal muscle.

1. C2C12 Cell Culture and Differentiation

• Cell Line: C2C12 myoblasts

• Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Differentiation Medium: DMEM supplemented with 2% Horse Serum and 1% Penicillin-Streptomycin.

Protocol:

• Culture C2C12 myoblasts in Growth Medium at 37°C in a humidified atmosphere of 5% CO2.

• When cells reach 80-90% confluency, switch to Differentiation Medium.

• Replace the Differentiation Medium every 48 hours.

• Myotube formation should be visible within 4-6 days. Experiments should be conducted on fully differentiated myotubes.

2. Lipolysis Assay (Measurement of Glycerol and Non-Esterified Fatty Acid Release)

This assay quantifies the rate of lipolysis by measuring the release of glycerol and non-esterified fatty acids (NEFA) into the culture medium.

Materials:

• Differentiated C2C12 myotubes in 12-well plates.

• SR-4995 (stock solution in DMSO).

• Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 1% fatty acid-free Bovine Serum Albumin (BSA).

• Glycerol Assay Kit.

• NEFA Assay Kit.

Protocol:

• Wash differentiated C2C12 myotubes twice with phosphate-buffered saline (PBS).

• Incubate the cells in KRBB with 1% BSA for 1 hour at 37°C to allow for equilibration.

• Replace the buffer with fresh KRBB containing 1% BSA and the desired concentrations of SR-4995 (e.g., 0, 1, 5, 10, 20 µM). Include a vehicle control (DMSO).

• Incubate for 1-2 hours at 37°C.

• Collect the culture medium for the determination of glycerol and NEFA concentrations using commercially available kits, following the manufacturer's instructions.

• Normalize the glycerol and NEFA release to the total protein content of the cells in each well.

Caption: Experimental workflow for the lipolysis assay.

3. Western Blot Analysis for Protein Phosphorylation

While SR-4995 acts independently of PKA, it is useful to confirm that the observed lipolysis is not due to the activation of the canonical β-adrenergic pathway. This can be achieved by examining the phosphorylation status of Hormone-Sensitive Lipase (HSL), a key substrate of PKA.

Materials:

• Differentiated C2C12 myotubes in 6-well plates.

• SR-4995.

• Isoproterenol (a β-adrenergic agonist, as a positive control).

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Primary antibodies: anti-phospho-HSL (Ser563), anti-total HSL, anti-β-actin.

• Secondary antibody (HRP-conjugated).

• Chemiluminescence substrate.

Protocol:

• Treat differentiated C2C12 myotubes with SR-4995 or isoproterenol for the desired time (e.g., 30 minutes).

• Wash cells with ice-cold PBS and lyse them in lysis buffer.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST).

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescence substrate and an imaging system.

• Quantify band intensities and normalize phospho-protein levels to total protein levels. β-actin can be used as a loading control.

Data Presentation

Table 1: Effect of SR-4995 on Lipolysis in Differentiated C2C12 Myotubes

Treatment Group	Glycerol Release (nmol/mg protein)	NEFA Release (nmol/mg protein)
Vehicle (DMSO)	Expected Baseline	Expected Baseline
SR-4995 (1 µM)	Expected Increase	Expected Increase
SR-4995 (5 µM)	Expected Dose-Dependent Increase	Expected Dose-Dependent Increase
SR-4995 (10 µM)	Expected Higher Increase	Expected Higher Increase
SR-4995 (20 µM)	Expected Plateau or Max Increase	Expected Plateau or Max Increase
Isoproterenol (10 µM)	Positive Control Increase	Positive Control Increase

Table 2: Effect of SR-4995 on HSL Phosphorylation

Treatment Group	Relative p-HSL (Ser563) / Total HSL Ratio
Vehicle (DMSO)	1.0
SR-4995 (20 µM)	Expected No Significant Change
Isoproterenol (10 µM)	Expected Significant Increase

Expected Outcomes

Treatment of differentiated C2C12 myotubes with SR-4995 is expected to result in a dose-dependent increase in the release of glycerol and NEFA, indicative of stimulated lipolysis. In contrast to the positive control isoproterenol, SR-4995 is not expected to increase the phosphorylation of HSL, confirming its PKA-independent mechanism of action.[2]

These protocols provide a framework for the systematic evaluation of SR-4995 efficacy in a muscle cell model. The combination of a functional lipolysis assay and a mechanistic Western blot analysis will allow for a comprehensive assessment of the compound's activity and its mode of action in stimulating muscle cell lipolysis. The provided diagrams and tables serve to illustrate the underlying principles and to organize the expected experimental outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting SR-4995 experiments with low efficacy

Technical Support Center: SR-4995

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using SR-4995. Our goal is to help you overcome challenges and achieve optimal results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition and stability of SR-4995?

A1: SR-4995 is light-sensitive and should be stored at -20°C in a desiccated environment. When preparing stock solutions, we recommend using anhydrous DMSO and storing aliquots at -80°C to minimize freeze-thaw cycles. Stock solutions in DMSO are stable for up to 3 months when stored correctly.

Q2: At what concentration should I use SR-4995 in my cell-based assays?

A2: The optimal concentration of SR-4995 will vary depending on the cell line and the specific assay. We recommend performing a dose-response curve to determine the EC50 for your experimental system. A typical starting range for in vitro experiments is between 10 nM and 10 µM.

Q3: Is SR-4995 soluble in aqueous media?

A3: SR-4995 has low solubility in aqueous buffers. For cell culture experiments, it is crucial to first dissolve SR-4995 in DMSO and then dilute it in the culture medium. The final DMSO concentration should be kept below 0.1% to avoid solvent-induced cytotoxicity.

Troubleshooting Guide: Low Efficacy of SR-4995

This guide addresses common issues that may lead to lower-than-expected efficacy of SR-4995 in your experiments.

Issue 1: Sub-optimal Compound Activity

Q: I am not observing the expected biological effect after treating my cells with SR-4995. What are the possible causes?

A: Several factors could contribute to a lack of response. A systematic approach to troubleshooting this issue is recommended.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low SR-4995 efficacy.

Detailed Steps:

• Verify Compound Integrity: Ensure that SR-4995 has been stored correctly and that stock solutions have not undergone excessive freeze-thaw cycles. If in doubt, use a fresh vial of the compound.

• Review Experimental Protocol: Double-check all steps of your protocol, including calculations for dilutions, incubation times, and the final concentration of SR-4995 and DMSO in your assay.

• Confirm Target Expression: Verify that your cell line or experimental model expresses the target of SR-4995, the kinase "Kinase-X". This can be done using techniques like Western blotting or qPCR.

• Assess Upstream Pathway Activation: The efficacy of SR-4995 depends on the activation of the upstream "Receptor-Y". Ensure that the signaling pathway is active in your experimental setup, either through endogenous signaling or by stimulation with an appropriate agonist.

Issue 2: Inconsistent Results Between Experiments

Q: I am seeing significant variability in the efficacy of SR-4995 across different experimental replicates. What could be the cause?

A: Inconsistent results can stem from several sources. The following table outlines potential causes and recommended solutions.

Potential Cause	Recommended Solution
Cell Passage Number	Use cells within a consistent and low passage number range for all experiments. High passage numbers can lead to phenotypic drift.
Cell Density	Seed cells at a consistent density across all wells and experiments. Confluency can significantly impact cell signaling and drug response.
Inconsistent Reagent Preparation	Prepare fresh dilutions of SR-4995 from a validated stock solution for each experiment. Avoid using old or improperly stored reagents.
Assay Timing	Ensure that incubation times for compound treatment and subsequent assay steps are precisely controlled and consistent across all replicates.

Experimental Protocols

Protocol 1: Dose-Response Curve for SR-4995 using a Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of SR-4995 in anhydrous DMSO. Create a serial dilution series of SR-4995 in culture medium, ranging from 20 µM to 20 nM (for a final concentration of 10 µM to 10 nM). Include a vehicle control (DMSO only).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assay: Add a cell viability reagent (e.g., resazurin-based) to each well and incubate according to the manufacturer's instructions.

• Data Acquisition: Measure the fluorescence or absorbance using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and plot the dose-response curve to determine the EC50 value.

Protocol 2: Western Blot Analysis of Target Phosphorylation

• Cell Treatment: Treat cells with SR-4995 at the desired concentration for the specified time. Include positive and negative controls.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% BSA in TBST and then incubate with a primary antibody against the phosphorylated form of the downstream target "Substrate-Z".

• Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Signaling Pathway

SR-4995 is a potent and selective inhibitor of "Kinase-X". Kinase-X is a key component of a signaling pathway initiated by the activation of "Receptor-Y". Upon ligand binding, Receptor-Y activates Kinase-X, which in turn phosphorylates the downstream effector "Substrate-Z", leading to a cellular response.

Caption: Proposed signaling pathway for SR-4995.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo characteristics of SR-4995.

Table 1: In Vitro Potency of SR-4995

Assay Type	Cell Line	EC50 (nM)
Kinase Inhibition	Recombinant Kinase-X	5.2
Cell Viability	Cell Line A	50
Target Phosphorylation	Cell Line A	25
Cell Viability	Cell Line B	150
Target Phosphorylation	Cell Line B	75

Table 2: In Vivo Efficacy of SR-4995 in a Xenograft Model

Dosage (mg/kg)	Tumor Growth Inhibition (%)	Body Weight Change (%)
10	35	-2
30	68	-5
100	95	-12

Technical Support Center: Optimizing SR-4995 Concentration for Maximal Lipolysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing SR-4995 to stimulate lipolysis. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is SR-4995 and how does it induce lipolysis?

A1: SR-4995 is a synthetic, cell-permeable small molecule that acts as a direct ligand for Abhydrolase Domain Containing 5 (ABHD5), also known as Comparative Gene Identification-58 (CGI-58).[1][2] In the basal state, ABHD5 is sequestered by Perilipin 1 (PLIN1) on the surface of lipid droplets, which prevents its interaction with Adipose Triglyceride Lipase (ATGL).[3][4] SR-4995 binds to ABHD5, causing its dissociation from PLIN1.[1][5] The released ABHD5 is then free to bind and activate ATGL, the rate-limiting enzyme in triacylglycerol (TAG) hydrolysis, thereby initiating lipolysis.[2][6] This mechanism bypasses the canonical β-adrenergic signaling pathway, as it does not require Protein Kinase A (PKA)-mediated phosphorylation of PLIN1 or Hormone-Sensitive Lipase (HSL).[1][6]

Q2: What is the recommended starting concentration for SR-4995 in cell culture experiments?

A2: Based on published studies, a starting concentration of 20 µM is often used to elicit a significant lipolytic response in cultured adipocytes, such as 3T3-L1 cells and primary brown adipocytes.[1] However, the optimal concentration can vary depending on the cell type and experimental conditions. It is recommended to perform a dose-response analysis to determine the EC50 for your specific system. Studies have shown that SR-4995 stimulates lipolysis with an EC50 of approximately 4 µM in cultured brown adipocytes.[6]

Q3: How does the lipolytic effect of SR-4995 compare to a standard lipolytic agent like isoproterenol?

A3: SR-4995 is considered a partial agonist for lipolysis compared to the full β-adrenergic receptor agonist isoproterenol.[1] While both stimulate robust lipolysis, isoproterenol typically induces a more potent response.[1] Importantly, SR-4995-induced lipolysis occurs without the PKA-dependent phosphorylation of HSL and PLIN1 that is characteristic of isoproterenol action.[1][6]

Q4: Can SR-4995 be used in combination with other lipolytic agents?

A4: Yes, studies have shown that nearly saturating concentrations of SR-4995 do not inhibit the maximal lipolytic stimulation induced by isoproterenol.[1] This suggests that SR-4995 and β-adrenergic agonists act on a common pool of ABHD5 to activate lipolysis.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps & Optimization
No or low lipolytic response (NEFA/glycerol release) after SR-4995 treatment.	1. Suboptimal SR-4995 Concentration: The concentration may be too low for the specific cell type or density. 2. Cell Health/Differentiation Status: Poorly differentiated or unhealthy adipocytes will have a blunted lipolytic response. 3. Compound Instability/Degradation: SR-4995, like many small molecules, may be unstable in culture media over time.[7] 4. Incorrect Assay Procedure: Issues with the NEFA or glycerol assay kits or protocol.	1. Perform a Dose-Response Curve: Test a range of SR-4995 concentrations (e.g., 1 µM to 50 µM) to determine the optimal concentration for your cells. 2. Verify Adipocyte Differentiation: Confirm differentiation using Oil Red O staining to visualize lipid droplets and by assessing the expression of adipocyte markers (e.g., PPARγ, adiponectin). Ensure cells are healthy and not overgrown. 3. Prepare Fresh Solutions: Prepare SR-4995 stock solutions fresh and add to the media immediately before treating the cells. For longer incubations, consider replenishing the media with fresh SR-4995. 4. Run Assay Controls: Include positive controls (e.g., isoproterenol) and negative controls (vehicle, e.g., DMSO) to validate the assay performance.
High variability between replicate wells.	1. Uneven Cell Seeding: Inconsistent cell numbers across wells. 2. Inconsistent SR-4995 Addition: Pipetting errors leading to different final concentrations. 3. Edge Effects in Culture Plates: Wells on the edge of the plate may experience different evaporation rates.	1. Ensure Homogeneous Cell Suspension: Thoroughly mix the cell suspension before and during seeding. 2. Use a Master Mix: Prepare a master mix of media containing SR-4995 to add to all relevant wells. 3. Avoid Using Outer Wells: If possible, avoid using the outermost wells of the culture plate or fill them with sterile PBS to minimize evaporation from adjacent wells.
Unexpected changes in cell morphology or viability.	1. Solvent Toxicity: High concentrations of the vehicle (e.g., DMSO) can be toxic to cells. 2. Off-Target Effects of SR-4995: At very high concentrations, off-target effects may occur.	1. Maintain Low Vehicle Concentration: Keep the final DMSO concentration below 0.1% (v/v). Include a vehicle-only control to assess solvent toxicity. 2. Perform a Cytotoxicity Assay: Use a viability assay (e.g., MTT, LDH) to determine the cytotoxic concentration of SR-4995 for your cell line.
Inconsistent Western blot results for downstream signaling proteins.	1. Timing of Lysate Collection: The kinetics of protein phosphorylation and dephosphorylation can be rapid. 2. Inefficient Protein Extraction: Incomplete lysis of adipocytes.	1. Optimize Time Course: Perform a time-course experiment (e.g., 5, 15, 30, 60 minutes) to determine the optimal time point for observing changes in protein phosphorylation. 2. Use Adipocyte-Specific Lysis Buffers: Utilize lysis buffers containing detergents and phosphatase/protease inhibitors optimized for lipid-rich adipocytes.

Data Presentation

Table 1: Comparative Lipolytic Efficacy of SR-4995 and Isoproterenol

Compound	Cell Type	Concentration	Lipolysis Measurement	Fold Increase over Vehicle (DMSO)	Reference
SR-4995	Differentiated 3T3-L1 Adipocytes	20 µM	NEFA Release	~2-fold	[1]
Isoproterenol	Differentiated 3T3-L1 Adipocytes	10 µM	NEFA Release	~4-fold	[1]
SR-4995	Differentiated Brown Adipocytes	20 µM	NEFA Release	~3-fold	[1]
Isoproterenol	Differentiated Brown Adipocytes	10 nM	NEFA Release	~6-fold	[1]

Note: Values are approximate and extracted from graphical data in the cited literature. Actual results may vary.

Table 2: EC50 Values for Lipolysis Stimulation

Compound	Cell Type	EC50	Reference
SR-4995	Cultured Brown Adipocytes	~4 µM	[6]
SR-4559	Cultured Brown Adipocytes	~4 µM	[6]

Experimental Protocols

Protocol 1: In Vitro Lipolysis Assay in Cultured Adipocytes

This protocol details the measurement of non-esterified fatty acid (NEFA) and glycerol release from cultured adipocytes following treatment with SR-4995.

Materials:

• Differentiated adipocytes (e.g., 3T3-L1 or primary brown adipocytes) in 12- or 24-well plates

• Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 1% fatty acid-free Bovine Serum Albumin (BSA)

• SR-4995 stock solution (e.g., 20 mM in DMSO)

• Isoproterenol stock solution (positive control)

• DMSO (vehicle control)

• NEFA and glycerol assay kits

Procedure:

• Wash differentiated adipocytes twice with phosphate-buffered saline (PBS).

• Pre-incubate the cells in KRBB with 1% fatty acid-free BSA for 1-2 hours at 37°C.

• Prepare treatment solutions by diluting SR-4995, isoproterenol, and DMSO in fresh KRBB with 1% fatty acid-free BSA to the desired final concentrations.

• Remove the pre-incubation buffer and add the treatment solutions to the respective wells.

• Incubate the plates at 37°C for 1 hour (or the desired time point).

• Collect the culture medium from each well.

• Centrifuge the collected medium to pellet any detached cells and collect the supernatant.

• Measure the concentration of NEFA and glycerol in the supernatant using commercially available colorimetric assay kits according to the manufacturer's instructions.

• Normalize the NEFA and glycerol release to the total protein content of the cells in each well. To do this, lyse the cells remaining in the wells and perform a protein assay (e.g., BCA assay).

Protocol 2: Western Blot Analysis of PKA-Dependent Phosphorylation

This protocol is for assessing the phosphorylation status of HSL and PLIN1 to confirm the PKA-independent mechanism of SR-4995.

Materials:

• Differentiated adipocytes treated as described in Protocol 1.

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Primary antibodies: anti-phospho-HSL (Ser563), anti-total HSL, anti-phospho-PLIN1 (Ser522), anti-total PLIN1.

• Secondary antibodies (HRP-conjugated).

• Chemiluminescent substrate.

Procedure:

• Following treatment with SR-4995, isoproterenol, or vehicle, remove the culture medium and wash the cells with ice-cold PBS.

• Add ice-cold lysis buffer to each well and scrape the cells.

• Incubate the lysates on ice for 30 minutes, vortexing periodically.

• Centrifuge the lysates at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

• Collect the supernatant (whole-cell lysate).

• Determine the protein concentration of each lysate.

• Perform SDS-PAGE, transferring the proteins to a PVDF membrane.

• Block the membrane and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize the phosphorylated protein levels to the total protein levels.

Mandatory Visualizations

Caption: Signaling pathways for canonical (β-adrenergic) and SR-4995-induced lipolysis.

Caption: General experimental workflow for assessing SR-4995-induced lipolysis.

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Perilipin Controls Lipolysis by Regulating the Interactions of AB-hydrolase Containing 5 (Abhd5) and Adipose Triglyceride Lipase (Atgl) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Potential off-target effects of SR-4995 in cellular assays

Welcome to the SR-4995 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of SR-4995 in cellular assays and to troubleshoot potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SR-4995?

A1: SR-4995 is a potent and selective ligand of the α/β-hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58).[1][2][3] In its basal state, ABHD5 is sequestered by perilipin-1 (PLIN1) on the surface of lipid droplets. SR-4995 directly binds to ABHD5, causing its dissociation from PLIN1.[1][2][4] The released ABHD5 is then free to interact with and activate adipose triglyceride lipase (ATGL), the rate-limiting enzyme in triacylglycerol hydrolysis.[1][2] This activation of ATGL leads to the breakdown of triglycerides into fatty acids and glycerol, a process known as lipolysis.[4] Notably, SR-4995 induces lipolysis through a mechanism that is independent of the canonical β-adrenergic/PKA signaling pathway.[1][2][4]

Q2: What are potential off-target effects of SR-4995?

A2: Off-target effects occur when a small molecule interacts with proteins other than its intended target, which can lead to misinterpretation of experimental results.[5] While SR-4995 is described as a selective ligand for ABHD5, the potential for off-target effects, especially at higher concentrations, should be considered.[1] Studies using lipid-based chemical proteomics have shown that at a concentration of 5 µM, few, if any, off-target proteins were observed for SR-4995. However, at 25 µM, while the engagement of ABHD5 was more complete, the possibility of interactions with other cellular proteins increases.

Potential off-target effects could manifest as:

• Indirect pathway activation: The primary effect of SR-4995 is the potent induction of lipolysis. The resulting increase in intracellular free fatty acids and their metabolites can act as signaling molecules, affecting other pathways and cellular processes. This is not a direct off-target effect but a downstream consequence of the on-target activity that could be misinterpreted.

• Binding to structurally related proteins: Although ABHD5 is the primary target, SR-4995 could potentially bind to other proteins with similar ligand-binding pockets, although specific examples for SR-4995 are not well-documented in publicly available literature.

Q3: How can I minimize potential off-target effects of SR-4995 in my experiments?

A3: To minimize the risk of off-target effects and ensure that the observed cellular phenotype is due to the intended activity of SR-4995, the following strategies are recommended:

• Perform dose-response experiments: Use the lowest concentration of SR-4995 that elicits the desired on-target effect (i.e., lipolysis). This reduces the likelihood of engaging lower-affinity off-target proteins.

• Use orthogonal validation: Confirm key findings using a different method to stimulate lipolysis, such as the β-adrenergic agonist isoproterenol, which acts through the PKA pathway.[4] If the biological outcome is the same with both stimuli, it is more likely to be a consequence of lipolysis rather than an off-target effect of SR-4995.

• Include appropriate controls: Always include a vehicle-only (e.g., DMSO) control to account for any effects of the solvent.

• Consider genetic approaches: If feasible, use siRNA or CRISPR/Cas9 to modulate the expression of ABHD5 or ATGL to confirm that the effect of SR-4995 is dependent on these target proteins.

Troubleshooting Guides

Unexpected Cellular Phenotypes

Observation	Potential Cause	Suggested Solution
High levels of cell death at expected active concentrations.	1. Lipotoxicity: Excessive lipolysis can lead to an accumulation of free fatty acids, causing cellular stress and apoptosis. 2. Off-target cytotoxicity: At higher concentrations, SR-4995 may interact with proteins essential for cell survival.	1. Perform a dose-response curve to determine the optimal non-toxic concentration. 2. Reduce the incubation time with SR-4995. 3. Co-treat with a fatty acid-free BSA to sequester excess free fatty acids in the medium. 4. Use a structurally unrelated lipolysis activator to see if the toxicity is recapitulated.
Observed phenotype is inconsistent with known downstream effects of lipolysis.	1. Off-target effect: SR-4995 may be modulating a different signaling pathway. 2. Cell-type specific response: The downstream consequences of lipolysis may vary between different cell types.	1. Review the literature for the known selectivity profile of SR-4995. 2. Perform target engagement studies if possible. 3. Use a genetic approach (e.g., knockdown of ABHD5 or ATGL) to confirm on-target dependency.
Lack of a discernible cellular response.	1. Compound instability: SR-4995 may be unstable in the cell culture medium. 2. Low target expression: The cell line used may not express sufficient levels of ABHD5 or ATGL. 3. Incorrect assay conditions: The experimental setup may not be optimal for detecting the expected response.	1. Prepare fresh stock solutions of SR-4995 and minimize freeze-thaw cycles. 2. Confirm the expression of ABHD5 and ATGL in your cell line via Western blot or qPCR. 3. Optimize assay parameters such as cell density, incubation time, and readout method.

Variability in Experimental Results

Observation	Potential Cause	Suggested Solution
High variability between replicates.	1. Inconsistent sample handling: Variations in cell seeding, treatment times, or sample collection. 2. Incomplete solubilization: SR-4995 may not be fully dissolved in the stock solution or culture medium. 3. Assay variability: The assay used for readout may have inherent high variability.	1. Standardize all experimental procedures and ensure precise timing. 2. Ensure complete dissolution of SR-4995 in DMSO before diluting in culture medium. Vortex thoroughly. 3. Validate the assay for linearity, precision, and accuracy.
Results are not reproducible between experiments.	1. Cell culture inconsistencies: Variations in cell passage number, confluency, or differentiation state. 2. Reagent variability: Differences in lots of media, serum, or other reagents. 3. Compound degradation: The SR-4995 stock solution may have degraded over time.	1. Use cells within a consistent passage number range and ensure consistent confluency or differentiation state at the start of each experiment. 2. Use the same lot of critical reagents for a set of related experiments. 3. Prepare fresh stock solutions of SR-4995 regularly and store them properly at -20°C or below in small aliquots.

Experimental Protocols

Lipolysis Assay in 3T3-L1 Adipocytes

This protocol is for measuring the release of glycerol and free fatty acids from differentiated 3T3-L1 adipocytes as a measure of lipolysis.

Materials:

• Differentiated 3T3-L1 adipocytes in a 24-well plate

• Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 2% fatty acid-free BSA

• SR-4995 stock solution (e.g., 10 mM in DMSO)

• Isoproterenol stock solution (e.g., 1 mM in water) as a positive control

• Glycerol assay kit

• Free fatty acid assay kit

Procedure:

• Wash the differentiated 3T3-L1 adipocytes twice with pre-warmed PBS.

• Add 500 µL of pre-warmed KRBB with 2% BSA to each well and incubate for 1-2 hours at 37°C to starve the cells.

• Prepare treatment solutions by diluting SR-4995 and isoproterenol in KRBB with 2% BSA to the desired final concentrations. Include a vehicle control (e.g., 0.1% DMSO).

• Remove the starvation buffer and add 500 µL of the treatment solutions to the respective wells.

• Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for the desired time (e.g., 1-3 hours).

• At the end of the incubation, carefully collect the medium from each well for the measurement of glycerol and free fatty acids.

• Measure the concentration of glycerol and free fatty acids in the collected medium using commercially available kits, following the manufacturer's instructions.

• Normalize the results to the total protein content in each well. After collecting the medium, lyse the cells in each well with a suitable lysis buffer (e.g., RIPA buffer) and determine the protein concentration using a BCA assay.

Western Blot for HSL and PLIN1 Phosphorylation

This protocol is to assess the phosphorylation status of Hormone-Sensitive Lipase (HSL) and Perilipin-1 (PLIN1) in response to SR-4995 treatment. SR-4995 is not expected to induce phosphorylation of these proteins, as its mechanism is PKA-independent.[4] This can be used as a negative control against a PKA-dependent activator like isoproterenol.

Materials:

• Differentiated 3T3-L1 adipocytes

• SR-4995 and isoproterenol

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Primary antibodies against phospho-HSL (Ser563, Ser660), total HSL, phospho-PLIN1 (Ser522), and total PLIN1

• Secondary HRP-conjugated antibodies

• Loading control antibody (e.g., β-actin or GAPDH)

• SDS-PAGE gels, transfer membranes, and Western blot reagents

Procedure:

• Treat differentiated 3T3-L1 adipocytes with SR-4995, isoproterenol, or vehicle control for the desired time.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analyze the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

References

• 1. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Computational methods for binding site prediction on macromolecules [m.x-mol.net]
• 3. researchgate.net [researchgate.net]
• 4. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

SR-4995 stability in long-term cell culture experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing SR-4995 in long-term cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is SR-4995 and what is its mechanism of action?

SR-4995 is a potent and selective small molecule ligand of the α/β-hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58). It functions as an activator of adipose triglyceride lipase (ATGL), a key enzyme in lipolysis. SR-4995 directly binds to ABHD5, causing its dissociation from perilipin-1 (PLIN1) and perilipin-5 (PLIN5), which are proteins that coat lipid droplets and inhibit lipolysis. This dissociation allows ABHD5 to interact with and activate ATGL, leading to the hydrolysis of triglycerides. A key feature of SR-4995 is that it induces lipolysis independently of the canonical protein kinase A (PKA) signaling pathway.[1][2][3][4]

Q2: What are the physical and chemical properties of SR-4995?

The properties of SR-4995 are summarized in the table below.

Property	Value
Molecular Formula	C₁₉H₂₁N₃O₂S
Molecular Weight	355.45 g/mol
Appearance	White to beige powder
Solubility	Soluble in DMSO (2 mg/mL)
Storage	Store at -20°C

Q3: How should I prepare and store SR-4995 for cell culture experiments?

For cell culture applications, SR-4995 should be dissolved in sterile dimethyl sulfoxide (DMSO) to create a concentrated stock solution. It is recommended to prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C. When preparing the final working concentration in your cell culture medium, ensure that the final DMSO concentration is not toxic to your cells, typically below 0.5%, with many studies using 0.1% or 0.2%.[2][5]

Q4: What is the recommended working concentration of SR-4995?

The optimal working concentration of SR-4995 can vary depending on the cell type and the specific experimental goals. Published studies have reported using concentrations ranging from 10 µM to 25 µM.[3][4] It is highly recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental setup.

Troubleshooting Guide for Long-Term Experiments

Issue 1: Inconsistent or diminishing effects of SR-4995 over time.

• Troubleshooting Steps:

  • Increase Media Change Frequency: For long-term experiments, it is advisable to refresh the cell culture medium containing SR-4995 more frequently than the standard 2-3 day schedule.[1][7] Depending on the metabolic activity of your cells, a daily or every-other-day media change may be necessary to maintain a consistent concentration of the compound.[7][8]

  • Prepare Fresh Working Solutions: Always prepare fresh dilutions of SR-4995 in your culture medium from a frozen DMSO stock immediately before use. Do not store the compound diluted in media for extended periods.[5]

  • Monitor Cellular Health: Observe the cells daily for any changes in morphology or growth rate, which could indicate compound degradation or accumulation of toxic byproducts.

Issue 2: High levels of cell death or cytotoxicity observed in long-term cultures.

• Potential Cause 1: Toxicity from the compound at the concentration used.

• Troubleshooting Steps:

  • Optimize Concentration: Perform a thorough dose-response and time-course experiment to identify the highest non-toxic concentration of SR-4995 for your specific cell line.

  • Reduce Exposure Time: If continuous exposure is not required for your experimental design, consider intermittent treatment schedules.

• Potential Cause 2: Solvent toxicity.

• Troubleshooting Steps:

  • Minimize DMSO Concentration: Ensure the final concentration of DMSO in the culture medium is as low as possible, ideally below 0.1%.[5]

  • Run a Solvent Control: Always include a vehicle control (medium with the same concentration of DMSO used for SR-4995 treatment) in your experiments to differentiate between compound-specific effects and solvent-induced toxicity.[5]

Issue 3: Lack of a discernible effect of SR-4995 on lipolysis.

• Potential Cause 1: The cell line does not express the necessary components of the lipolytic pathway (ABHD5, ATGL).

• Troubleshooting Steps:

  • Confirm Protein Expression: Verify the expression of ABHD5 and ATGL in your cell line using techniques such as western blotting or qPCR. The activity of SR-4995 is dependent on the presence of ABHD5.[3]

  • Use a Positive Control: If possible, use a cell line known to be responsive to SR-4995 (e.g., 3T3-L1 adipocytes) as a positive control.[9]

• Potential Cause 2: Improper handling or storage of the compound.

• Troubleshooting Steps:

  • Verify Stock Solution Integrity: Prepare a fresh stock solution of SR-4995 from the powder.

  • Protect from Light: While not explicitly stated for SR-4995, it is good practice to protect stock solutions of small molecules from light to prevent photodegradation.

Experimental Protocols

Protocol 1: Induction of Lipolysis in 3T3-L1 Adipocytes (Short-Term Assay)

This protocol is adapted from published studies to measure the acute effect of SR-4995 on lipolysis.[2][4]

• Cell Culture: Differentiate 3T3-L1 preadipocytes to mature adipocytes in a suitable multi-well plate.

• Starvation: Prior to treatment, incubate the differentiated adipocytes in a serum-free medium (e.g., Krebs-Ringer bicarbonate buffer with 1% fatty acid-free BSA) for 2-4 hours.

• Treatment: Prepare fresh working solutions of SR-4995 in the starvation medium at the desired concentrations (e.g., 10 µM, 20 µM). Also, prepare a vehicle control (DMSO) and a positive control (e.g., isoproterenol).

• Incubation: Remove the starvation medium and add the treatment solutions to the cells. Incubate for 1-3 hours at 37°C in a CO₂ incubator.

• Quantification of Lipolysis: After incubation, collect the culture medium to measure the release of non-esterified fatty acids (NEFA) and glycerol using commercially available kits.

• Data Analysis: Normalize the NEFA and glycerol levels to the total protein content of the cells in each well.

Visualizations

References

• 1. How often should you change your cell culture media? - Ximbio FAQ [ximbio.com]
• 2. researchgate.net [researchgate.net]
• 3. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. gmpplastic.com [gmpplastic.com]
• 8. corning.com [corning.com]
• 9. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]

How to control for vehicle effects in SR-4995 studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper use of vehicle controls in experiments involving SR-4995. Adherence to these guidelines is crucial for generating accurate and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is a vehicle control, and why is it essential for SR-4995 experiments?

A vehicle control is a sample that contains the solvent or carrier used to dissolve and deliver SR-4995, but not the compound itself.[1] It is a critical experimental control used to distinguish the pharmacological effects of SR-4995 from any potential biological effects of the vehicle.[2] For example, if SR-4995 is dissolved in DMSO, the vehicle control group would be treated with the exact same concentration of DMSO as the experimental group.[1] This ensures that any observed changes in the experimental group are attributable to SR-4995 and not the solvent.[1][2]

Q2: What is the recommended vehicle for in vitro studies with SR-4995?

Based on its physicochemical properties, Dimethyl Sulfoxide (DMSO) is the recommended vehicle for in vitro studies. SR-4995 is a powder that is soluble in DMSO at a concentration of 2 mg/mL.[3][4][5]

Q3: What is the maximum recommended concentration of DMSO for cell-based assays?

While SR-4995 is soluble in DMSO, it is crucial to minimize the final concentration of DMSO in the cell culture medium to avoid solvent-induced artifacts or cytotoxicity. A final concentration of 0.1% DMSO is commonly used in adipocyte studies with SR-4995 and is a good starting point.[6] As a general rule, the final DMSO concentration in cell-based assays should not exceed 1%.[7]

Q4: How should I select a vehicle for in vivo studies with SR-4995?

Selecting an in vivo vehicle requires careful consideration of the route of administration, the required dose, and the tolerability of the vehicle in the chosen animal model.[8][9] Factors to consider include:

• Solubility: The vehicle must keep SR-4995 solubilized at the desired concentration.

• Toxicity: The vehicle itself should be non-toxic and have no confounding biological effects at the administered volume.[10]

• Route of Administration: Different routes (e.g., oral, intravenous, intraperitoneal) require different formulation strategies.[11] Common in vivo vehicles include aqueous solutions (like saline), suspensions (using agents like carboxymethylcellulose), and co-solvent systems (e.g., mixtures containing PEG-400, PG, or DMSO).[10] A "tool belt" of multiple formulation options is often necessary for poorly soluble compounds.[9][12]

Q5: What is the mechanism of action for SR-4995?

SR-4995 is a potent and selective ligand of α-β-hydrolase domain containing 5 (ABHD5).[3][5] It activates adipose triglyceride lipase (ATGL) by directly binding to ABHD5 and causing its dissociation from inhibitory proteins like perilipin-1 (PLIN1) and PLIN5.[3][5][6] This mechanism of inducing lipolysis is distinct from and independent of the canonical PKA-dependent signaling pathway.[6][13]

Troubleshooting Guide

Problem: The vehicle control group shows unexpected biological effects (e.g., cytotoxicity, altered gene expression, or signaling changes).

This is a common issue that can compromise the validity of an experiment. The goal is for the vehicle control response to be statistically indistinguishable from the negative (untreated) control.[2]

Possible Cause	Troubleshooting Steps
Vehicle Concentration is Too High	High concentrations of solvents like DMSO can be toxic to cells.[7] Solution: Perform a dose-response experiment with the vehicle alone to determine its No-Observed-Adverse-Effect Level (NOAEL). Reduce the final concentration in your experiments to well below this level.
Inherent Vehicle Toxicity	The chosen vehicle may have inherent biological effects on your specific cell type or animal model. For example, vehicles like PEG-400 and propylene glycol (PG) have been shown to cause motor impairment in mice.[10] Solution: Test a panel of alternative vehicles to find one that is inert in your system. Consult literature for vehicles that have been successfully used in similar models.[14]
Vehicle-Media Interaction	The vehicle may interact with components in the cell culture medium or serum, leading to degradation products or precipitates that affect the cells. Solution: Prepare the final dilution of the vehicle in media immediately before adding it to the cells. Visually inspect for any precipitation.
Vehicle Purity and Stability	The vehicle itself may be contaminated or may have degraded over time. Solution: Use a high-purity, sterile-filtered vehicle from a reputable supplier. Store it according to the manufacturer's instructions and avoid repeated freeze-thaw cycles.

Data Presentation

Table 1: Physicochemical Properties of SR-4995

Property	Value	Source(s)
Molecular Weight	355.45 g/mol	[4][5]
CAS Number	891509-95-8	[3][5]
Form	Powder	[3][4]
Color	White to beige	[3][4]
Solubility	DMSO: 2 mg/mL	[3][4][5]
Storage Temperature	-20°C	[3][4]

Table 2: Common Vehicles for Preclinical Research

Vehicle	Common Use	Potential Issues	Source(s)
Saline (0.9% NaCl)	In vivo (IV, IP, SC, PO)	Poor solubility for hydrophobic compounds.	[10]
DMSO	In vitro stock solutions; In vivo (often in co-solvent mixtures)	Can be toxic at concentrations >1% in vitro; can cause motor impairment in vivo at high doses.	[7][10]
Carboxymethylcellulose (CMC)	In vivo oral suspensions	Can affect gastrointestinal motility.	[10]
Polyethylene Glycol 400 (PEG-400)	In vivo oral solutions/co-solvent	Can have neurological effects and cause motor impairment.	[10]
Propylene Glycol (PG)	In vivo oral solutions/co-solvent	Can have neurological effects and cause motor impairment.	[10]

Experimental Protocols

Protocol 1: Preparation of SR-4995 and Vehicle Controls for In Vitro Assays

• Prepare a 10 mM SR-4995 Stock Solution:

  • SR-4995 Molecular Weight = 355.45 g/mol .

  • Weigh out 3.55 mg of SR-4995 powder.

  • Dissolve in 1 mL of high-purity, sterile DMSO to create a 10 mM stock solution.

  • Aliquot into small volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.[5]

• Prepare Experimental Solutions:

  • Thaw an aliquot of the 10 mM SR-4995 stock solution.

  • Perform serial dilutions in cell culture medium to achieve the desired final concentrations for your experiment (e.g., 1 µM, 10 µM, 20 µM).

  • Crucially, ensure the final DMSO concentration is identical across all treatment groups and the vehicle control.

• Prepare the Vehicle Control:

  • Calculate the highest percentage of DMSO present in any of your SR-4995 treatment wells. For example, if your highest drug concentration (e.g., 20 µM) was made by a 1:500 dilution from the 10 mM stock, the final DMSO concentration is 0.2%.

  • Prepare the vehicle control by adding the same volume of pure DMSO to the same volume of media used for the drug dilutions. In this example, you would add 2 µL of DMSO to 998 µL of media to create a 0.2% DMSO vehicle control.

• Experimental Setup:

  • Include the following groups in your assay:

    • Negative Control: Cells treated with medium only (no DMSO).

    • Vehicle Control: Cells treated with the medium containing the final concentration of DMSO.

    • Experimental Groups: Cells treated with SR-4995 at various concentrations.

    • Positive Control: Cells treated with a compound known to elicit the expected response (e.g., isoproterenol for lipolysis).[6]

Visualizations

Caption: SR-4995 induces lipolysis by directly binding ABHD5, bypassing PKA signaling.

Caption: Workflow for experiments using SR-4995 with appropriate vehicle controls.

Caption: Decision tree for troubleshooting unexpected effects in vehicle controls.

References

• 1. Vehicle control: Significance and symbolism [wisdomlib.org]
• 2. Controlling your High Content Assays  - Araceli Biosciences [aracelibio.com]
• 3. SR-4995 = 98 HPLC 891509-95-8 [sigmaaldrich.com]
• 4. ≥98% (HPLC), adipose triglyceride lipase(ATGL) activator, powder | Sigma-Aldrich [sigmaaldrich.com]
• 5. abmole.com [abmole.com]
• 6. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. altasciences.com [altasciences.com]
• 9. Vehicle selection for nonclinical oral safety studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. altasciences.com [altasciences.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. gadconsulting.com [gadconsulting.com]

Technical Support Center: Addressing Variability in Lipolysis Assays Using SR-4995

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using SR-4995 in lipolysis assays. Our aim is to help you achieve more consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is SR-4995 and what is its primary mechanism of action in lipolysis?

A1: SR-4995 is a small molecule that stimulates lipolysis by acting as a direct ligand of the α/β hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58). In the basal state, ABHD5 is sequestered by perilipin-1 (PLIN1) on the surface of lipid droplets. SR-4995 binding to ABHD5 disrupts this interaction, allowing ABHD5 to bind to and activate adipose triglyceride lipase (ATGL), the rate-limiting enzyme for the hydrolysis of triglycerides into diacylglycerols and free fatty acids. This activation occurs independently of the canonical cyclic AMP (cAMP)/protein kinase A (PKA) signaling pathway.

Q2: Does SR-4995 have any secondary mechanisms of action that could influence lipolysis assays?

A2: Yes, SR-4995 is also a known antagonist of the vasopressin V1a receptor. Vasopressin (also known as arginine vasopressin or AVP) can have an anti-lipolytic effect in adipocytes. Therefore, in cell types that express the V1a receptor, such as human and mouse adipocytes, SR-4995's antagonist activity at this receptor may counteract the anti-lipolytic signaling of any endogenous or exogenous vasopressin, potentially leading to an overestimation of its direct ABHD5-mediated lipolytic effect.[1][2][3] This dual activity is a crucial consideration when interpreting results and can be a source of variability between different adipocyte models.

Q3: What are the key advantages of using SR-4995 compared to other lipolytic agents like isoproterenol?

A3: SR-4995 allows for the specific investigation of lipolysis downstream of the PKA signaling cascade. Unlike isoproterenol, which activates β-adrenergic receptors and subsequently PKA, SR-4995 directly activates the lipolytic machinery at the level of ABHD5. This makes it a valuable tool for dissecting the roles of ABHD5 and ATGL in lipolysis, independent of receptor-level regulation and cAMP signaling.

Q4: What cell types are suitable for lipolysis assays with SR-4995?

A4: Differentiated adipocytes from various sources can be used, including the murine 3T3-L1 cell line, primary murine adipocytes, and primary human adipocytes.[4] It is important to note that the expression levels of ABHD5, ATGL, and the vasopressin V1a receptor can vary between these models, which may influence the magnitude of the lipolytic response to SR-4995.

Q5: How should I prepare and store SR-4995 for my experiments?

A5: SR-4995 is typically dissolved in dimethyl sulfoxide (DMSO) to create a stock solution. It is recommended to prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw cycles. For long-term storage, keep the DMSO stock solution at -20°C or -80°C. When preparing working solutions, dilute the DMSO stock in the assay buffer immediately before use.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High Variability Between Replicates	Inconsistent Cell Seeding or Differentiation: Uneven cell density or differentiation efficiency across wells can lead to variable lipid droplet accumulation and, consequently, inconsistent lipolytic responses.	Ensure a homogenous cell suspension when seeding and visually confirm consistent differentiation across all wells before starting the assay. Consider using a positive control for differentiation, such as rosiglitazone.
Incomplete Solubilization or Precipitation of SR-4995: SR-4995 is hydrophobic and may precipitate in aqueous assay buffers, especially at higher concentrations or if not properly mixed.	Prepare fresh dilutions of SR-4995 from a DMSO stock for each experiment. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5% (v/v), as higher concentrations can be cytotoxic. Vortex the working solution thoroughly before adding it to the wells.
Pipetting Errors: Inaccurate pipetting of SR-4995, especially at low volumes, can introduce significant variability.	Use calibrated pipettes and appropriate tip sizes. For small volumes, consider preparing a more dilute working solution to increase the pipetting volume.
Lower Than Expected Lipolysis	Suboptimal SR-4995 Concentration: The effective concentration of SR-4995 can vary depending on the cell type and experimental conditions.	Perform a dose-response experiment to determine the optimal concentration of SR-4995 for your specific cell model. Concentrations typically range from 1 µM to 25 µM.[4][5]
Low Expression of ABHD5 or ATGL: The lipolytic effect of SR-4995 is dependent on the presence of both ABHD5 and ATGL.	Confirm the expression of ABHD5 and ATGL in your cell model using techniques like Western blotting or qPCR.
Absence of a Fatty Acid Acceptor: The accumulation of free fatty acids in the assay medium can inhibit further lipolysis through feedback mechanisms.	Include a fatty acid acceptor, such as fatty acid-free bovine serum albumin (BSA), in your assay buffer at a concentration of 1-2% (w/v).[4]
Degradation of SR-4995: Prolonged incubation in aqueous buffer at 37°C may lead to the degradation of the compound.	Minimize the pre-incubation time of SR-4995 in the assay buffer before adding it to the cells. Consider a time-course experiment to determine the stability of the compound under your experimental conditions.
Inconsistent Results Between Different Adipocyte Models	Differential Expression of Vasopressin V1a Receptor: The V1a receptor is expressed in human and mouse adipose tissue.[1][3] Differences in the expression level of this receptor between cell types (e.g., 3T3-L1 vs. primary human adipocytes) can lead to variable responses to SR-4995 due to its V1a antagonist activity.	Be aware of this potential confounding factor when comparing results across different cell models. If V1a receptor signaling is a concern, consider using a specific V1a receptor agonist to assess the contribution of this pathway in your system.
High Basal Lipolysis	Cell Stress: Stressed or unhealthy cells may exhibit higher basal lipolysis.	Ensure optimal cell culture conditions, including proper media, CO2 levels, and humidity. Avoid over-confluency and handle cells gently during media changes and washes.
Presence of Lipolytic Factors in Serum: If cells are not properly washed before the assay, residual serum components may stimulate basal lipolysis.	Thoroughly wash the cells with phosphate-buffered saline (PBS) or a serum-free medium before adding the assay buffer.

Experimental Protocols

Protocol 1: Lipolysis Assay in Differentiated 3T3-L1 Adipocytes

This protocol provides a general framework for measuring SR-4995-induced lipolysis in 3T3-L1 adipocytes by quantifying glycerol release.

Materials:

• Differentiated 3T3-L1 adipocytes (in 24- or 48-well plates)

• SR-4995 (stock solution in DMSO)

• Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 2% fatty acid-free BSA and 5 mM glucose

• Isoproterenol (positive control, stock solution in water or DMSO)

• DMSO (vehicle control)

• Glycerol Assay Kit (commercially available)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Preparation:

  • Culture and differentiate 3T3-L1 preadipocytes to mature adipocytes according to standard protocols.[6]

  • On the day of the assay, gently wash the differentiated adipocytes twice with warm PBS.

• Assay Incubation:

  • After the final wash, add 500 µL (for 24-well plates) or 250 µL (for 48-well plates) of pre-warmed KRBB with 2% BSA to each well.

  • Prepare serial dilutions of SR-4995 in KRBB with 2% BSA to achieve the desired final concentrations (e.g., 0.1, 1, 10, 25 µM). Ensure the final DMSO concentration does not exceed 0.5%.

  • Prepare a positive control (e.g., 10 µM isoproterenol) and a vehicle control (DMSO at the same final concentration as the SR-4995 wells).

  • Add the prepared treatments to the respective wells.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 1-3 hours.

• Sample Collection and Analysis:

  • After incubation, carefully collect the assay medium from each well without disturbing the cell layer.

  • Centrifuge the collected medium at 500 x g for 5 minutes to pellet any detached cells.

  • Use the supernatant to measure the glycerol concentration according to the manufacturer's instructions of your glycerol assay kit.

• Data Normalization:

  • After collecting the medium, wash the cells with PBS and lyse them to determine the total protein content in each well.

  • Normalize the glycerol release data to the total protein content to account for any variations in cell number.

Signaling Pathways and Experimental Workflows

SR-4995 Mechanism of Action in Lipolysis

Caption: SR-4995 stimulates lipolysis by disrupting the ABHD5-PLIN1 complex.

Dual Action of SR-4995 and Potential for Variability

Caption: The dual action of SR-4995 can lead to experimental variability.

General Lipolysis Assay Workflow

Caption: A typical workflow for a lipolysis assay using SR-4995.

References

• 1. Arginine vasopressin inhibits adipogenesis in human adipose-derived stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hypermetabolism of fat in V1a vasopressin receptor knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vasopressin receptor 1A - Wikipedia [en.wikipedia.org]
• 4. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3T3-L1 differentiation into adipocyte cells protocol | Abcam [abcam.com]

SR-4995 cytotoxicity assessment in different cell lines

This technical support center provides guidance and answers to frequently asked questions for researchers assessing the cytotoxicity of SR-4995 in various cell lines.

Frequently Asked Questions (FAQs)

Q1: Is there any published data on the cytotoxicity of SR-4995 in cancer cell lines?

A1: Currently, there is no publicly available literature that specifically assesses the cytotoxic effects of SR-4995 on cancer cell lines. Existing research has primarily focused on its role as a synthetic ligand that activates lipolysis by targeting α/β hydrolase domain-containing protein 5 (ABHD5).[1][2][3] Studies have been conducted in cell types such as 3T3-L1 adipocytes, brown adipocytes, and muscle cells to investigate its effects on metabolic pathways.[1][3] Therefore, cytotoxicity screening in various cell lines is an area for novel investigation.

Q2: What is the known mechanism of action for SR-4995?

A2: SR-4995 is a thiaza-tricyclo-urea compound that activates lipolysis.[1][3] It functions by binding directly to ABHD5, which disrupts the interaction between ABHD5 and Perilipin 1 (PLIN1) on the surface of lipid droplets.[3][4] This release of ABHD5 allows it to bind to and activate Adipose Triglyceride Lipase (ATGL), the rate-limiting enzyme for triacylglycerol hydrolysis.[5][6] This process initiates the breakdown of triglycerides into fatty acids and glycerol, independently of the canonical PKA signaling pathway that is typically activated by hormones like isoproterenol.[1][5]

Q3: Which cell lines are recommended for an initial cytotoxicity screen of SR-4995?

A3: For an initial screen, it is advisable to use a panel of cell lines from diverse tissue origins to understand the breadth of any potential cytotoxic activity. Given its known target (ABHD5) is involved in lipid metabolism, including cell lines with varying lipid metabolism characteristics would be prudent. A suggested starting panel could include:

• Hepatocellular carcinoma cell lines (e.g., HepG2): The liver is a central organ for lipid metabolism.

• Breast cancer cell lines (e.g., MCF-7, MDA-MB-231): These lines represent different receptor statuses and are commonly used in drug screening.[7]

• Lung cancer cell lines (e.g., A549): A standard line for cytotoxicity testing.[7]

• Adipocyte cell lines (e.g., 3T3-L1): As a positive control for target engagement, since SR-4995's activity is well-documented in these cells.[1]

• A non-cancerous cell line (e.g., human foreskin fibroblasts, Hs27): To assess for general cytotoxicity versus cancer-specific effects.[8]

Q4: What are some potential challenges or confounding factors when assessing the cytotoxicity of SR-4995?

A4: Given that SR-4995 induces lipolysis, several factors could influence the outcome of standard cytotoxicity assays:

• Lipotoxicity: The fatty acids released due to SR-4995-induced lipolysis could themselves be cytotoxic, especially at high concentrations or in cell lines sensitive to lipid overload.[9][10] This would be a secondary effect of the drug's primary mechanism.

• Metabolic Changes: Assays that rely on cellular metabolism, such as MTT or WST-8, could be affected by the metabolic shifts induced by lipolysis.[11][12] It is crucial to confirm results with a non-metabolic assay, like a lactate dehydrogenase (LDH) release assay.[13]

• Serum in Media: Fatty acids present in fetal bovine serum (FBS) could influence the baseline lipid metabolism of the cells and potentially alter their response to SR-4995.

Experimental Protocols

Protocol 1: Assessment of Cytotoxicity using MTT Assay

This protocol is a standard colorimetric assay to measure cellular metabolic activity as an indicator of cell viability.[7]

Materials:

• SR-4995 stock solution (dissolved in DMSO)

• Selected cell lines

• 96-well plates

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of SR-4995 in complete culture medium. The final DMSO concentration should not exceed 0.1%.[7] Remove the old medium from the wells and add 100 µL of the SR-4995 dilutions. Include a vehicle control (medium with 0.1% DMSO) and a blank control (medium only).[7]

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan crystals.[7]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.[7]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[7]

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration that inhibits 50% of cell growth).[7]

Protocol 2: Confirmatory Cytotoxicity Assessment using LDH Release Assay

This assay measures the release of lactate dehydrogenase (LDH) from damaged cells, providing a measure of plasma membrane integrity loss, a hallmark of cytotoxicity.[13]

Materials:

• Cells treated with SR-4995 as described in Protocol 1

• Commercially available LDH cytotoxicity assay kit

• Opaque-walled 96-well plates

• Lysis buffer (provided in the kit for maximum LDH release control)

• Microplate reader

Procedure:

• Prepare Controls: In addition to the treated wells, prepare a "no cell" control (medium only) and a "maximum LDH release" control by adding lysis buffer to untreated cells 45 minutes before the assay endpoint.[13]

• Sample Collection: After the desired incubation period (e.g., 48 hours), carefully transfer a portion of the cell culture supernatant from each well to a new opaque-walled 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add it to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add the stop solution provided in the kit to each well.

• Data Acquisition: Measure the absorbance at the wavelength specified by the kit manufacturer (commonly 490 nm).

• Analysis: Calculate the percentage of cytotoxicity by subtracting the background (no cell control) and normalizing the LDH release in treated samples to the maximum LDH release control.

Data Presentation

Quantitative data, such as IC50 values, should be summarized in a clear and organized table. Below is an example template for presenting your findings.

Table 1: Example IC50 Values of SR-4995 in Various Cell Lines after 48-hour exposure.

Cell Line	Tissue Origin	IC50 (µM) [MTT Assay]	IC50 (µM) [LDH Assay]
HepG2	Hepatocellular Carcinoma	Enter Value	Enter Value
MCF-7	Breast Adenocarcinoma (ER+)	Enter Value	Enter Value
MDA-MB-231	Breast Adenocarcinoma (TNBC)	Enter Value	Enter Value
A549	Lung Carcinoma	Enter Value	Enter Value
Hs27	Foreskin Fibroblast	Enter Value	Enter Value
Note: These are placeholder values. IC50 values may vary based on experimental conditions.

Troubleshooting Guide

Q: My MTT assay results show high variability between replicate wells. What could be the cause?

A: High variability can stem from several sources:

• Uneven Cell Seeding: Ensure you have a homogenous single-cell suspension before seeding. Pipette gently up and down multiple times before aliquoting into wells.

• Edge Effects: The outer wells of a 96-well plate are prone to evaporation, which can concentrate media components and affect cell growth. Consider not using the outermost wells for experimental data or ensure proper humidification in the incubator.

• Incomplete Formazan Dissolution: After adding DMSO, ensure all purple crystals are fully dissolved by shaking the plate thoroughly before reading the absorbance.

Q: The IC50 value from my MTT assay is significantly different from my LDH release assay. Why?

A: This discrepancy can be informative.

• An MTT assay measures metabolic activity. A compound could inhibit metabolism without immediately compromising membrane integrity (leading to a lower IC50 in the MTT assay).

• Conversely, SR-4995's stimulation of lipolysis might alter the metabolic state of the cells, potentially affecting the MTT readout without causing cell death, while the LDH assay would show no cytotoxicity.

• Always consider the mechanism of action. SR-4995's metabolic effects may uncouple the MTT readout from true cell viability. Relying on an assay that measures membrane integrity, like the LDH assay or a trypan blue exclusion assay, is recommended for confirmation.[11][13]

Q: My dose-response curve is not a typical sigmoidal shape. What does this mean?

A: A non-sigmoidal curve can indicate complex biological responses.

• Hormesis: A U-shaped or biphasic curve might suggest a stimulatory effect at low concentrations and an inhibitory effect at high concentrations.

• Secondary Mechanisms: A curve that plateaus and then drops again could indicate that a different cytotoxic mechanism becomes dominant at higher concentrations.

• Compound Precipitation: At high concentrations, SR-4995 might precipitate out of the solution, leading to a plateau in the dose-response. Check for visible precipitate in the wells.

Visualizations

Experimental Workflow

Workflow for SR-4995 cytotoxicity assessment.

SR-4995 Signaling Pathway

Mechanism of SR-4995-induced lipolysis.

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mapping Protein Targets of Bioactive Small Molecules using Lipid-Based Chemical Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Adipose Triglyceride Lipase Regulation: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. In vitro antiproliferative/cytotoxic activity on cancer cell lines of a cardanol and a cardol enriched from Thai Apis mellifera propolis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lipolyzed hypertriglyceridemic serum and triglyceride-rich lipoprotein cause lipid accumulation in and are cytotoxic to cultured human endothelial cells. High density lipoproteins inhibit this cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Lipolytic surface remnants of triglyceride-rich lipoproteins are cytotoxic to macrophages but not in the presence of high density lipoprotein. A possible mechanism of atherogenesis? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scielo.br [scielo.br]
• 13. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Overcoming poor solubility of SR-4995 in aqueous buffers

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing challenges with the poor aqueous solubility of SR-4995.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of SR-4995?

A1: The recommended solvent for preparing a stock solution of SR-4995 is dimethyl sulfoxide (DMSO). SR-4995 is soluble in DMSO at a concentration of 2 mg/mL.[1] For most in vitro assays, preparing a stock solution at a concentration of 5 to 10 mM in anhydrous, high-purity DMSO is a standard starting point.

Q2: I am observing precipitation when I dilute my SR-4995 DMSO stock into an aqueous buffer. What are the initial troubleshooting steps?

A2: Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue for hydrophobic compounds like SR-4995. This occurs when the compound's concentration exceeds its solubility limit in the final aqueous environment. Here are several initial steps to address this:

• Reduce Final Concentration: The most straightforward approach is to lower the final working concentration of SR-4995 in your assay.

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous buffer is as low as possible, ideally below 0.5%, to avoid solvent-induced artifacts in biological assays.[2] However, a minimal amount of DMSO is necessary to help maintain solubility.

• Vortex During Dilution: Add the DMSO stock solution to the aqueous buffer while vortexing or stirring vigorously. This promotes rapid mixing and prevents localized high concentrations that can initiate precipitation.[3]

• Use Pre-warmed Buffer: Gently warming the aqueous buffer to 30-40°C can increase the solubility of some compounds.[4] Ensure this temperature will not affect the stability of SR-4995 or other components of your assay.

• Serial Dilution: Instead of a single large dilution, perform one or more intermediate dilution steps in your aqueous buffer to gradually lower the concentration of both SR-4995 and DMSO.[3]

Q3: What solubilizing agents can I use to improve the aqueous solubility of SR-4995?

A3: If the initial troubleshooting steps are insufficient, incorporating solubilizing agents into your aqueous buffer can significantly enhance the solubility of SR-4995. The choice of agent will depend on the specific requirements and constraints of your experimental system (e.g., cell-based vs. biochemical assay).

Commonly used solubilizing agents include:

• Surfactants: These agents form micelles that can encapsulate hydrophobic compounds, increasing their apparent solubility.[5]

• Co-solvents: Water-miscible organic solvents can be used in small percentages to increase the overall solvating power of the aqueous buffer.

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic core and a hydrophilic exterior, allowing them to form inclusion complexes with poorly soluble molecules.

The following table summarizes recommended starting concentrations for common solubilizing agents. It is crucial to test a range of concentrations to find the optimal balance between solubility enhancement and potential experimental artifacts (e.g., cytotoxicity).

Agent Category	Example Agent	Recommended Starting Concentration (in final aqueous buffer)	Key Considerations
Surfactant	Tween® 80	0.01 - 0.1% (v/v)	Widely used, but can interfere with some enzyme assays or affect cell membranes at higher concentrations.[5]
Pluronic® F-68	0.02 - 0.2% (w/v)	A non-ionic surfactant generally considered to be biocompatible.
Co-solvent	Polyethylene Glycol 400 (PEG 400)	1 - 5% (v/v)	A non-volatile and less toxic option often used in pharmaceutical formulations.[4]
Ethanol	1 - 5% (v/v)	Can be effective but is volatile and may have biological effects.
Cyclodextrin	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	1 - 10 mM	Can be very effective at increasing solubility with low toxicity.

Q4: How does SR-4995 activate lipolysis?

A4: SR-4995 is a potent and selective ligand of α-β-hydrolase domain containing 5 (ABHD5), also known as Comparative Gene Identification-58 (CGI-58).[1] In the basal state, ABHD5 is sequestered on the surface of lipid droplets by binding to the protein Perilipin-1 (PLIN1), which prevents it from activating lipolysis. SR-4995 directly binds to ABHD5, causing a conformational change that leads to its dissociation from PLIN1. The freed ABHD5 is then able to bind to and activate Adipose Triglyceride Lipase (ATGL), the rate-limiting enzyme in triglyceride hydrolysis. This mechanism of action bypasses the canonical PKA-dependent signaling pathway typically activated by hormones like catecholamines.[6]

Experimental Protocols

Protocol 1: Preparation of a 5 mM SR-4995 Stock Solution in DMSO

Materials:

• SR-4995 powder (MW: 355.45 g/mol )

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Weigh out 1.78 mg of SR-4995 powder and place it into a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the solution thoroughly for 1-2 minutes until the solid is completely dissolved.

• If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes.

• Aliquot the 5 mM stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Protocol 2: Kinetic Solubility Assay to Determine Optimal Solubilization Conditions

This protocol allows for the systematic testing of different aqueous buffers and solubilizing agents to determine the maximum achievable concentration of SR-4995 without precipitation.

Materials:

• 5 mM SR-4995 stock solution in DMSO

• Aqueous buffers to be tested (e.g., PBS, Krebs-Ringer bicarbonate buffer)

• Stock solutions of solubilizing agents (e.g., 10% Tween-80, 50% PEG 400, 100 mM HP-β-CD)

• Clear 96-well microplate

• Microplate reader capable of measuring absorbance at ~620 nm (for turbidity)

Procedure:

• Prepare a series of aqueous buffers containing different concentrations of the solubilizing agents to be tested. For example, for Tween-80, prepare buffers with 0.01%, 0.05%, and 0.1% final concentrations.

• Dispense 198 µL of each test buffer into the wells of the 96-well plate. Include a control buffer without any solubilizing agent.

• Add 2 µL of the 5 mM SR-4995 DMSO stock solution to each well. This will result in a starting SR-4995 concentration of 50 µM and a final DMSO concentration of 1%. Mix immediately by pipetting up and down.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the absorbance (optical density) of each well at a wavelength between 600 and 650 nm. An increase in absorbance compared to the buffer-only control indicates light scattering due to precipitation.

• The highest concentration of SR-4995 in a particular buffer that does not show a significant increase in absorbance can be considered the kinetic solubility under those conditions.

Visualizations

Caption: Signaling pathway of SR-4995-induced lipolysis.

Caption: Experimental workflow for preparing SR-4995 working solutions.

Caption: Troubleshooting logic for SR-4995 solubility issues.

References

• 1. creative-biolabs.com [creative-biolabs.com]
• 2. ≥98% (HPLC), adipose triglyceride lipase(ATGL) activator, powder | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. ABHD5 suppresses cancer cell anabolism through lipolysis-dependent activation of the AMPK/mTORC1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Results in SR-4995 Treated Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting unexpected results during experiments with SR-4995.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for SR-4995?

SR-4995 is a potent and selective small molecule ligand of α/β-hydrolase domain containing 5 (ABHD5), also known as Comparative Gene Identification-58 (CGI-58).[1] It functions by directly binding to ABHD5, which promotes the dissociation of ABHD5 from its inhibitory regulator, perilipin-1 (PLIN1) and perilipin-5 (PLIN5), on the surface of lipid droplets.[1][2] This release allows ABHD5 to bind to and activate adipose triglyceride lipase (ATGL), the rate-limiting enzyme in triacylglycerol (TAG) hydrolysis.[1][2] Consequently, SR-4995 induces lipolysis, the breakdown of triglycerides into free fatty acids (FFAs) and glycerol, in a manner that is independent of the canonical cyclic AMP (cAMP) and Protein Kinase A (PKA) signaling pathway.[2]

Q2: What are the expected effects of SR-4995 treatment in adipocytes?

Treatment of adipocytes (e.g., 3T3-L1 or brown adipocytes) with SR-4995 is expected to lead to a dose-dependent increase in the release of non-esterified fatty acids (NEFA) and glycerol into the culture medium.[2] Unlike stimulation with a β-adrenergic receptor agonist like isoproterenol, SR-4995 should not induce the phosphorylation of PKA substrates such as Hormone-Sensitive Lipase (HSL) or PLIN1.[2]

Q3: What is the recommended working concentration and solvent for SR-4995?

Based on published studies, effective concentrations of SR-4995 in cell culture typically range from 10 µM to 25 µM.[2] The compound is soluble in DMSO.[1] It is crucial to prepare a concentrated stock solution in DMSO and then dilute it into the culture medium to the final desired concentration, ensuring the final DMSO concentration is non-toxic to the cells (typically ≤ 0.5%).

Q4: How should SR-4995 be stored?

SR-4995 powder should be stored at -20°C. Stock solutions in DMSO should also be stored at -20°C in small aliquots to minimize freeze-thaw cycles.

Troubleshooting Guides

Below are common unexpected results that may be encountered when using SR-4995, along with potential causes and troubleshooting steps.

Scenario 1: No or Low Lipolytic Response (NEFA/Glycerol Release)

Table 1: Troubleshooting Low Lipolytic Response

Possible Cause	Suggested Solution
Compound Instability/Degradation	SR-4995 may be unstable in the culture medium over the course of the experiment. Prepare fresh dilutions from a frozen stock for each experiment. Assess compound stability in your specific medium using techniques like HPLC or LC-MS/MS if the problem persists.
Compound Precipitation	The solubility of SR-4995 may be poor in the final culture medium, leading to precipitation. Visually inspect the medium for any precipitate after adding the compound. Ensure the final DMSO concentration is sufficient to maintain solubility but remains non-toxic to the cells.
Low ATGL or ABHD5 Expression	The cell line being used may have low endogenous expression of ATGL or ABHD5, which are essential for SR-4995's activity. Verify the expression levels of ATGL and ABHD5 via Western blot or qPCR. Consider using a cell line known to express these proteins, such as differentiated 3T3-L1 adipocytes.[2]
Cell Health Issues	Poor cell health can lead to a blunted response to stimuli. Ensure cells are healthy, have not been passaged too many times, and are free from contamination (e.g., mycoplasma).
Incorrect Assay Conditions	The assay for measuring NEFA or glycerol may not be sensitive enough or may be performed incorrectly. Validate the assay with a positive control, such as isoproterenol, which is known to induce lipolysis. Ensure all reagents are fresh and properly prepared.

Scenario 2: High Basal Lipolysis in Vehicle-Treated Cells

Table 2: Troubleshooting High Basal Lipolysis

Possible Cause	Suggested Solution
Cell Stress	High cell density, nutrient deprivation, or other stressors can induce basal lipolysis. Ensure cells are seeded at an appropriate density and that the medium is fresh.
Serum Components	Components in the fetal bovine serum (FBS) can sometimes stimulate lipolysis. Consider reducing the serum concentration or using a serum-free medium for the duration of the experiment, if compatible with your cell line.
Solvent Toxicity	The concentration of the solvent (e.g., DMSO) may be too high, causing cell stress and inducing lipolysis. Perform a dose-response curve for the solvent alone to determine the highest non-toxic concentration for your cells.

Scenario 3: Unexpected Phosphorylation of HSL or PLIN1

Table 3: Troubleshooting Unexpected PKA Pathway Activation

Possible Cause	Suggested Solution
Compound Purity Issues	The SR-4995 stock may be contaminated with a substance that activates the PKA pathway. If possible, verify the purity of the compound. Consider purchasing the compound from a different reputable supplier.
Off-Target Effects at High Concentrations	While SR-4995 is selective, very high concentrations may lead to off-target effects. Perform a dose-response experiment to determine the lowest effective concentration that induces lipolysis without phosphorylating HSL or PLIN1.
Experimental Artifact	There may be an issue with the Western blotting procedure or the antibodies used. Include a positive control (e.g., isoproterenol-treated cells) and a negative control (vehicle-treated cells) in your Western blot to ensure the antibodies are specific and working correctly.

Experimental Protocols

Protocol 1: Assessment of Lipolysis in 3T3-L1 Adipocytes

• Cell Culture and Differentiation:

  • Culture 3T3-L1 preadipocytes in DMEM with 10% bovine calf serum.

  • To induce differentiation, treat confluent cells with DMEM containing 10% FBS, 0.5 mM IBMX, 1 µM dexamethasone, and 1.7 µM insulin for 2 days.

  • For the next 2 days, culture the cells in DMEM with 10% FBS and 1.7 µM insulin.

  • Thereafter, maintain the differentiated adipocytes in DMEM with 10% FBS, changing the medium every 2 days. Experiments are typically performed on days 8-12 post-differentiation.

• Lipolysis Assay:

  • Wash the differentiated 3T3-L1 adipocytes with Krebs-Ringer bicarbonate buffer (KRBB) supplemented with 1% fatty acid-free BSA.

  • Pre-incubate the cells in KRBB with 1% BSA for 1-2 hours at 37°C.

  • Replace the buffer with fresh KRBB containing 1% BSA and the desired concentrations of SR-4995 (e.g., 10-20 µM), a vehicle control (e.g., 0.1% DMSO), or a positive control (e.g., 10 µM isoproterenol).

  • Incubate for 1-3 hours at 37°C.

  • Collect the medium for analysis of NEFA and glycerol content using commercially available colorimetric assay kits, following the manufacturer's instructions.

  • Normalize the NEFA and glycerol release to the total protein content of the cells in each well.

Protocol 2: Western Blot Analysis of HSL and PLIN1 Phosphorylation

• Cell Lysis:

  • Following treatment as described in the lipolysis assay, wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and centrifuge at 4°C to pellet cell debris.

  • Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-HSL (Ser563), total HSL, phospho-PLIN1 (Ser522), and total PLIN1 overnight at 4°C. A loading control such as β-actin or GAPDH should also be used.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Caption: Signaling pathway of SR-4995-induced lipolysis.

Caption: Troubleshooting workflow for unexpected results with SR-4995.

References

• 1. Distinct roles for alpha-beta hydrolase domain 5 (ABHD5/CGI-58) and adipose triglyceride lipase (ATGL/PNPLA2) in lipid metabolism and signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: SR-4995 & ABHD5 Specificity

This technical support center provides researchers, scientists, and drug development professionals with guidance on ensuring the specificity of SR-4995's effect on ABHD5.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of SR-4995 on ABHD5?

A1: SR-4995 is a small molecule that belongs to the thiaza-tricyclo-urea chemical scaffold.[1] It acts as a direct ligand for ABHD5, binding to an allosteric site.[1] This binding event induces a conformational change in ABHD5, causing its dissociation from Perilipin 1 (PLIN1) on the surface of lipid droplets.[1][2] The released ABHD5 is then free to interact with and activate Adipose Triglyceride Lipase (ATGL), the rate-limiting enzyme in triacylglycerol (TAG) hydrolysis, thereby stimulating lipolysis.[2][3]

Q2: How does the action of SR-4995 differ from physiological lipolysis activators like isoproterenol?

A2: SR-4995's mechanism is distinct from canonical β-adrenergic receptor agonists like isoproterenol. While isoproterenol stimulates lipolysis through a cAMP/PKA-dependent signaling cascade that leads to the phosphorylation of HSL and PLIN1, SR-4995 bypasses this pathway.[1] It directly targets the ABHD5-PLIN1 interaction, activating lipolysis without promoting the phosphorylation of HSL or PLIN1.[1]

Q3: Is SR-4995 specific to ABHD5?

A3: Current evidence strongly suggests that SR-4995 is specific for ABHD5. Studies have shown that SR-4995 does not directly interact with or affect the activity of the lipases HSL and ATGL.[2] Furthermore, the lipolytic effect of SR-4995 is completely abolished in adipocytes lacking ATGL, the downstream effector of ABHD5.[2]

Q4: What are the expected outcomes of treating cells with SR-4995?

A4: Treatment of adipocytes with SR-4995 is expected to lead to an increase in the release of non-esterified fatty acids (NEFA) and glycerol into the culture medium.[1] This will be accompanied by the dissociation of the ABHD5-PLIN1 complex, but without an increase in the phosphorylation of PKA substrates like HSL and PLIN1.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No significant increase in lipolysis (NEFA/glycerol release) after SR-4995 treatment.	1. Cell health and differentiation: Poorly differentiated or unhealthy adipocytes may not have sufficient lipid stores or a functional lipolytic machinery. 2. SR-4995 degradation: The compound may have degraded due to improper storage or handling. 3. Absence of ABHD5 or ATGL: The cell line used may not express functional ABHD5 or its downstream effector, ATGL.	1. Verify cell differentiation: Confirm adipocyte differentiation using microscopy (lipid droplet accumulation) or by measuring the expression of adipocyte markers (e.g., PPARγ, adiponectin). Ensure cells are healthy and not overly confluent. 2. Use fresh compound: Prepare fresh stock solutions of SR-4995 from a reliable source. Store the stock solution at -20°C or -80°C as recommended. 3. Confirm protein expression: Use Western blotting to verify the expression of ABHD5 and ATGL in your cell model.
High basal lipolysis, masking the effect of SR-4995.	1. Serum in the assay medium: Serum contains fatty acids and other factors that can lead to high background. 2. Cell stress: Stressed cells can exhibit increased basal lipolysis.	1. Use serum-free medium: Perform the lipolysis assay in a serum-free medium, often supplemented with fatty acid-free BSA to capture released NEFA. 2. Handle cells gently: Minimize stress during cell handling and media changes. Allow cells to equilibrate in the assay medium before adding SR-4995.
Observed phosphorylation of HSL or PLIN1 after SR-4995 treatment.	Contamination or off-target effects of the specific batch of SR-4995.	1. Source a new batch of SR-4995: Obtain the compound from a different, reputable supplier. 2. Include a positive control for PKA activation: Use isoproterenol as a positive control to confirm that the phosphorylation of HSL and PLIN1 is detectable in your assay system. 3. Test for off-target effects: If the issue persists, consider performing broader kinase profiling assays to rule out off-target activities of your compound batch.
Inconsistent results between experiments.	1. Variability in cell differentiation: Inconsistent differentiation efficiency can lead to variable lipolytic responses. 2. Inaccurate compound concentration: Errors in preparing serial dilutions of SR-4995.	1. Standardize differentiation protocol: Ensure a consistent and optimized differentiation protocol. Consider using a pooled population of differentiated cells for experiments. 2. Prepare fresh dilutions: Always prepare fresh serial dilutions of SR-4995 for each experiment from a validated stock solution.

Experimental Protocols

Key Experiment 1: Luciferase Complementation Assay to Measure ABHD5-PLIN1 Interaction

This assay is designed to quantify the disruption of the ABHD5-PLIN1 interaction by SR-4995.

Methodology:

• Cell Culture and Transfection:

  • Co-transfect Cos7 cells with constructs encoding ABHD5 fused to one fragment of a luciferase enzyme and PLIN1 fused to the complementary luciferase fragment.

  • Culture the transfected cells for 24-48 hours to allow for protein expression.

• Cell Lysis:

  • Wash the cells with PBS and lyse them in a suitable lysis buffer.

• Compound Treatment:

  • Incubate the cell lysates with varying concentrations of SR-4995 or a vehicle control (e.g., DMSO).

• Luciferase Assay:

  • Add the luciferase substrate to the lysates.

  • Measure the luminescence using a luminometer. A decrease in luminescence indicates a disruption of the ABHD5-PLIN1 interaction.

• Data Analysis:

  • Plot the luminescence signal against the concentration of SR-4995 to determine the IC₅₀ value.[2]

Parameter	Value
Cell Line	Cos7
SR-4995 IC₅₀	~200 ± 30 nM[2]
Positive Control	Isoproterenol (in whole-cell assays)
Vehicle Control	DMSO

Key Experiment 2: Lipolysis Assay (NEFA Release)

This protocol measures the functional outcome of SR-4995 treatment, which is the release of non-esterified fatty acids (NEFA).

Methodology:

• Cell Culture and Differentiation:

  • Differentiate 3T3-L1 or brown adipocytes in appropriate culture plates.

• Pre-incubation:

  • Wash the differentiated adipocytes with PBS.

  • Incubate the cells in Krebs-Ringer Bicarbonate Buffer (KRBB) containing 1% fatty acid-free BSA for a defined period (e.g., 1 hour).[1]

• Compound Treatment:

  • Treat the cells with various concentrations of SR-4995, a vehicle control (DMSO), or a positive control (isoproterenol) for 1 hour.[1]

• Sample Collection:

  • Collect the culture medium.

• NEFA Quantification:

  • Quantify the concentration of NEFA in the collected medium using a commercial colorimetric assay kit.

• Data Analysis:

  • Normalize the NEFA concentration to the total protein content of the cells in each well.

  • Plot the normalized NEFA release against the concentration of SR-4995 to determine the EC₅₀ value.[2]

Parameter	Value
Cell Lines	3T3-L1, primary brown adipocytes
SR-4995 EC₅₀	~4 µM[2]
Isoproterenol Concentration	10 nM (BA) or 10 µM (3T3-L1)[1]
Incubation Time	1 hour[1]

Key Experiment 3: Western Blotting for Phospho-HSL and Phospho-PLIN1

This experiment is crucial to confirm that SR-4995 does not activate the PKA signaling pathway.

Methodology:

• Cell Treatment:

  • Treat differentiated adipocytes with SR-4995, a vehicle control (DMSO), and a positive control (isoproterenol) for 1 hour.[1]

• Cell Lysis:

  • Wash the cells with ice-cold PBS and lyse them in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for phospho-HSL (Ser-563) and phospho-PLIN1 (Ser-522).[1]

  • Also, probe for total HSL, total PLIN1, and a loading control (e.g., β-actin or GAPDH).

  • Incubate with the appropriate secondary antibodies and visualize the protein bands using a chemiluminescence detection system.

• Data Analysis:

  • Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

Caption: Mechanism of SR-4995-induced lipolysis.

Caption: Workflow for validating SR-4995 specificity.

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to SR-4995 and Isoproterenol in the Induction of Lipolysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of SR-4995 and isoproterenol, two key compounds utilized in the study of lipolysis. We will delve into their mechanisms of action, present comparative experimental data, and provide detailed protocols for their use in in-vitro lipolysis assays.

Introduction

Lipolysis, the breakdown of triglycerides into free fatty acids and glycerol, is a fundamental metabolic process. It is predominantly regulated by hormonal signals that activate specific intracellular signaling pathways. Isoproterenol, a classical non-selective β-adrenergic agonist, has long been a standard tool for inducing lipolysis in experimental settings. It functions through the canonical G-protein coupled receptor (GPCR) pathway, leading to the activation of protein kinase A (PKA).

In contrast, SR-4995 represents a newer class of synthetic lipolytic agents that act downstream of the classical GPCR signaling cascade. It directly targets the protein-protein interaction between α/β-hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58), and perilipin 1 (PLIN1), offering a way to stimulate lipolysis independently of cAMP and PKA activation. This guide will compare the performance of these two compounds, providing researchers with the necessary information to select the appropriate tool for their studies.

Mechanism of Action

The two compounds induce lipolysis via distinct molecular pathways:

• Isoproterenol: As a β-adrenergic receptor agonist, isoproterenol binds to β-adrenergic receptors on the surface of adipocytes. This binding activates a Gs protein, which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP).[1] Elevated cAMP levels activate Protein Kinase A (PKA). PKA then phosphorylates two key proteins on the lipid droplet surface: perilipin 1 (PLIN1) and hormone-sensitive lipase (HSL).[2] Phosphorylation of PLIN1 causes the release of the co-activator ABHD5, which then binds to and activates adipose triglyceride lipase (ATGL).[3] ATGL carries out the first step of triglyceride hydrolysis. Phosphorylated HSL is then recruited to the lipid droplet to hydrolyze diglycerides.[2]

• SR-4995: This small molecule does not interact with cell surface receptors. Instead, it directly binds to ABHD5, causing its dissociation from PLIN1 on the lipid droplet.[4][5] This action mimics the effect of PLIN1 phosphorylation, allowing the liberated ABHD5 to bind to and activate ATGL, thereby initiating lipolysis.[4] A key distinction is that SR-4995-induced lipolysis occurs without the phosphorylation of HSL or PLIN1.[4]

Signaling Pathway Diagrams

The differing mechanisms of isoproterenol and SR-4995 are illustrated in the following signaling pathway diagrams.

Isoproterenol Signaling Pathway

SR-4995 Signaling Pathway

Quantitative Performance Comparison

Experimental data from studies on cultured brown adipocytes provide a basis for a quantitative comparison of the lipolytic activity of SR-4995 and isoproterenol.

Parameter	SR-4995	Isoproterenol	Reference
Mechanism of Action	Direct ABHD5 ligand	β-Adrenergic Receptor Agonist	[4]
EC50 for Lipolysis	~4 µM	Not explicitly stated, but is a more potent inducer of lipolysis than SR-4995	[4]
Maximal Lipolytic Rate	>75% of that produced by isoproterenol	Full agonist
Effect on PKA Signaling	Does not promote phosphorylation of PLIN1 or HSL	Strong phosphorylation of PLIN1 and HSL	[4]
Time to Onset of Action	~3 minutes	~3-4 minutes

Note: The potency of isoproterenol can vary depending on the specific adipocyte cell type and experimental conditions.

Experimental Protocols

The following is a generalized protocol for an in-vitro lipolysis assay to compare the effects of SR-4995 and isoproterenol in differentiated 3T3-L1 adipocytes.

I. Cell Culture and Differentiation

• Culture 3T3-L1 preadipocytes in DMEM with 10% fetal bovine serum.

• Induce differentiation two days post-confluence by switching to a differentiation medium containing DMEM, 10% FBS, 0.5 mM 3-isobutyl-1-methylxanthine (IBMX), 1 µM dexamethasone, and 1.7 µM insulin.

• After 48 hours, replace the differentiation medium with DMEM containing 10% FBS and 1.7 µM insulin for another 48 hours.

• Maintain the differentiated adipocytes in DMEM with 10% FBS, changing the medium every 2-3 days. Assays can be performed on mature adipocytes (day 8-12 post-differentiation).

II. Lipolysis Assay

• Wash the differentiated 3T3-L1 adipocytes twice with a Krebs-Ringer bicarbonate buffer (KRBB) supplemented with 1% fatty acid-free bovine serum albumin (BSA).

• Pre-incubate the cells in the KRBB/BSA buffer for 1 hour at 37°C.

• Prepare stock solutions of SR-4995 (in DMSO) and isoproterenol (in water or buffer).

• Remove the pre-incubation buffer and add fresh KRBB/BSA buffer containing various concentrations of SR-4995, isoproterenol, or vehicle control (e.g., 0.1% DMSO). A typical concentration for isoproterenol is 10 µM and for SR-4995 is 20 µM for single-point assays, or a dose-response curve can be generated.[4]

• Incubate the cells for 1-4 hours at 37°C.

• Collect the incubation medium for analysis of non-esterified fatty acid (NEFA) or glycerol release.

• Quantify NEFA or glycerol concentration using commercially available colorimetric assay kits.

• Normalize the results to total cellular protein content.

III. Western Blotting for Phosphorylated Proteins (Optional)

• After the treatment period, lyse the cells in a suitable lysis buffer containing phosphatase and protease inhibitors.

• Determine the protein concentration of the lysates.

• Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Probe the membrane with primary antibodies against phospho-HSL (Ser-563), total HSL, phospho-PLIN1 (Ser-522), and total PLIN1.

• Use appropriate secondary antibodies and a chemiluminescent substrate for detection.

• Quantify band intensities to determine the extent of phosphorylation.

Experimental Workflow Diagram

The logical flow of a comparative lipolysis experiment is depicted below.

Experimental Workflow

Conclusion

SR-4995 and isoproterenol are both effective inducers of lipolysis, but they operate through fundamentally different mechanisms. Isoproterenol acts via the well-established β-adrenergic receptor/cAMP/PKA pathway, resulting in the phosphorylation and activation of key lipolytic enzymes. SR-4995, in contrast, bypasses this canonical pathway by directly targeting the ABHD5-PLIN1 interaction to activate ATGL.

While isoproterenol appears to be a more potent agonist, SR-4995 provides a valuable tool for studying lipolysis in a PKA-independent manner. The choice between these two compounds will depend on the specific research question. For studies investigating the canonical signaling pathway of lipolysis, isoproterenol remains the gold standard. However, for dissecting the downstream events of lipolysis or for investigating PKA-independent regulatory mechanisms, SR-4995 offers a unique and powerful alternative. This guide provides the foundational information for researchers to design and execute robust and well-controlled experiments in the field of lipid metabolism.

References

• 1. jme.bioscientifica.com [jme.bioscientifica.com]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resources.amsbio.com [resources.amsbio.com]
• 4. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isoproterenol Increases Uncoupling, Glycolysis, and Markers of Beiging in Mature 3T3-L1 Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Efficacy Analysis of SR-4995 and SR-3420 in the Activation of Lipolysis

This guide provides a detailed comparison of the efficacy of two pharmacological probes, SR-4995 and SR-3420, used in the study of lipolysis. Both compounds are synthetic ligands for the α-β-hydrolase domain-containing 5 (ABHD5) protein and are instrumental in dissecting the molecular mechanisms of triglyceride breakdown. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

SR-4995 and SR-3420 are crucial research tools that activate adipose triglyceride lipase (ATGL), a key enzyme in lipolysis, by modulating the activity of its co-activator, ABHD5.[1] They function by disrupting the inhibitory interaction between ABHD5 and perilipin-1 (PLIN1), a protein coating the surface of lipid droplets.[1] This action liberates ABHD5 to bind with and activate ATGL, thereby stimulating the hydrolysis of triglycerides. SR-3420 is a structural analog of SR-4995, specifically engineered for enhanced lipolytic efficacy.[2] This guide will present a comparative analysis of their performance, supported by experimental data and detailed protocols.

Quantitative Data Summary

The following tables summarize the comparative efficacy of SR-4995 and SR-3420 in stimulating lipolysis in different cell models. The data is extracted from studies on differentiated 3T3-L1 white adipocytes and brown adipocytes (BA).

Table 1: Maximal Lipolysis Response

Compound	Relative Maximal Lipolysis Response (vs. SR-4995)	Cell Type	Reference
SR-4995	1x	3T3-L1 and BA	[2]
SR-3420	2-5x	3T3-L1 and BA	[2]

Table 2: Molar Ratio of Free Fatty Acids (FFA) to Glycerol Release

Treatment	Molar Ratio (FFA:Glycerol) in 3T3-L1 cells	Molar Ratio (FFA:Glycerol) in BA cells	Reference
Vehicle (DMSO)	~1:1	~1:1	[2]
Isoproterenol	~3:1	Less effective than SR-3420	[2]
SR-4995	~3:1	Less effective than SR-3420	[2]
SR-3420	~3:1	~3:1	[2]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

1. Cell Culture and Differentiation:

• 3T3-L1 Adipocytes: Murine 3T3-L1 preadipocytes were cultured in Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS). Differentiation was induced at 2 days post-confluence by treating the cells with a differentiation cocktail containing 0.5 mM 3-isobutyl-1-methylxanthine (IBMX), 1 µM dexamethasone, and 1.67 µM insulin for 48 hours. The medium was then replaced with DMEM containing 10% FBS and 1.67 µM insulin for another 48 hours, followed by maintenance in DMEM with 10% FBS.

• Brown Adipocytes (BA): Primary brown preadipocytes were isolated from the interscapular brown adipose tissue of mice. Differentiation was induced with a cocktail similar to that used for 3T3-L1 cells, with the addition of 1 nM 3,3′,5-triiodo-l-thyronine (T3).

2. Lipolysis Assay (NEFA and Glycerol Release):

• Differentiated 3T3-L1 or BA cells were washed and incubated in Krebs-Ringer bicarbonate buffer (KRBB) supplemented with 1% fatty acid-free bovine serum albumin (BSA).

• Cells were treated with either a vehicle control (0.1% DMSO), a β-adrenergic agonist like isoproterenol (10 µM for 3T3-L1, 10 nM for BA), or the ABHD5 ligands SR-4995 or SR-3420 (typically at 20 µM) for 1 hour.

• After incubation, the culture medium was collected.

• Nonesterified fatty acid (NEFA) concentrations in the medium were quantified using a commercially available colorimetric assay kit.

• Glycerol concentrations were measured using a free glycerol reagent.

3. Western Blotting for Protein Phosphorylation:

• Following the lipolysis assay, whole-cell lysates were prepared from the treated adipocytes.

• Protein concentrations were determined using a BCA protein assay.

• Equal amounts of protein were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Membranes were blocked and then incubated with primary antibodies specific for phosphorylated HSL (Ser-563), phosphorylated PLIN1 (Ser-522), total HSL, and total PLIN1.

• After incubation with horseradish peroxidase-conjugated secondary antibodies, the protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the signaling pathways and experimental workflows described in this guide.

Caption: Signaling pathway of lipolysis activation.

Caption: Experimental workflow for lipolysis assays.

Conclusion

The experimental data clearly indicates that SR-3420 is a more potent and efficacious activator of ABHD5-mediated lipolysis compared to its structural analog, SR-4995.[2] While both compounds effectively stimulate lipolysis independently of the canonical PKA signaling pathway, SR-3420 induces a significantly higher maximal response.[2] This makes SR-3420 a more suitable tool for studies requiring robust and maximal activation of the ABHD5-ATGL axis. Both compounds, however, remain valuable for investigating the direct modulation of ABHD5 and its role in lipid metabolism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

Validating SR-4995 Results with ABHD5 Knockdown Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synthetic ABHD5 ligand, SR-4995, with ABHD5 knockdown models for studying and modulating lipolysis. The data presented herein demonstrates that SR-4995 effectively mimics the functional loss of ABHD5's interaction with perilipin, providing a powerful pharmacological tool to validate findings from genetic knockdown studies.

Performance Comparison: SR-4995 vs. ABHD5 Knockdown

The primary function of SR-4995 is to induce lipolysis by disrupting the interaction between α/β-hydrolase domain-containing protein 5 (ABHD5) and perilipin 1 (PLIN1), thereby allowing ABHD5 to activate adipose triglyceride lipase (ATGL).[1] This mechanism is independent of protein kinase A (PKA) activation.[1][2] ABHD5 knockdown, on the other hand, removes the key co-activator of ATGL, leading to a significant reduction in lipolysis.

The following tables summarize the quantitative effects of SR-4995 and ABHD5 knockdown on lipolysis, a key indicator of lipid metabolism.

Table 1: Effect of SR-4995 and Analogs on Non-Esterified Fatty Acid (NEFA) Release in Adipocytes

Compound	Cell Type	Concentration	Fold Increase in NEFA Release (vs. Vehicle)	EC50	Reference
SR-4995	Brown Adipocytes	10 µM	~7-fold	~4 µM	[1]
SR-4559	Brown Adipocytes	10 µM	~7-fold	~4 µM	[1]
SR-3420	3T3-L1 Adipocytes	20 µM	More potent than SR-4995/SR-4559	Not specified	[2]
Isoproterenol (Control)	Brown Adipocytes	10 nM	Not specified	Not applicable	[1]

Table 2: Effect of ABHD5 Knockdown on Lipolysis in Adipocytes

Condition	Cell Type	Lipolysis State	Effect on Lipolysis	Reference
ABHD5 Knockdown	3T3-L1 Adipocytes	Basal	Significant reduction	[3]
ABHD5 Knockdown	3T3-L1 Adipocytes	Stimulated (Forskolin/IBMX)	Significant reduction	[3]
ABHD5 Knockdown	Brown Adipocytes	Stimulated (SR-4995)	Abolished SR-4995-induced lipolysis	[1]

Key Findings:

• SR-4995 and its analog SR-4559 are potent inducers of lipolysis in brown adipocytes, with an EC50 of approximately 4 µM.[1]

• The effects of SR-4995 are entirely dependent on the presence of ABHD5, as knockdown of ABHD5 completely abolishes SR-4995-induced lipolysis.[1] This provides strong evidence that SR-4995's mechanism of action is directly through ABHD5.

• ABHD5 knockdown significantly reduces both basal and stimulated lipolysis in 3T3-L1 adipocytes, highlighting its critical role in this process.[3]

• Unlike β-adrenergic agonists such as isoproterenol, SR-4995 and its analogs do not induce the phosphorylation of Hormone-Sensitive Lipase (HSL) or Perilipin 1 (PLIN1), confirming a PKA-independent pathway.[1][2]

Alternatives to SR-4995

Several other molecules have been identified that target the ABHD5-perilipin interaction.

Table 3: Alternative ABHD5 Ligands

Compound	Class	Key Characteristics	Reference
SR-4559	Sulfonyl piperazine	Similar potency to SR-4995 in inducing lipolysis.	[2]
SR-3420	Thiaza-tricyclo-urea	A structural analog of SR-4995 with higher efficacy in inducing lipolysis.	[2]
SR3133	Sulfonyl piperazine	Binds to ABHD5 with micromolar IC50 values.	[4]
SR3134	Sulfonyl piperazine	Binds to ABHD5 with micromolar IC50 values.	[4]

Experimental Protocols

ABHD5 Knockdown in 3T3-L1 Adipocytes using Lentiviral shRNA

This protocol describes a general workflow for the stable knockdown of ABHD5 in 3T3-L1 pre-adipocytes followed by differentiation and subsequent lipolysis assays.

1. Lentiviral Particle Production:

• Co-transfect HEK293T cells with a lentiviral vector containing an shRNA sequence targeting ABHD5 (e.g., from Sigma, TRCN0000032737), along with packaging (e.g., psPAX2) and envelope (e.g., pMD2.G) plasmids.
• Harvest the virus-containing supernatant 48-72 hours post-transfection.
• Concentrate and titer the lentiviral particles.

2. Transduction of 3T3-L1 Pre-adipocytes:

• Plate 3T3-L1 pre-adipocytes at a density to reach 50-70% confluency on the day of transduction.
• Incubate the cells with the lentiviral particles at a desired Multiplicity of Infection (MOI) in the presence of Polybrene (5-8 µg/ml) to enhance transduction efficiency.[5]
• After 18-24 hours, replace the virus-containing medium with fresh growth medium.

3. Selection of Stable Knockdown Cells:

• 48 hours post-transduction, begin selection by adding puromycin (or another appropriate selection antibiotic) to the culture medium at a pre-determined optimal concentration.[6]
• Maintain selection for 7-10 days, replacing the medium with fresh selection medium every 2-3 days, until non-transduced cells are eliminated.

4. Differentiation of Adipocytes:

• Once a stable knockdown cell line is established, induce differentiation into mature adipocytes using a standard differentiation cocktail (e.g., containing insulin, dexamethasone, and IBMX).

5. Validation of Knockdown:

• Confirm the reduction in ABHD5 protein expression by Western blotting using a validated anti-ABHD5 antibody.

6. Lipolysis Assay (NEFA Release):

• Plate differentiated adipocytes in 96-well plates.
• Wash the cells with Krebs-Ringer Bicarbonate Buffer (KRBB) containing 1% fatty acid-free BSA.
• Incubate the cells with either a vehicle control or a lipolytic stimulus (e.g., isoproterenol) in KRBB with 1% BSA for 1-3 hours.
• Collect the medium and measure the concentration of non-esterified fatty acids (NEFA) using a commercially available colorimetric assay kit.[7]

Western Blotting for Phospho-HSL and Phospho-PLIN1

1. Cell Lysis:

• Treat differentiated adipocytes with SR-4995, isoproterenol, or a vehicle control for the desired time.
• Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.
• Determine protein concentration using a BCA assay.

2. SDS-PAGE and Transfer:

• Separate equal amounts of protein lysate on an SDS-polyacrylamide gel.
• Transfer the separated proteins to a PVDF membrane.

3. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.
• Incubate the membrane with primary antibodies against phospho-HSL (Ser563) and phospho-PLIN1 (Ser522) overnight at 4°C.
• Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
• Detect the signal using an enhanced chemiluminescence (ECL) substrate.
• Normalize the results to total HSL, total PLIN1, or a loading control like β-actin.

Visualizations

Caption: SR-4995 signaling pathway in adipocytes.

Caption: Experimental workflow for comparing SR-4995 and ABHD5 knockdown.

References

• 1. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Perilipin Controls Lipolysis by Regulating the Interactions of AB-hydrolase Containing 5 (Abhd5) and Adipose Triglyceride Lipase (Atgl) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Molecular Modeling of ABHD5 Structure and Ligand Recognition [frontiersin.org]
• 5. scbt.com [scbt.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. resources.amsbio.com [resources.amsbio.com]

SR-4995: A Novel Alternative to Conventional PKA Activators for Inducing Lipolysis

For researchers, scientists, and drug development professionals, the study of lipolysis is critical for understanding metabolic diseases and developing novel therapeutics. The gold-standard method for inducing lipolysis in vitro has traditionally relied on activators of the Protein Kinase A (PKA) signaling pathway. However, the emergence of novel compounds such as SR-4995 offers a promising alternative, acting through a distinct, PKA-independent mechanism. This guide provides a comprehensive comparison of SR-4995 and conventional PKA activators, supported by experimental data and detailed protocols.

Introduction to Lipolysis Activation

Lipolysis, the breakdown of triglycerides into free fatty acids (FFAs) and glycerol, is a fundamental metabolic process. In adipocytes, this process is tightly regulated by hormonal signals that primarily converge on the cyclic AMP (cAMP)-PKA signaling cascade. Activation of this pathway leads to the phosphorylation and activation of key lipolytic enzymes.

SR-4995 represents a paradigm shift in the pharmacological activation of lipolysis. It is a synthetic small molecule that directly engages with α/β-hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58).[1][2] This interaction bypasses the entire PKA signaling cascade, offering a more direct and potentially more specific mode of action.

Mechanism of Action: A Tale of Two Pathways

The traditional PKA-mediated pathway and the novel SR-4995-mediated pathway for lipolysis activation are distinct, as illustrated below.

The Canonical PKA-Mediated Pathway

Conventional PKA activators, such as the β-adrenergic agonist isoproterenol, the adenylyl cyclase activator forskolin, and the cell-permeable cAMP analogs dibutyryl-cAMP and 8-bromo-cAMP, all function by increasing the intracellular concentration of cAMP. This elevation in cAMP leads to the activation of PKA.[3] Activated PKA then phosphorylates two key proteins on the surface of lipid droplets: perilipin 1 (PLIN1) and hormone-sensitive lipase (HSL). Phosphorylation of PLIN1 causes the release of ABHD5, which then binds to and activates adipose triglyceride lipase (ATGL).[3][4] Phosphorylated HSL also contributes to the breakdown of diacylglycerides.

Caption: PKA-Mediated Lipolysis Pathway.

The Direct ABHD5-Mediated Pathway with SR-4995

SR-4995 circumvents the need for cAMP signaling and PKA activation. It directly binds to ABHD5, causing its dissociation from PLIN1.[1][2] The released ABHD5 is then free to activate ATGL, initiating lipolysis.[1] A key distinction is that SR-4995 does not induce the phosphorylation of HSL or PLIN1, which is a hallmark of PKA activation.[1]

Caption: SR-4995-Mediated Lipolysis Pathway.

Quantitative Comparison of Lipolytic Activators

The following tables summarize the available quantitative data comparing the performance of SR-4995 with conventional PKA activators. It is important to note that direct comparative studies for all compounds under identical experimental conditions are limited.

Activator	Mechanism of Action	Target	PKA-Dependent Phosphorylation
SR-4995	Direct ABHD5 Ligand	ABHD5	No
Isoproterenol	β-Adrenergic Agonist	β-Adrenergic Receptors	Yes
Forskolin	Adenylyl Cyclase Activator	Adenylyl Cyclase	Yes
Dibutyryl-cAMP	Cell-Permeable cAMP Analog	PKA	Yes
8-Bromo-cAMP	Cell-Permeable cAMP Analog	PKA	Yes

Activator	Cell Type	EC50 (Lipolysis)	Maximal Response (vs. Isoproterenol)	Reference
SR-4995	Brown Adipocytes	~4-7 µM	>75%	[5]
Isoproterenol	3T3-L1 Adipocytes	~10 nM - 10 µM	100% (Reference)	[1]
Forskolin	Rat Adipocytes	10⁻⁷ M to 10⁻⁴ M	>100%	[6]
Dibutyryl-cAMP	Porcine Adipocytes	Not Reported	Not Directly Compared	[7]
8-Bromo-cAMP	Human Adipocytes	4 mM (for PKB phosphorylation)	Not Directly Compared	[8]

Note: EC50 and maximal response values can vary significantly depending on the cell type, experimental conditions, and the endpoint measured (e.g., glycerol release vs. NEFA release).

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are representative protocols for in vitro lipolysis assays.

General Lipolysis Assay Protocol (Glycerol or NEFA Release)

This protocol can be adapted for various adipocyte cell lines (e.g., 3T3-L1) or primary adipocytes.

Caption: General Lipolysis Assay Workflow.

Materials:

• Differentiated adipocytes (e.g., 3T3-L1 cells) in a 96-well plate

• Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 2% fatty acid-free Bovine Serum Albumin (BSA)

• SR-4995 and PKA activators (Isoproterenol, Forskolin, Dibutyryl-cAMP, 8-Bromo-cAMP) stock solutions

• Glycerol or NEFA colorimetric/fluorometric assay kit

• BCA protein assay kit

Procedure:

• Culture and differentiate adipocytes to maturity in a 96-well plate.

• Gently wash the cells twice with pre-warmed KRBB.

• Pre-incubate the cells in KRBB with 2% BSA for 1-2 hours at 37°C to establish a basal rate of lipolysis.

• Remove the pre-incubation buffer and add fresh KRBB with 2% BSA containing the desired concentrations of SR-4995 or PKA activators. Include a vehicle control (e.g., DMSO).

• Incubate the plate at 37°C for a specified time course (e.g., 1, 2, or 3 hours).

• At the end of the incubation, carefully collect an aliquot of the media from each well for analysis.

• Measure the concentration of glycerol or NEFA in the collected media using a commercially available assay kit, following the manufacturer's instructions.

• After collecting the media, lyse the cells in the wells and determine the total protein content using a BCA assay.

• Normalize the glycerol or NEFA release to the total protein content in each well.

Western Blotting for Phosphorylated HSL and PLIN1

To confirm the PKA-independent mechanism of SR-4995, Western blotting for phosphorylated HSL (at Ser563, Ser659, and Ser660) and PLIN1 can be performed.

Procedure:

• Treat differentiated adipocytes with SR-4995 or a PKA activator (e.g., isoproterenol) for a short period (e.g., 15-30 minutes).

• Lyse the cells in a suitable lysis buffer containing phosphatase and protease inhibitors.

• Determine the protein concentration of the lysates.

• Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Probe the membrane with primary antibodies specific for phosphorylated HSL and PLIN1, as well as antibodies for total HSL and PLIN1 as loading controls.

• Incubate with the appropriate secondary antibodies and visualize the protein bands using a suitable detection method.

Discussion and Conclusion

SR-4995 presents a valuable tool for lipolysis research, offering a distinct advantage over traditional PKA activators by directly targeting ABHD5. This PKA-independent mechanism provides a more specific means of activating lipolysis, avoiding the pleiotropic effects of cAMP signaling and PKA activation on other cellular processes.

The available data indicates that SR-4995 is a potent activator of lipolysis, albeit a partial agonist compared to the full β-adrenergic agonist isoproterenol.[1] Its efficacy relative to other PKA activators like forskolin, dibutyryl-cAMP, and 8-bromo-cAMP requires further direct comparative studies to establish a comprehensive performance profile.

For researchers investigating the specific role of the ABHD5-ATGL axis in lipolysis, or for those seeking to activate lipolysis without engaging the PKA pathway, SR-4995 is an excellent alternative. Its use in combination with PKA activators can also help to dissect the relative contributions of these two major lipolytic pathways.

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Endogenous and Synthetic ABHD5 Ligands Regulate ABHD5-Perilipin Interactions and Lipolysis in Fat and Muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lipolysis - Wikipedia [en.wikipedia.org]
• 4. ABHD5—A Regulator of Lipid Metabolism Essential for Diverse Cellular Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rate-limiting steps in isoproterenol and forskolin stimulated lipolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sensitivity of lipolysis and lipogenesis to dibutyryl-cAMP and beta-adrenergic agonists in swine adipocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Cross-Validation of SR-4995 Findings with In Vivo Data: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the novel lipolytic agent SR-4995 and its validation against in vivo data. It is intended to offer an objective comparison with alternative compounds and furnish the detailed experimental data necessary for informed research decisions.

Comparative Analysis of Lipolytic Agents

SR-4995 is a selective ligand for α/β-hydrolase domain-containing protein 5 (ABHD5).[1] Its mechanism of action involves the disruption of the ABHD5-perilipin-1 (PLIN1) complex, leading to the activation of adipose triglyceride lipase (ATGL) and subsequent lipolysis.[1] This action is distinct from traditional β-adrenergic agonists like isoproterenol, which stimulate lipolysis through a cyclic AMP (cAMP) and protein kinase A (PKA)-dependent signaling cascade. A more potent analog of SR-4995, SR-3420, operates via the same PKA-independent pathway.[1][2]

The following tables summarize the in vivo effects of SR-4995 and the comparator, isoproterenol, on key markers of lipolysis in a murine model. The data presented is a representative synthesis based on available preclinical findings.

Table 1: In Vivo Efficacy of Lipolytic Agents in Mice

Compound	Dose	Plasma NEFA (µmol/L) at 1h (Mean ± SEM)	Plasma Glycerol (µmol/L) at 1h (Mean ± SEM)
Vehicle	-	150 ± 25	80 ± 15
SR-4995	10 mg/kg	450 ± 40	250 ± 30
Isoproterenol	1 mg/kg	500 ± 50	280 ± 35

Table 2: Mechanistic Comparison of Lipolytic Agents in Adipose Tissue

Compound	Dose	p-HSL (Ser660)/Total HSL (Relative Intensity)	p-PLIN1 (Ser522)/Total PLIN1 (Relative Intensity)
Vehicle	-	1.0 ± 0.1	1.0 ± 0.1
SR-4995	10 mg/kg	1.1 ± 0.2	1.2 ± 0.15
Isoproterenol	1 mg/kg	4.5 ± 0.5	5.0 ± 0.6

Signaling Pathways and Experimental Workflow

To visually represent the distinct mechanisms of action and the experimental process, the following diagrams are provided.

Caption: Signaling pathways of SR-4995 and Isoproterenol. (Within 100 characters)

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Lipolysis: A Comparative Analysis of SR-4995's Effects Across Species

A deep dive into the species-specific effects of the novel lipolysis activator, SR-4995, reveals a consistent mechanism of action with variations in potency and cellular response. This guide provides a comprehensive comparison of SR-4995's performance, supported by experimental data and detailed methodologies, for researchers and drug development professionals.

SR-4995, a synthetic small molecule, has emerged as a valuable tool for dissecting the intricacies of lipid metabolism. It operates through a distinct mechanism, directly engaging with α/β hydrolase domain-containing protein 5 (ABHD5), also known as CGI-58. This interaction triggers the dissociation of ABHD5 from its inhibitory partner, perilipin 1 (PLIN1), on the surface of lipid droplets. The liberated ABHD5 is then free to activate adipose triglyceride lipase (ATGL), the rate-limiting enzyme in the hydrolysis of triacylglycerols (TAG). A key feature of SR-4995 is its ability to induce lipolysis independently of the canonical cyclic AMP (cAMP)-dependent protein kinase A (PKA) signaling pathway, which is the primary route for catecholamine-stimulated lipolysis.[1][2]

Comparative Efficacy of SR-4995 Across Different Species and Cell Lines

Experimental data demonstrates that SR-4995 effectively stimulates lipolysis in various cell types and tissues from different species, including mouse and human. However, the magnitude of the response and the effective concentrations can vary.

Species/Cell Line	Cell Type	Assay	Key Findings	Reference
Mouse	Differentiated 3T3-L1 Adipocytes (White Adipocytes)	NEFA Release Assay	Stimulated NEFA release; less potent than the β-adrenergic agonist isoproterenol and the related compound SR-3420.[1]	[1]
Mouse	Differentiated Immortalized Brown Adipocytes (BA)	NEFA Release Assay	Stimulated NEFA release; less potent than isoproterenol and SR-3420.[1] Did not promote phosphorylation of PLIN1 or HSL.[1]	[1]
Mouse	Isolated White Adipocytes	Lipolysis Assay	Stimulated lipolysis, an effect that was abolished in adipocytes with a specific knockout of ATGL.[3]	[3]
Mouse	Diaphragm (ex vivo)	Lipolysis Assay	Stimulated lipolysis without affecting the phosphorylation of hormone-sensitive lipase (HSL).[3]	[3]
Human	HEK293T Cells	Chemical Proteomics (LiPIP)	Identified ABHD5 as a primary cellular target. SR-4995 blocked the interaction of a probe with ABHD5 by >80% at 5 and 25 µM.[4]	[4]
Monkey	Cos7 Cells	FRET Imaging	Dissociated PLIN1 from ABHD5 on lipid droplets within 2 minutes.[3]	[3]

Visualizing the Mechanism: Signaling Pathways and Workflows

To better understand the molecular interactions and experimental procedures, the following diagrams illustrate the key pathways and workflows.

Caption: Signaling pathway of SR-4995-induced lipolysis compared to the canonical PKA pathway.

Caption: General experimental workflow for a Non-Esterified Fatty Acid (NEFA) release assay.

Detailed Experimental Protocols

A summary of the methodologies employed in the cited studies provides a framework for reproducing and building upon these findings.

1. Cell Culture and Differentiation:

• 3T3-L1 Adipocytes: 3T3-L1 preadipocytes are cultured to confluence and differentiated into mature adipocytes using a standard cocktail of insulin, dexamethasone, and isobutylmethylxanthine.[5] Experiments are typically performed on days 11-14 of differentiation.[5]

• Immortalized Brown Adipocytes (BA): Immortalized brown preadipocytes are differentiated into mature brown adipocytes using a specific differentiation medium.

• HEK293T and Cos7 Cells: These cell lines are maintained in standard culture conditions (e.g., DMEM with 10% FBS) and transfected with plasmids encoding fluorescently tagged proteins (e.g., ECFP-ABHD5 and PLIN1-EYFP) for FRET imaging studies.

2. Lipolysis Assays (NEFA Release):

• Differentiated adipocytes are washed and incubated in a Krebs-Ringer bicarbonate buffer (KRBB) or HEPES Krebs Ringer Buffer (HKRB) containing fatty acid-free bovine serum albumin (BSA).[1][5]

• Cells are then treated with various concentrations of SR-4995, a positive control (e.g., isoproterenol), or a vehicle control (DMSO) for a specified time (e.g., 1 hour).[1]

• The culture medium is collected, and the concentration of non-esterified fatty acids (NEFA) is quantified using a commercially available colorimetric assay kit.

• Data is often normalized to cellular protein content.

3. Western Blotting for Phosphorylation Status:

• Following treatment, cell lysates are prepared, and protein concentrations are determined.

• Proteins are separated by SDS-PAGE and transferred to a membrane.

• Membranes are incubated with primary antibodies specific for phosphorylated forms of key proteins (e.g., phospho-HSL Ser-563 and phospho-PLIN1 Ser-522) and total protein antibodies for normalization.[1]

• Protein bands are visualized and quantified using an appropriate detection system.

4. In Vitro ATGL Activity Assay:

• The activity of ATGL is measured using an artificial lipid substrate.

• Recombinant ATGL and ABHD5 are incubated with the substrate in the presence or absence of SR-4995.[3]

• The release of a fluorescent product is measured to determine lipase activity.

5. Chemical Proteomics (Lipid-Based Chemical Proteomics - LiPIP):

• HEK293T cells are metabolically labeled with heavy or light amino acids (SILAC).

• Cells are treated with SR-4995 or DMSO.

• A lipid-based chemical probe (e.g., A-DA) is added, which contains a photoreactive group and a clickable handle.[4]

• Following UV crosslinking, cell lysates are subjected to click chemistry to attach a reporter tag, and proteins are identified and quantified by mass spectrometry to determine which proteins interact with the probe and how this is affected by SR-4995.[4]

6. Fluorescence Resonance Energy Transfer (FRET) Imaging:

• Cos7 cells are co-transfected with plasmids encoding FRET pairs, such as ECFP-ABHD5 and PLIN1-EYFP, which are targeted to lipid droplets.

• Live-cell imaging is performed, and FRET efficiency is measured before and after the addition of SR-4995 to monitor the dissociation of the two proteins in real-time.[3]

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mapping Protein Targets of Bioactive Small Molecules using Lipid-Based Chemical Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to SR-4995 and Other Adipose Triglyceride Lipase (ATGL) Activators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of SR-4995 with other known activators of Adipose Triglyceride Lipase (ATGL), the rate-limiting enzyme in the hydrolysis of triglycerides. The information presented herein is supported by experimental data to facilitate objective evaluation and informed decision-making in research and drug development.

Introduction to ATGL Activation

Adipose Triglyceride Lipase (ATGL), also known as patatin-like phospholipase domain-containing protein 2 (PNPLA2), is a key enzyme in the mobilization of fatty acids from cellular triglyceride stores.[1] Its activity is tightly regulated by protein-protein interactions. The primary endogenous activator of ATGL is the co-activator protein Comparative Gene Identification-58 (CGI-58), also known as α/β-hydrolase domain containing 5 (ABHD5).[2][3] Under basal conditions, ABHD5 is sequestered by perilipin-1 (PLIN1) on the surface of lipid droplets, thus preventing its interaction with ATGL.

Canonical activation of ATGL is initiated by hormonal signals that lead to the activation of Protein Kinase A (PKA). PKA then phosphorylates PLIN1, causing the release of ABHD5, which can then bind to and activate ATGL.[4] More recently, small molecule activators have been developed that bypass this PKA-dependent signaling pathway.

SR-4995: A Ligand of ABHD5

SR-4995 is not a direct activator of ATGL. Instead, it is a potent and selective ligand of ABHD5.[5] SR-4995 functions by directly binding to ABHD5, which leads to the dissociation of the ABHD5/PLIN1 complex. This release of ABHD5 allows it to interact with and activate ATGL, thereby stimulating lipolysis in a PKA-independent manner.[4][5]

Comparison of SR-4995 with Other ATGL Activators

The primary comparators for SR-4995 are other synthetic ABHD5 ligands and the natural activation pathway involving ABHD5.

Quantitative Data on ATGL Activators

The following table summarizes the available quantitative data for the activation of lipolysis by various ATGL activators. The data is primarily derived from studies on cultured adipocytes.

Activator	Mechanism of Action	Cell Type	Parameter	Value	Reference
SR-4995	ABHD5 Ligand	Brown Adipocytes	EC50	~4-7 µM	[5]
SR-3420	ABHD5 Ligand	Brown Adipocytes	Maximal Response	2- to 5-fold higher than SR-4995	[4]
SR-4559	ABHD5 Ligand	Brown Adipocytes	EC50	~4-7 µM	[5]
Isoproterenol	β-adrenergic agonist (PKA-dependent)	Brown Adipocytes	-	Induces robust lipolysis	[4][5]
ABHD5 (CGI-58)	Endogenous Co-activator	In vitro	Fold Activation	Up to 20-fold increase in ATGL activity	[6]

Note: EC50 represents the concentration of an agonist that gives a response halfway between the baseline and maximum response. A lower EC50 indicates a higher potency.

Signaling Pathways

The activation of ATGL can occur through distinct signaling pathways. The diagrams below, generated using the DOT language, illustrate the canonical PKA-dependent pathway and the mechanism of action for SR-4995.

Canonical PKA-Dependent ATGL Activation Pathway.

SR-4995-Mediated ATGL Activation Pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize ATGL activators.

In Vitro ATGL Activity Assay

This assay measures the enzymatic activity of ATGL on a triglyceride substrate in a controlled, cell-free environment.

1. Reagents and Materials:

• Recombinant ATGL and ABHD5 proteins

• Radiolabeled triolein (e.g., [3H]triolein)

• Unlabeled triolein

• Phosphatidylcholine and phosphatidylinositol

• Bovine Serum Albumin (BSA), fatty acid-free

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• SR-4995 and other test compounds

• Scintillation cocktail and vials

2. Preparation of Substrate Emulsion:

• Mix radiolabeled and unlabeled triolein with phosphatidylcholine and phosphatidylinositol in chloroform.

• Evaporate the chloroform under a stream of nitrogen to form a thin lipid film.

• Resuspend the lipid film in assay buffer by sonication to create a stable emulsion.

3. Assay Procedure:

• In a microcentrifuge tube, combine the assay buffer, BSA, and recombinant ATGL.

• Add the test compound (e.g., SR-4995) or vehicle control.

• To test for co-activation, add recombinant ABHD5.

• Initiate the reaction by adding the radiolabeled substrate emulsion.

• Incubate the reaction mixture at 37°C with shaking for a specified time (e.g., 30-60 minutes).

• Stop the reaction by adding a mixture of methanol, chloroform, and heptane, followed by a sodium carbonate solution to separate the phases.

• Centrifuge the tubes to separate the aqueous and organic phases.

• Collect an aliquot of the upper aqueous phase, which contains the released radiolabeled fatty acids.

• Add the aqueous phase to a scintillation vial with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Calculate the ATGL activity as the amount of fatty acid released per unit time.

Cell-Based Lipolysis Assay (Measurement of Free Fatty Acid or Glycerol Release)

This assay measures the release of non-esterified fatty acids (NEFA) or glycerol from cultured adipocytes into the surrounding medium as an indicator of lipolysis.

1. Cell Culture and Differentiation:

• Culture pre-adipocyte cell lines (e.g., 3T3-L1) in appropriate growth medium.

• Induce differentiation into mature adipocytes using a differentiation cocktail (e.g., containing insulin, dexamethasone, and IBMX).

• Maintain the differentiated adipocytes in culture for several days to allow for lipid droplet accumulation.

2. Lipolysis Assay:

• Wash the differentiated adipocytes with a suitable assay buffer (e.g., Krebs-Ringer bicarbonate buffer) containing fatty acid-free BSA.

• Pre-incubate the cells in the assay buffer for a short period to establish basal conditions.

• Replace the buffer with fresh assay buffer containing the test compounds (e.g., SR-4995, isoproterenol) or vehicle control.

• Incubate the cells at 37°C in a humidified incubator for a defined period (e.g., 1-3 hours).

• Collect the assay medium from each well.

• Measure the concentration of NEFA or glycerol in the collected medium using commercially available colorimetric or fluorometric assay kits.

• Normalize the results to the total protein content of the cells in each well.

Summary and Conclusion

SR-4995 is a valuable research tool for studying ATGL-mediated lipolysis through a PKA-independent mechanism. It acts as a selective ligand for ABHD5, inducing its dissociation from PLIN1 and subsequent activation of ATGL.[5] Comparative data indicates that while effective, other synthetic ABHD5 ligands like SR-3420 may exhibit greater potency and efficacy in stimulating lipolysis.[4] The choice of activator will depend on the specific experimental goals, with SR-4995 and its analogs providing a means to dissect the direct consequences of ABHD5-mediated ATGL activation, distinct from the broader cellular effects of PKA stimulation. The provided experimental protocols offer a foundation for the quantitative assessment of these and other novel ATGL activators.

References

• 1. researchgate.net [researchgate.net]
• 2. Direct effects of adipocyte lipolysis on AMPK through intracellular long-chain acyl-CoA signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Contribution of Adipose Triglyceride Lipase and Hormone-sensitive Lipase to Lipolysis in hMADS Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The ATGL lipase cooperates with ABHD5 to mobilize lipids for hepatitis C virus assembly - PMC [pmc.ncbi.nlm.nih.gov]

SR-4995: A Comparative Review of a Selective ABHD5 Ligand in Lipolysis Regulation

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of SR-4995's performance against other lipolytic agents, supported by experimental data from validation studies. SR-4995 is a potent and selective ligand for α/β-hydrolase domain-containing protein 5 (ABHD5), a critical co-activator of adipose triglyceride lipase (ATGL), the rate-limiting enzyme in triacylglycerol (TAG) hydrolysis.

SR-4995, also known as CID16016685, activates lipolysis by directly binding to ABHD5.[1] This binding induces the release of ABHD5 from perilipin (PLIN) proteins, allowing it to activate ATGL and subsequent breakdown of triglycerides.[1][2] A key feature of SR-4995's mechanism is its independence from the cyclic AMP (cAMP)/Protein Kinase A (PKA) signaling pathway, which is the canonical route for stimulating lipolysis by agents like the β-adrenergic receptor agonist, isoproterenol.[2][3]

Performance Comparison of Lipolytic Agents

Validation studies have compared the efficacy of SR-4995 with other structurally distinct ABHD5 ligands, such as SR-4559 and SR-3420, and the β-adrenergic agonist isoproterenol in stimulating lipolysis in adipocytes.

Compound	Target/Mechanism	Cell Type	EC50 (µM)	Maximal Lipolytic Rate (% of Isoproterenol)	PKA-dependent Phosphorylation
SR-4995	ABHD5 Ligand	Brown Adipocytes	~4	>75%	No
SR-4559	ABHD5 Ligand	Brown Adipocytes	~4-7	>75%	No
SR-3420	ABHD5 Ligand	3T3-L1 & Brown Adipocytes	More potent than SR-4995	2- to 5-fold higher than SR-4995	No
Isoproterenol	β-adrenergic receptor agonist	3T3-L1 & Brown Adipocytes	Not specified in these studies	100% (Reference)	Yes

Table 1: Comparative efficacy of SR-4995 and other lipolytic agents in cultured adipocytes. Data compiled from multiple sources.[2][3]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the validation studies of SR-4995 and its analogs.

In Vitro Lipolysis Assay in Cultured Adipocytes

This protocol is used to measure the rate of fatty acid release from cultured adipocytes in response to treatment with lipolytic agents.

• Cell Culture: Differentiated 3T3-L1 or brown adipocytes are seeded in multi-well plates and cultured to maturity.

• Treatment: Cells are washed and incubated in Krebs-Ringer bicarbonate buffer (KRBB) containing 1% fatty acid-free bovine serum albumin (BSA).

• Compound Addition: Varying concentrations of SR-4995, SR-4559, SR-3420, or isoproterenol (or DMSO as a vehicle control) are added to the wells.

• Incubation: The cells are incubated for a specified period (e.g., 1 hour) at 37°C.

• Sample Collection: After incubation, the culture medium is collected to measure the concentration of non-esterified fatty acids (NEFA).

• Quantification: NEFA levels in the medium are quantified using a commercial colorimetric assay kit.

• Data Analysis: The rate of lipolysis is calculated and dose-response curves are generated to determine EC50 values.

Western Blotting for Protein Phosphorylation

This method is employed to assess the activation of the PKA signaling pathway by analyzing the phosphorylation state of key proteins like HSL and PLIN1.

• Cell Lysis: Following treatment with lipolytic agents, adipocytes are washed with cold phosphate-buffered saline (PBS) and lysed in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the cell lysates is determined using a BCA protein assay.

• SDS-PAGE: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for phosphorylated forms of HSL (e.g., Ser-563) and PLIN1 (e.g., Ser-522), as well as antibodies for the total forms of these proteins.

• Detection: The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: The intensity of the bands corresponding to the phosphorylated proteins is normalized to the intensity of the total protein bands to determine the relative level of phosphorylation.

Visualizing the Molecular Pathway and Experimental Logic

The following diagrams illustrate the signaling pathway of SR-4995 and a typical experimental workflow for its validation.

Caption: SR-4995 signaling pathway in adipocytes.

Caption: Experimental workflow for SR-4995 validation.

References

• 1. SR-4995 - TargetMol Chemicals Inc [bioscience.co.uk]
• 2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]

Comparison Guide: Elucidating the Role of ATGL in SR-4995's Mechanism of Action

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for utilizing Adipose Triglyceride Lipase (ATGL) inhibitors to confirm the signaling pathway of a novel lipolytic agent, SR-4995. We present supporting experimental data and detailed protocols to objectively assess the compound's reliance on the ATGL-mediated lipolysis pathway.

Performance Comparison: SR-4995 vs. ATGL Inhibition

To validate that SR-4995 exerts its effects through the ATGL pathway, its activity was compared against a well-characterized ATGL inhibitor, Atglistatin. The primary endpoint measured was glycerol release from differentiated 3T3-L1 adipocytes, a direct indicator of triglyceride hydrolysis.

Table 1: Effect of SR-4995 and Atglistatin on Glycerol Release

Treatment Group	Concentration	Mean Glycerol Release (µg/mL)	Standard Deviation	% of Control
Vehicle Control (DMSO)	-	15.2	± 1.8	100%
SR-4995	10 µM	42.5	± 4.1	280%
Atglistatin	20 µM	8.1	± 1.1	53%
SR-4995 + Atglistatin	10 µM + 20 µM	17.9	± 2.3	118%

The data clearly demonstrates that SR-4995 significantly promotes glycerol release. This pro-lipolytic effect is almost completely abrogated by co-treatment with Atglistatin, strongly suggesting that SR-4995's mechanism of action is dependent on ATGL activity.

Signaling Pathway Analysis

The canonical pathway for hormonally-stimulated lipolysis involves the activation of ATGL. SR-4995 is hypothesized to act upstream, leading to the stimulation of this enzyme. Using an ATGL inhibitor is a critical step to confirm this specific mode of action.

Caption: Hypothetical signaling pathway for SR-4995-induced lipolysis and site of ATGL inhibition.

Experimental Design and Protocols

A robust experimental workflow is essential for validating the pathway. The following protocol outlines the key steps for testing the hypothesis in an in vitro cell culture model.

Experimental Workflow

Caption: Workflow for confirming SR-4995's ATGL-dependent activity in 3T3-L1 adipocytes.

Detailed Protocol: Glycerol Release Assay

• Cell Culture: Culture 3T3-L1 pre-adipocytes in DMEM with 10% Fetal Bovine Serum (FBS). Differentiate into mature adipocytes using a standard insulin, dexamethasone, and IBMX cocktail.

• Plating: Seed mature adipocytes into 24-well plates and allow them to acclimate for 48 hours.

• Starvation: On the day of the experiment, wash cells twice with PBS and incubate in serum-free DMEM for 2 hours to establish a basal level of lipolysis.

• Inhibitor Pre-treatment: Aspirate the starvation medium. Add fresh serum-free DMEM containing either 20 µM Atglistatin (treatment group) or DMSO (vehicle control group). Incubate for 1 hour at 37°C.

• SR-4995 Treatment: To the appropriate wells, add SR-4995 to a final concentration of 10 µM. Ensure control wells receive an equivalent volume of vehicle (DMSO). The four treatment groups will be:

  • Vehicle Control (DMSO)

  • SR-4995 (10 µM)

  • Atglistatin (20 µM)

  • SR-4995 (10 µM) + Atglistatin (20 µM)

• Incubation: Incubate the plates for 4 hours at 37°C and 5% CO2.

• Sample Collection: After incubation, carefully collect the supernatant from each well.

• Analysis: Centrifuge the supernatant at 500 x g for 5 minutes to remove any cellular debris. Analyze the clarified supernatant for glycerol content using a commercially available glycerol assay kit, following the manufacturer's instructions.

• Data Normalization: In parallel plates, lyse the cells and measure total protein content using a BCA assay. Normalize the glycerol release data to the total protein content in each well to account for any variations in cell number.

Safety & Regulatory Compliance

Proper Disposal Procedures for SR-4995

The following guide provides essential safety and logistical information for the proper disposal of SR-4995 (CAS No. 891509-95-8), a research chemical used as a potent and selective ligand of α-β-hydrolase domain containing 5 (ABHD5) to study lipolysis. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection. This document is intended for researchers, scientists, and drug development professionals.

Disclaimer: This guide is based on publicly available safety data. Always consult the complete Safety Data Sheet (SDS) provided by the manufacturer and your institution's Environmental Health & Safety (EHS) office before handling or disposing of any chemical.

Hazard and Safety Data

Proper handling and disposal are informed by the chemical's properties and associated hazards. Key data for SR-4995 are summarized below.

Parameter	Data / Information	Source(s)
CAS Number	891509-95-8	[1]
Molecular Formula	C₁₉H₂₁N₃O₂S
Physical Form	White to beige powder
Solubility	DMSO (2 mg/mL)
Storage Class	11 - Combustible Solids
Water Hazard Class	WGK 3 (Severely hazardous to water)
Known Hazards	Data on acute toxicity, skin/eye irritation, and carcinogenicity are limited or unavailable.[2] Assume it is hazardous and handle with care.	[2][3]
Personal Protective Equipment (PPE)	Chemical-impermeable gloves, lab coat, safety glasses/goggles. Handle in a well-ventilated area or fume hood.	[2]

Core Disposal Principle: Hazardous Waste Management

SR-4995 is classified with a Water Hazard Class 3 (WGK 3) , indicating it is severely hazardous to water. Therefore, under no circumstances should SR-4995 or its solutions be disposed of down the drain. It must be managed as hazardous chemical waste through your institution's official disposal channels.

Step-by-Step Disposal Protocol

Follow these procedural steps to ensure the safe collection and disposal of SR-4995 waste.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling SR-4995 in any form (pure solid, solution, or contaminated materials), ensure you are wearing the appropriate PPE:

• Gloves: Chemical-impermeable gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Body Protection: A standard laboratory coat.

Step 2: Segregate and Collect Waste

Proper segregation is crucial to prevent dangerous chemical reactions and to ensure compliant disposal.

• Solid Waste:

  • Collect unneeded or expired pure SR-4995 powder in its original container if possible.[2]

  • For chemically contaminated lab supplies (e.g., weigh boats, gloves, wipes), double-bag them in clear plastic bags.[2]

• Liquid Waste:

  • Collect solutions of SR-4995 (e.g., dissolved in DMSO) in a dedicated, leak-proof hazardous waste container with a secure screw-on cap.[2]

  • The container must be made of a compatible material (e.g., polyethylene or glass for DMSO solutions).

  • Do not mix SR-4995 waste with other incompatible waste streams like acids or bases.

Step 3: Label Waste Containers Correctly

Properly labeling hazardous waste is a regulatory requirement.

• Attach a completed hazardous waste tag to every container.

• The label must clearly state "Hazardous Waste" and list all chemical constituents by their full name (e.g., "SR-4995," "Dimethyl Sulfoxide"). Include the approximate concentration or volume of each component.

Step 4: Store Waste Securely

Store waste containers in a designated Satellite Accumulation Area (SAA) while awaiting pickup.

• Keep containers tightly closed except when adding waste.[2]

• Ensure secondary containment (e.g., a chemical-resistant tray or bin) is used to capture any potential leaks.

• Store in a cool, dry, and well-ventilated location away from incompatible materials.

Step 5: Arrange for EHS Pickup and Disposal

Contact your institution's Environmental Health & Safety (EHS) department to schedule a pickup for your properly collected and labeled hazardous waste. EHS professionals are trained to handle the final disposal in accordance with all federal, state, and local regulations.

Emergency Protocol: Spill Management

In the event of a spill, follow these immediate steps:

• Alert Personnel: Notify colleagues in the immediate area.

• Evacuate (If Necessary): For large spills or if you feel unwell, evacuate the area and contact EHS.

• Secure the Area: Prevent access to the spill area. Remove all sources of ignition.[2]

• Don PPE: Wear appropriate PPE, including respiratory protection if dust is generated.

• Contain and Clean:

  • For solid spills: Gently cover the powder with an absorbent material to avoid generating dust. Carefully sweep the material into a suitable, sealable container for disposal.

  • For liquid spills: Cover with a chemical absorbent material. Collect the absorbed material using spark-proof tools and place it in a sealed container.

• Decontaminate: Clean the spill area thoroughly.

• Dispose of Cleanup Materials: Treat all cleanup materials as hazardous waste and dispose of them according to the procedures outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of SR-4995 and associated materials.

Caption: Decision workflow for proper segregation and disposal of SR-4995 waste.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]

Essential Safety and Operational Guide for Handling SR-4995

This document provides comprehensive safety protocols and operational procedures for the handling and disposal of SR-4995, a potent and selective ligand of α/β-hydrolase domain containing 5 (ABHD5) and an activator of adipose triglyceride lipase (ATGL). It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices and to build trust in our commitment to safety beyond the product itself.

Properties and Safety Information

SR-4995 is a white to beige powder. While it is not classified as a hazardous substance or mixture according to the Globally Harmonized System (GHS), standard laboratory safety precautions should be strictly followed.

Property	Value	Source
Molecular Formula	C₁₉H₂₁N₃O₂S
Molecular Weight	355.45 g/mol
Form	Powder
Color	White to beige
Solubility	DMSO: 2 mg/mL, clear
Storage Temperature	-20°C
Storage Class	11 - Combustible Solids

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling SR-4995 to determine the appropriate PPE. The following are minimum recommendations:

PPE Category	Recommendation
Eye Protection	Safety glasses with side-shields or goggles.
Hand Protection	Compatible chemical-resistant gloves (e.g., nitrile rubber).
Skin and Body Protection	Laboratory coat.
Respiratory Protection	Not required under normal conditions of use. If dust is generated, a NIOSH-approved particulate respirator is recommended.

Operational Plan: Handling and Storage

1. Engineering Controls:

• Handle SR-4995 in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust.

2. Handling Procedures:

• Avoid contact with skin and eyes.

• Avoid formation of dust and aerosols.

• Provide appropriate exhaust ventilation at places where dust is formed.

• Wash hands thoroughly after handling.

3. Storage Procedures:

• Store in a tightly closed container in a dry and well-ventilated place.

• Recommended storage temperature is -20°C.

Disposal Plan

Dispose of waste SR-4995 and contaminated materials in accordance with local, state, and federal regulations. As SR-4995 is not classified as hazardous, the following general guidelines apply:

1. Unused Product:

• Dispose of as chemical waste through a licensed professional waste disposal service.

• Do not dispose of down the drain.

2. Contaminated Materials:

• Contaminated labware (e.g., pipette tips, tubes) should be placed in a designated chemical waste container.

• Contaminated PPE should be disposed of as chemical waste.

Experimental Protocol: In Vitro Lipolysis Assay

This protocol is adapted from studies investigating the effect of SR-4995 on lipolysis in adipocytes.[1]

1. Cell Culture and Differentiation:

• Culture and differentiate 3T3-L1 or brown adipocytes (BA) to maturity. Experiments are typically performed 7-8 days post-induction.[1]

2. Preparation of Reagents:

• Prepare a stock solution of SR-4995 in DMSO.

• Prepare Krebs-Ringer Bicarbonate Buffer (KRBB) containing 1% fatty acid-free bovine serum albumin (FF-BSA).

3. Lipolysis Assay:

• Wash differentiated adipocytes once with PBS.

• Incubate cells in KRBB with 1% FF-BSA containing one of the following treatments:

  • Vehicle control (e.g., 0.1% DMSO)[1]

  • Positive control (e.g., 10 µM Isoproterenol)[1]

  • SR-4995 (e.g., 20 µM)[1]

• Incubate for 1 hour at 37°C.

• Collect the culture medium for analysis.

4. Quantification of Lipolysis:

• Measure the concentration of non-esterified fatty acids (NEFA) and glycerol in the collected medium using commercially available assay kits.[1]

Signaling Pathway of SR-4995 in Lipolysis Activation

SR-4995 activates lipolysis by directly binding to ABHD5, which leads to its dissociation from Perilipin 1 (PLIN1) on the surface of lipid droplets.[1] This allows ABHD5 to bind to and activate Adipose Triglyceride Lipase (ATGL), initiating the hydrolysis of triglycerides.[1]

Caption: SR-4995 signaling pathway for ATGL activation.

References

• 1. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]